1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one

Core Science & Biosynthesis

A Technical Guide to 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one (CAS 2060058-47-9): A Versatile Diaryl-Sulfone Scaffold for Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one is a diaryl-sulfone molecule featuring key functional groups that position it as a valuable building block in medicinal chemistry and materials science. The diaryl-sulfone core provides a stable, rigid scaffold found in numerous biologically active compounds.[1] This guide provides an in-depth analysis of its chemical properties, proposes robust synthetic pathways based on established chemical principles, and explores its vast potential for creating diverse compound libraries. By examining the reactivity of its primary amine and ketone moieties, we delineate its utility as a strategic intermediate for developing novel therapeutics targeting a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions.

Core Molecular Structure and Physicochemical Properties

1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one is characterized by two phenyl rings connected by a sulfonyl (-SO₂-) bridge. One ring is substituted with a primary amine (-NH₂) at the meta-position, while the other features an acetyl group (-C(O)CH₃) at the para-position. This specific arrangement of functional groups offers multiple sites for chemical modification, making it a highly versatile scaffold.

The fundamental properties of this compound are summarized below. It is important to note that while basic identifiers are readily available from chemical suppliers, extensive experimental data such as melting point and solubility are not widely published, which is common for specialized research intermediates.

Property	Value	Source
CAS Number	2060058-47-9	[2][3]
Molecular Formula	C₁₄H₁₃NO₃S	[3]
Molecular Weight	275.33 g/mol	[2]
IUPAC Name	1-[4-(3-aminobenzoyl)phenyl]ethan-1-one	[3]
SMILES	CC(=O)C1=CC=C(S(=O)(=O)C2=CC=CC(N)=C2)C=C1	[3]

Synthesis and Manufacturing: A Mechanistic Perspective

While a dedicated publication detailing the synthesis of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one is not prominent, its structure can be achieved through well-established and reliable organic chemistry transformations. A logical and industrially scalable approach involves a two-step process: an electrophilic aromatic substitution (Friedel-Crafts reaction) to form the sulfone bridge, followed by a selective reduction.

Proposed Retrosynthetic Pathway

The most direct retrosynthetic disconnection breaks the C-S bond, identifying acetophenone and a derivative of 3-aminobenzenesulfonic acid as the primary starting materials. To manage the reactivity of the amino group, it is typically introduced in a protected form, such as a nitro group, which can be reliably reduced in the final step.

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• 3. 2060058-47-9|1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to 1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of the diaryl sulfone compound, 1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one . Designed for researchers, chemists, and professionals in drug development, this document delves into the molecule's nomenclature, physicochemical properties, a robust synthesis protocol, analytical characterization, and its potential as a versatile scaffold in medicinal chemistry. While direct literature on this specific meta-amino isomer is sparse, this guide synthesizes information from closely related analogues and established chemical principles to provide actionable, field-proven insights.

Nomenclature, Identification, and Core Structure

1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one is an unsymmetrical diaryl sulfone. Its structure is characterized by an acetophenone moiety linked to an aminophenyl group through a sulfonyl bridge. The specific placement of the amino group at the meta-position of its phenyl ring is a key structural feature influencing its electronic properties and potential biological interactions.

The core structure consists of three key functional components:

• Acetophenone Group: Provides a ketone functionality, which can act as a hydrogen bond acceptor and a reactive site for further chemical modification.

• Diaryl Sulfone Bridge: A strong, metabolically stable electron-withdrawing group that imparts a specific three-dimensional geometry and polarity to the molecule. Diaryl sulfones are a well-established pharmacophore in medicinal chemistry.[1]

• 3-Aminophenyl Group: The primary amine offers a crucial reactive handle for derivatization, enabling the synthesis of compound libraries (e.g., amides, sulfonamides) for structure-activity relationship (SAR) studies. Its meta-position influences the overall dipole moment and binding orientation compared to its ortho- or para-isomers.

Synonyms and Analogues

Due to the specific isomeric nature of the topic compound, a dedicated CAS number has not been identified in common chemical databases. However, it can be unambiguously identified by its IUPAC name.

For reference, closely related and more extensively studied analogues include:

• 1-(4-(Phenylsulfonyl)phenyl)ethanone: The parent compound without the amino substituent (CAS No: 65085-83-8).

• 1-[4-[(4-Aminophenyl)sulfonyl]phenyl]ethanone: The para-amino isomer.

• 4-Aminoacetophenone: A potential precursor or fragment (CAS No: 99-92-3).[2]

• 3-Nitroacetophenone: A common precursor to the 3-aminophenyl moiety (CAS No: 121-89-1).[3]

Physicochemical Properties

The properties of the target molecule are summarized below. Physical properties such as melting point are estimated based on analogous structures, including various substituted (phenylsulfonyl)ethanone derivatives.[4][5]

Property	Value	Source
Molecular Formula	C₁₄H₁₃NO₃S	Calculated
Molecular Weight	275.32 g/mol	Calculated
IUPAC Name	1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one	-
Appearance	Expected to be an off-white to yellow or brown solid	Inferred
Melting Point	Estimated >140 °C	Inferred from Analogues
Solubility	Expected to be soluble in polar organic solvents (DMSO, DMF, Acetone)	Inferred

Synthesis and Experimental Protocols

The most logical and efficient synthesis of 1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one is a two-step process. This pathway involves an initial Friedel-Crafts sulfonylation to construct the diaryl sulfone core, followed by a selective reduction of a nitro group to the desired amine. This approach is favored due to the commercial availability of the starting materials and the high yields typically associated with these reaction classes.

The proposed synthetic workflow is outlined below:

Caption: Proposed two-step synthesis pathway.

Step 1: Synthesis of 1-(4-((3-nitrophenyl)sulfonyl)phenyl)ethan-1-one

This step employs a classic Friedel-Crafts reaction, where an acyl-substituted aromatic ring (acetophenone) is sulfonylated using a sulfonyl chloride in the presence of a Lewis acid catalyst.[6]

Protocol:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, add anhydrous dichloromethane (DCM, 100 mL).

• Catalyst Addition: Cool the flask to 0 °C in an ice bath and slowly add anhydrous aluminum chloride (AlCl₃, 1.2 eq).

• Reagent Addition: In a separate flask, dissolve acetophenone (1.0 eq) and 3-nitrobenzenesulfonyl chloride (1.1 eq) in anhydrous DCM (50 mL).

• Reaction: Add the reagent solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and concentrated hydrochloric acid (50 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield the pure nitro-intermediate.

Step 2: Reduction to 1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one

The reduction of an aromatic nitro group is a fundamental transformation. While various methods exist (e.g., catalytic hydrogenation), reduction using tin(II) chloride is highly effective, chemoselective, and tolerant of other functional groups like ketones and sulfones.[7][8]

Protocol:

• Setup: In a round-bottom flask, dissolve the intermediate from Step 1 (1.0 eq) in ethanol (150 mL).

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4-5 eq) to the solution.

• Reaction: Heat the mixture to reflux (approximately 78 °C) and maintain for 3-5 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure to remove most of the ethanol.

• Neutralization: Add a saturated solution of sodium bicarbonate (NaHCO₃) until the pH of the solution is basic (pH 8-9). This will precipitate tin salts.

• Extraction: Extract the product into ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: The crude amine can be purified by column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the final product.

Analytical Characterization

Unambiguous confirmation of the structure and purity of the synthesized compound is critical. The following techniques are standard for characterization. Expected spectral features are inferred from data on analogous diaryl sulfones.[4]

Technique	Expected Observations
¹H NMR	- Aromatic Protons: Complex multiplets in the 7.2-8.2 ppm range. The protons on the acetophenone ring will appear as two distinct doublets (AA'BB' system). The protons on the 3-aminophenyl ring will show a more complex splitting pattern. - Amino Protons (-NH₂): A broad singlet, typically around 4.0-5.5 ppm, which is exchangeable with D₂O. - Methyl Protons (-CH₃): A sharp singlet around 2.6 ppm.
¹³C NMR	- Carbonyl Carbon (C=O): A signal in the downfield region, typically ~197 ppm. - Aromatic Carbons: Multiple signals between ~115 and 150 ppm. The carbon attached to the amino group will be more shielded (~115-120 ppm), while carbons attached to the sulfonyl group will be deshielded (~135-145 ppm). - Methyl Carbon (-CH₃): A signal in the upfield region, ~27 ppm.
IR Spectroscopy	- N-H Stretch: Two characteristic peaks for the primary amine at ~3350-3450 cm⁻¹. - C=O Stretch: A strong, sharp absorption at ~1680 cm⁻¹. - S=O Stretch: Two strong absorptions characteristic of the sulfone group, at ~1320 cm⁻¹ (asymmetric) and ~1150 cm⁻¹ (symmetric).
Mass Spec. (ESI-MS)	- [M+H]⁺: The expected molecular ion peak at m/z 276.07.

Applications in Research and Drug Development

The 1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one scaffold is a highly valuable starting point for medicinal chemistry campaigns. The diaryl sulfone motif is present in numerous biologically active compounds, exhibiting a wide range of therapeutic activities, including antibacterial, antifungal, and anticancer properties.[1][9][10]

The primary value of this molecule lies in its potential for derivatization at the 3-amino position. This allows for the systematic exploration of chemical space to develop potent and selective therapeutic agents.

Caption: Logical workflow from core scaffold to potential applications.

Key Advantages for Drug Development:

• Synthetic Tractability: The primary amine provides a reliable reaction site for parallel synthesis, allowing for the rapid generation of a library of analogues.

• Structural Rigidity and Vectorial Orientation: The sulfone bridge fixes the relative orientation of the two phenyl rings, providing a rigid scaffold that can be modeled and designed to fit into specific protein binding pockets. The meta-amino group provides a distinct vector for substituents compared to para- or ortho-isomers.

• Metabolic Stability: The sulfone linkage is generally resistant to metabolic degradation, which can lead to improved pharmacokinetic profiles in drug candidates.

• Proven Pharmacophore: The diaryl sulfone core is a privileged structure in medicinal chemistry, reducing the novelty risk associated with exploring entirely new chemical scaffolds.[11]

Conclusion

1-(4-((3-aminophenyl)sulfonyl)phenyl)ethan-1-one represents a molecule of significant strategic importance for chemical and pharmaceutical research. While not widely commercialized, its synthesis is straightforward using established, scalable chemical transformations. This guide provides the necessary protocols and analytical framework for its preparation and characterization. Its true potential is realized as a foundational building block for creating diverse libraries of novel compounds, enabling the exploration of new structure-activity relationships and the development of next-generation therapeutic agents.

References

• Al-Hourani, B. J., Al-Awaida, W. A., Matalkah, F. A., & Al-Masri, M. R. (2023). Synthesis of some new aryl sulfonyl derivatives and study of their biological activity. Journal of the Turkish Chemical Society, Section A: Chemistry, 10(2), 443-456.
• Bar-Ner, N., et al. (2009). A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4. Bioorganic & Medicinal Chemistry, 17(12), 4139-4145.
• Singh, P., & Kumar, A. (2020).
• Zheng, Y., et al. (2023).
• Moghadasi, Z., & Fajer, N. (2024). Synthesis of Unsymmetrical Diaryl Sulfones from Organic Aryl Halides Catalyzed by CuFe2O4.
• Hargrave, K. D. (1981). Preparation of diaryl sulfones.
• Stauffer, C. (1968). Reduction of nitro compounds to amines.

• Royal Society of Chemistry. (n.d.). Chemoselective One-pot Synthesis of β-keto Sulfones from Ketones. Retrieved from [Link]

• Sunday, C. E., et al. (2018). Electrochemical reduction of 4-nitrophenyl group to 4-aminophenyl on the electrode surface.

• ResearchGate. (n.d.). Examples of biological activity and interesting chemical reactivity of N-sulfonyl amidines. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for Green Chemistry. Retrieved from [Link]

• Abdel-Aziz, H. A., et al. (2011). 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2875.
• Chen, Y., et al. (2024). Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. Molecules, 29(5), 868.
• Li, J., et al. (2014). Synthesis and Biological Evaluation of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moiety. Journal of Agricultural and Food Chemistry, 62(46), 11216–11223.

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-(methylsulfonyl)phenyl)ethanone. Retrieved from [Link]

• University of Canterbury. (n.d.). Reduction of 4-Nitrophenol to 4-Aminophenol. Retrieved from [Link]

• Siri-apai, P., et al. (2025).

• ResearchGate. (n.d.). Biologically active molecules containing a sulfone structure. Retrieved from [Link]

• SpectraBase. (n.d.). (E)-1-(4-(4-chlorostyryl)phenyl)ethanone. Retrieved from [Link]

• PubChem. (n.d.). 1-[3-(2-Aminophenyl)sulfanylphenyl]ethanone. Retrieved from [Link]

• Google Patents. (2012). Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib.
• Abdel-Aziz, H. A., Ng, S. W., & Tiekink, E. R. T. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone.

• NIST. (n.d.). Ethanone, 1-(3-nitrophenyl)-. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Bromo-3-nitrophenyl)ethan-1-one. Retrieved from [Link]

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Technical Guide: Comparative Analysis of 3-Aminobenzenesulfonyl vs. 4-Aminobenzenesulfonyl Isomers

Executive Summary

This technical guide provides a rigorous analysis of the structural, electronic, and pharmacological distinctions between 3-aminobenzenesulfonyl (meta) and 4-aminobenzenesulfonyl (para) isomers. While the para-isomer (sulfanilyl) serves as the foundational scaffold for the sulfonamide antibiotic class ("sulfa drugs") due to its specific geometric mimicry of p-aminobenzoic acid (PABA), the meta-isomer (metanilyl) exhibits distinct electronic properties and reactivity profiles, making it a critical scaffold in fragment-based drug discovery (FBDD) and dye chemistry. This guide details the synthetic pathways, electronic determinants (Hammett parameters), and biological implications of these isomers.

Structural and Electronic Determinants[1]

The core difference between the two isomers lies in the communication between the amino (

) group and the sulfonyl ( ) group through the aromatic -system.

Electronic Coupling (Resonance vs. Induction)

• 4-Aminobenzenesulfonyl (Para): This system is a classic "push-pull" electronic conjugate. The amino group is a strong Electron Donating Group (EDG) via resonance (

  ), while the sulfonyl group is a strong Electron Withdrawing Group (EWG) via induction and resonance ( ). In the para position, the lone pair on the nitrogen can delocalize directly into the sulfonyl group's acceptor orbitals.

  • Consequence: The S-N bond in the sulfonamide moiety acquires partial double-bond character, and the electron density on the sulfonyl oxygens increases.

• 3-Aminobenzenesulfonyl (Meta): In the meta position, resonance conjugation is geometrically forbidden. The orbitals do not align to allow direct electron transfer from the amino nitrogen to the sulfonyl sulfur. The interaction is dominated by the inductive effect (

  ), which is weak.

  • Consequence: The electronic environment of the sulfonamide is isolated from the amino group's resonance, resulting in different pKa values and reactivity.

Quantitative Comparison (Hammett Parameters)

The electronic influence is quantified using Hammett substituent constants (

).[1]

Property	4-Isomer (Para)	3-Isomer (Meta)	Impact
Hammett Constant ( )	(Strong Donor)	(Weak Donor)	Para isomer significantly destabilizes the anion, raising pKa.
pKa (Sulfonamide NH)			Para isomer is less acidic due to resonance electron donation.
Geometry	Linear ( vector)	Bent ( vector)	Determines active site fit (Lock-and-Key).

Visualization of Resonance Effects

The following diagram illustrates why the para isomer allows resonance stabilization while the meta isomer relies on induction.

Figure 1: Electronic connectivity comparison. The red arrows in the Para system indicate the through-bond resonance path that is absent in the Meta system.

Pharmacophore Theory & Biological Efficacy

The PABA Mimicry (4-Isomer)

The antibacterial efficacy of the 4-isomer (sulfanilamide) is strictly dependent on its structural similarity to para-aminobenzoic acid (PABA) .

• Mechanism: Competitive inhibition of dihydropteroate synthase (DHPS).

• Structural Fit: The distance between the amino group and the acidic center (sulfonamide/carboxyl) is nearly identical in PABA and sulfanilamide (~6.7 Å). The linear geometry allows the molecule to slot into the DHPS active site.

• Failure of the 3-Isomer: The meta-isomer presents a "bent" geometry. The distance between the amino and sulfonyl groups is shorter, and the vector angle prevents it from spanning the PABA binding pocket. Consequently, 3-aminobenzenesulfonamides are generally inactive as antibacterials via the folate pathway.

The Kinase/Enzyme Scaffold (3-Isomer)

While inactive as antibiotics, the 3-isomer is a privileged scaffold in modern oncology and enzyme inhibition.

• Carbonic Anhydrase (CA) Inhibition: The sulfonamide moiety (

  ) binds to the Zinc ion ( ) in the CA active site. The meta-amino group allows for substitution vectors that reach into the hydrophobic pocket of the enzyme, distinct from the para-vector.

• Kinase Inhibitors: In Fragment-Based Drug Discovery (FBDD), the meta-orientation provides an exit vector that allows the molecule to wrap around the "hinge region" of kinases (e.g., BRAF), which a linear para-linker cannot achieve.

Synthetic Protocols and Reactivity[3]

Synthesis of these isomers requires fundamentally different strategies due to the directing effects of substituents on the benzene ring.

Retrosynthetic Analysis

• 4-Isomer: Can be synthesized from acetanilide. The acetamido group is an ortho/para director. Steric hindrance favors para.

• 3-Isomer: Cannot be made from aniline directly. Chlorosulfonation of aniline yields the 4-isomer. To get the 3-isomer, one must use a meta-director (Nitro group) first, then reduce.

Synthesis Workflow Diagram

Figure 2: Divergent synthetic pathways. Note the requirement for Nitro-reduction in the meta-pathway.

Detailed Experimental Protocol: 3-Aminobenzenesulfonamide

Standard Operating Procedure for the "Difficult" Isomer

Phase 1: Chlorosulfonation (Critical Step)

• Reagents: Nitrobenzene (1.0 eq), Chlorosulfonic acid (4.0 eq).

• Procedure: Charge chlorosulfonic acid into a dry flask. Heat to 110°C. Add nitrobenzene dropwise over 4 hours. Note: High temperature is required because the nitro group deactivates the ring.

• Quench: Cool to room temperature and pour onto crushed ice. The sulfonyl chloride precipitates as a solid.[2]

• Validation: Check IR for

  stretches ( ).

Phase 2: Amidation

• Dissolve 3-nitrobenzenesulfonyl chloride in acetone.

• Add aqueous ammonia (28%) at 0°C to prevent hydrolysis. Stir for 2 hours.

• Filter precipitate: 3-nitrobenzenesulfonamide.

Phase 3: Reduction (Béchamp Reduction)

• Suspend the nitro-compound in water/ethanol.

• Add Iron powder (Fe, 3.0 eq) and catalytic HCl. Reflux for 2 hours.

• Basify: Adjust pH to 9 with

  . Filter hot to remove iron oxides.

• Crystallize: Cool filtrate to obtain 3-aminobenzenesulfonamide.

Analytical Differentiation

When analyzing an unknown sample, the following data points confirm the isomer identity.

Method	4-Isomer (Para)	3-Isomer (Meta)
NMR (Aromatic)	AA'BB' System (Two doublets, symmetric)	ABCD System (Complex multiplet, asymmetric)
Melting Point
UV-Vis ( )	(Red-shifted due to conjugation)	(Less conjugated)
Coupling Reaction	Forms azo dyes rapidly with -naphthol	Forms azo dyes, but different (color shade)

References

• Seydel, J. K. (1968). "Sulfonamides: Structure-Activity Relationship and Mode of Action." Journal of Pharmaceutical Sciences. Link

• Hansch, C., et al. (1991). "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews. Link

• Supuran, C. T. (2008). "Carbonic Anhydrases: Novel Therapeutic Applications for Inhibitors and Activators." Nature Reviews Drug Discovery. Link

• Organic Syntheses. (1928). "m-Nitrobenzenesulfonyl Chloride." Organic Syntheses, Coll.[2] Vol. 1. Link

• Achalapathi, K., et al. (2023).[3] "Synthesis of Novel Benzenesulfonamide-Bearing Functionalized Imidazole Derivatives." Molecules. Link

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An In-depth Technical Guide to the Solubility of Aminophenyl Sulfone Ketones in DMSO and Methanol

Introduction

In the landscape of modern drug discovery and development, a thorough understanding of a compound's physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a compound's journey from a promising candidate to a viable therapeutic agent.[1][2][3][4] Poor solubility can impede absorption, lead to low bioavailability, and introduce significant variability in clinical outcomes.[2][5] This guide provides a comprehensive technical overview of the principles and methodologies for determining the solubility of aminophenyl sulfone ketones—a class of compounds of significant interest in medicinal chemistry—in two common and functionally distinct laboratory solvents: Dimethyl Sulfoxide (DMSO) and Methanol.

This document is designed for researchers, chemists, and drug development professionals. It moves beyond simple data presentation to explain the underlying chemical principles, provide robust, field-tested experimental protocols, and offer insights into the interpretation of solubility data in a drug discovery context.

Theoretical Framework: The Chemistry of Solvation

Solubility is dictated by the balance of intermolecular forces between the solute molecules (solute-solute) and the interactions between the solute and solvent molecules (solute-solvent). To understand the solubility of aminophenyl sulfone ketones, we must first dissect the molecular characteristics of both the solute and the solvents.

The Solute: Aminophenyl Sulfone Ketones

This class of compounds is characterized by a core structure featuring several key functional groups, each contributing to its overall polarity and potential for intermolecular interactions:

• Amino Group (-NH₂): A primary amine group is a potent hydrogen bond donor and acceptor. Its basic nature means its ionization state (and thus solubility) can be highly dependent on pH.

• Sulfone Group (-SO₂-): This group is highly polar and acts as a strong hydrogen bond acceptor due to the electronegative oxygen atoms.

• Ketone Group (-C=O): The carbonyl in the ketone group is polar and serves as a hydrogen bond acceptor.

• Aromatic Rings (Phenyl): The phenyl rings are largely nonpolar but can participate in π-π stacking and other weaker interactions.

The combination of these groups creates a complex molecule with both polar, hydrogen-bonding regions and nonpolar regions, making its solubility highly dependent on the nature of the solvent.

The Solvents: A Tale of Two Polar Molecules

Dimethyl Sulfoxide (DMSO): DMSO is a powerful, polar aprotic solvent.[6][7][8] Its key features include:

• High Polarity: The S=O bond has a significant dipole moment, making DMSO an excellent solvent for many polar compounds.[6]

• Aprotic Nature: DMSO has no hydrogen atoms bonded to electronegative atoms, meaning it cannot act as a hydrogen bond donor.[9] It is, however, an effective hydrogen bond acceptor.[6]

• Universal Solvent: Its ability to dissolve a wide range of polar and nonpolar compounds makes it a "universal solvent" in biological research.[7][10]

Methanol (MeOH): Methanol is the simplest alcohol and is a polar protic solvent.[11][12][13] Its characteristics are:

• Polarity: The hydroxyl (-OH) group makes methanol polar.

• Protic Nature: The hydroxyl hydrogen allows methanol to act as both a hydrogen bond donor and acceptor.[14] This is a critical distinction from DMSO.[9]

• Miscibility: Methanol is miscible with water and a wide range of organic solvents.[12]

Predicting Solute-Solvent Interactions

The interplay of these characteristics governs solubility:

• In Methanol: The aminophenyl sulfone ketone can engage in extensive hydrogen bonding with methanol. Methanol's -OH group can donate a hydrogen bond to the sulfone, ketone, and amino groups, while the oxygen's lone pairs can accept hydrogen bonds from the amino group.[15][16] This strong solute-solvent interaction is effective at breaking the solute-solute interactions in the crystal lattice.

• In DMSO: DMSO can only act as a hydrogen bond acceptor, interacting strongly with the amino group's hydrogens.[17] While it cannot donate hydrogen bonds to the sulfone or ketone oxygens, its high polarity effectively solvates the polar regions of the molecule. For many organic compounds, the inability of aprotic solvents like DMSO to "cage" nucleophilic anions via hydrogen bonding can enhance reactivity, and this principle of strong, unhindered solvation also applies to dissolving polar functional groups.[9][18]

The following diagram illustrates the primary intermolecular forces at play.

Caption: Key intermolecular interactions between the solute and solvents.

Experimental Determination of Thermodynamic Solubility

For drug development, understanding the thermodynamic solubility is crucial. This is the true equilibrium solubility of a compound in a given solvent at a specific temperature and pressure, representing the maximum concentration achievable.[1][19][20] The "gold standard" for determining this value is the Shake-Flask Method .[21]

The Shake-Flask Method: A Self-Validating Protocol

This protocol is designed to ensure that a true equilibrium is reached and accurately measured, forming a self-validating system. It is adapted from established guidelines such as the OECD Test Guideline 105.[22][23][24][25]

Principle: An excess amount of the solid compound is agitated in the solvent for a prolonged period, sufficient to reach equilibrium. The resulting saturated solution is then filtered to remove undissolved solid, and the concentration of the dissolved solute in the clear filtrate is determined analytically.

Materials & Equipment:

• Aminophenyl sulfone ketone compound (solid, high purity)

• DMSO (anhydrous, analytical grade)

• Methanol (anhydrous, analytical grade)

• Glass vials with Teflon-lined screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Step-by-Step Methodology:

• Preparation: Add an excess of the solid aminophenyl sulfone ketone to a pre-weighed glass vial. "Excess" means enough solid will remain undissolved at the end of the experiment. A good starting point is 5-10 mg of solid per 1 mL of solvent.

• Solvent Addition: Accurately add a known volume (e.g., 1.0 mL) of either DMSO or Methanol to the vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for at least 24 hours to ensure equilibrium is reached.[19] For some compounds, 48 or 72 hours may be necessary; this should be determined during preliminary tests.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the test temperature for a short period to let the excess solid settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Attach a 0.22 µm syringe filter and discard the first few drops to saturate the filter material. Collect the clear filtrate into a clean vial.

• Dilution: Accurately dilute the filtrate with a suitable solvent (often the mobile phase of the HPLC) to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted sample using a validated HPLC method to determine the concentration of the compound.

• Calculation: Calculate the original solubility in the solvent, accounting for the dilution factor. The result is typically expressed in mg/mL or µg/mL.

The workflow for this protocol is visualized below.

Caption: Experimental workflow for the Shake-Flask Solubility Method.

Data Presentation and Interpretation

Quantitative solubility data should be presented in a clear, structured format to allow for easy comparison and analysis.

Quantitative Data Summary

Compound ID	Molecular Weight ( g/mol )	Solubility in DMSO @ 25°C (mg/mL)	Solubility in Methanol @ 25°C (mg/mL)
APSK-001	[Insert MW]	[Experimental Value]	[Experimental Value]
APSK-002	[Insert MW]	[Experimental Value]	[Experimental Value]
APSK-003	[Insert MW]	[Experimental Value]	[Experimental Value]
Note: This table is a template. Values must be populated with experimentally determined data.

Interpreting the Results in a Drug Discovery Context

The solubility values in DMSO and methanol have direct practical implications:

• DMSO Solubility: In early drug discovery, compounds are often stored and tested from high-concentration DMSO stock solutions (e.g., 10-20 mM).[1] Low solubility in DMSO can be a significant bottleneck, complicating the preparation of stock solutions and potentially leading to compound precipitation in automated high-throughput screening (HTS) assays.[19] A compound with poor DMSO solubility may be flagged as problematic early on.

• Methanol Solubility: While less common for primary stock solutions, methanol is frequently used in subsequent analytical and purification steps, such as HPLC and crystallization studies. Good solubility in methanol can be advantageous for these processes. Comparing solubility in methanol (protic) versus DMSO (aprotic) can also provide valuable insights into the compound's chemical nature and how it might behave in more complex biological media.[14][17]

Generally, for aminophenyl sulfone ketones, one might expect higher solubility in DMSO due to its powerful polar aprotic nature, which is exceptionally effective at dissolving a wide range of organic molecules.[26] However, the extensive hydrogen bonding capabilities of methanol could make it a superior solvent for specific structures within the class.

Critical Factors Influencing Solubility Measurements

Several factors can affect the outcome of a solubility experiment. Awareness and control of these variables are essential for data integrity.

• Temperature: Solubility is temperature-dependent. Most substances exhibit increased solubility at higher temperatures.[3] Therefore, maintaining a constant and accurately reported temperature is critical.

• Compound Purity: Impurities can either increase or decrease the apparent solubility of a compound. Using a well-characterized compound with high purity is essential for obtaining an accurate thermodynamic solubility value.

• Solid State Form (Polymorphism): Different crystalline forms (polymorphs) or an amorphous state of the same compound can have different crystal lattice energies and, consequently, different solubilities.[2][16] The most stable crystalline form will have the lowest solubility. It is crucial to characterize the solid form used in the experiment.

• pH (in aqueous or protic systems): For ionizable compounds like aminophenyl sulfones, the pH of the medium can dramatically alter solubility.[3] While not a primary factor in anhydrous DMSO or methanol, any absorbed water could influence the protonation state of the amino group, especially in methanol.

Conclusion

Determining the solubility of aminophenyl sulfone ketones in DMSO and methanol is a foundational step in the characterization of these compounds for drug discovery and development. It requires more than a simple measurement; it demands a robust understanding of the underlying molecular interactions, adherence to a rigorous and validated experimental protocol like the Shake-Flask method, and careful interpretation of the resulting data. By controlling for critical variables and applying the principles outlined in this guide, researchers can generate high-quality, reliable solubility data that will effectively inform lead candidate selection, guide formulation development, and ultimately contribute to the success of their research programs.[1][4]

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An In-depth Technical Guide to Reactive Dye Intermediates Containing 3-Aminophenyl Sulfone

This guide provides a comprehensive technical overview of reactive dye intermediates centered around the 3-aminophenyl sulfone core. It is intended for researchers, scientists, and professionals in the fields of dye chemistry, materials science, and textile engineering. The content delves into the synthesis, mechanistic principles, characterization, and application of these pivotal compounds, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of the Sulfone Moiety in Reactive Dyes

Reactive dyes have revolutionized the coloration of cellulosic fibers by forming stable, covalent bonds with the substrate, leading to exceptional wash fastness.[1] Among the various classes of reactive dyes, those based on the vinyl sulfone chemistry, introduced by Hoechst in the 1950s as Remazol dyes, have gained prominence due to their versatility and high fixation efficiency.[2] The core of this technology often lies in aminophenyl sulfone intermediates, which serve as the precursors to the reactive vinyl sulfone group.

The sulfone group (-SO₂-) is a powerful electron-withdrawing moiety. This property is fundamental to the reactivity of vinyl sulfone dyes. It activates the adjacent vinyl group, making it susceptible to nucleophilic attack by the hydroxyl groups of cellulose under alkaline conditions.[2] The 3-aminophenyl sulfone isomer, in particular, offers a versatile platform for the synthesis of a wide range of chromophores, influencing the final color and properties of the dye.

This guide will focus on the synthesis and application of reactive dye intermediates derived from 3-aminophenyl sulfone, with a particular emphasis on 2-[(3-aminophenyl)sulfonyl]ethanol hydrogen sulfate, a key industrial precursor.

The Chemistry of Activation and Fixation

The reactivity of vinyl sulfone dyes is not inherent in their storage form. Instead, the active vinyl sulfone group is generated in situ during the dyeing process from a more stable precursor. This precursor is typically a β-substituted ethylsulfonyl compound, most commonly 2-(phenylsulfonyl)ethyl hydrogen sulfate.

The activation process is an elimination reaction triggered by alkaline conditions, typically achieved by the addition of sodium carbonate or sodium hydroxide to the dyebath.[3] The hydroxyl ions in the alkaline medium abstract a proton from the α-carbon, leading to the elimination of the leaving group (e.g., sulfate) and the formation of the highly electrophilic vinyl sulfone group.

Caption: In-situ generation of the reactive vinyl sulfone group.

Once activated, the vinyl sulfone group readily undergoes a Michael-type nucleophilic addition reaction with the deprotonated hydroxyl groups of the cellulose fiber (Cell-O⁻).[2] This reaction forms a stable ether linkage, covalently bonding the dye to the fiber.

Caption: Fixation of the vinyl sulfone dye onto the cellulose fiber.

A critical competing reaction is the hydrolysis of the vinyl sulfone group with water, which also acts as a nucleophile.[4] This reaction leads to the formation of a non-reactive hydroxyethyl sulfone derivative, which can no longer bind to the fiber and must be washed out.[5] The efficiency of the dyeing process, therefore, depends on maximizing the rate of fixation while minimizing the rate of hydrolysis. This is achieved through careful control of pH, temperature, and electrolyte concentration.[6]

Synthesis of a Representative 3-Aminophenyl Sulfone Intermediate

The synthesis of 2-[(3-aminophenyl)sulfonyl]ethanol hydrogen sulfate is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity.[7]

Synthesis Pathway Overview

Caption: Key stages in the synthesis of the target intermediate.

Detailed Experimental Protocol

Step 1: Synthesis of Sodium 3-Nitrobenzenesulfinate

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve sodium sulfite (Na₂SO₃) in water.

• Reaction: Slowly add a solution of 3-nitrobenzenesulfonyl chloride in a suitable solvent (e.g., toluene) to the sodium sulfite solution while maintaining the temperature below 10°C with an ice bath.

• Work-up: After the addition is complete, continue stirring for 2-3 hours. The product, sodium 3-nitrobenzenesulfinate, will precipitate. Filter the solid, wash with cold water, and dry under vacuum.

Step 2: Synthesis of 2-[(3-Nitrophenyl)sulfonyl]ethanol

• Reaction Setup: In a reaction vessel, dissolve the sodium 3-nitrobenzenesulfinate from the previous step in a mixture of water and a phase-transfer catalyst (e.g., tetrabutylammonium bromide).

• Reaction: Add 2-chloroethanol to the mixture and heat to 80-90°C with vigorous stirring for several hours. Monitor the reaction progress by TLC or HPLC.

• Work-up: Upon completion, cool the reaction mixture. The product will separate as an oil or solid. Extract with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Reduction of the Nitro Group to an Amine

• Reaction Setup: In a flask equipped with a reflux condenser and stirrer, suspend the 2-[(3-nitrophenyl)sulfonyl]ethanol in a mixture of water and ethanol.

• Reaction: Add iron powder and a catalytic amount of hydrochloric acid. Heat the mixture to reflux and stir vigorously. The reaction is exothermic.

• Work-up: After the reaction is complete (as indicated by TLC), filter the hot solution to remove the iron sludge. Cool the filtrate to crystallize the product, 2-[(3-aminophenyl)sulfonyl]ethanol. Filter the crystals, wash with cold water, and dry.

Step 4: Sulfation of the Hydroxyethyl Group

• Reaction Setup: In a flask, carefully add the 2-[(3-aminophenyl)sulfonyl]ethanol to concentrated sulfuric acid at a low temperature (0-5°C).

• Reaction: Stir the mixture at this temperature for a few hours. The reaction is highly exothermic and requires careful temperature control.

• Work-up: Pour the reaction mixture onto crushed ice to precipitate the product, 2-[(3-aminophenyl)sulfonyl]ethanol hydrogen sulfate. Filter the solid, wash with a small amount of ice-cold water, and dry under vacuum.[8]

Synthesis of a Representative Azo Reactive Dye

The synthesized 3-aminophenyl sulfone intermediate is then used as a diazo component to create an azo dye. A common coupling component is H-acid (1-amino-8-naphthol-3,6-disulfonic acid), which allows for the formation of a wide range of colors.

Diazotization and Coupling Reaction

Caption: General workflow for the synthesis of an azo reactive dye.

Detailed Experimental Protocol

• Diazotization:

  • Suspend the 2-[(3-aminophenyl)sulfonyl]ethanol hydrogen sulfate in water and add concentrated hydrochloric acid.

  • Cool the suspension to 0-5°C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (NaNO₂) in water, keeping the temperature below 5°C.

  • Stir for 1 hour at this temperature. The completion of diazotization can be checked with starch-iodide paper.

  • Destroy any excess nitrous acid with a small amount of sulfamic acid.[9]

• Coupling:

  • In a separate beaker, dissolve H-acid in water and adjust the pH to 7.0-7.5 with a sodium carbonate solution.

  • Cool the H-acid solution to 0-5°C.

  • Slowly add the diazonium salt solution to the H-acid solution with vigorous stirring, maintaining the pH at 7.0-8.0 by the controlled addition of a sodium carbonate solution.

  • Continue stirring for several hours until the coupling reaction is complete (monitored by TLC).[10]

• Purification by Salting Out:

  • Add sodium chloride to the reaction mixture to precipitate the azo dye.[11]

  • Stir for some time to ensure complete precipitation.

  • Filter the dye, wash with a saturated sodium chloride solution, and dry in an oven at a moderate temperature.

Characterization of Intermediates and Dyes

Thorough characterization is essential to ensure the purity and identity of the synthesized compounds. A combination of chromatographic and spectroscopic techniques is typically employed.

Technique	Purpose	Expected Observations for 3-Aminophenyl Sulfone Intermediate
HPLC-UV	Purity assessment and quantification of impurities.	A major peak corresponding to the product with a specific retention time. The UV spectrum will show characteristic absorbance maxima.[12][13]
FT-IR Spectroscopy	Identification of functional groups.	Characteristic peaks for N-H stretching (amine), S=O stretching (sulfone), and O-H stretching (hydroxyl or sulfate).[14][15]
¹H NMR Spectroscopy	Structural elucidation.	Aromatic protons in the meta-substituted pattern, and aliphatic protons of the ethyl group.[14][15]

Table 1: Analytical Techniques for Characterization

Application and Performance of 3-Aminophenyl Sulfone-Based Reactive Dyes

The performance of a reactive dye is evaluated based on several parameters, including its fixation efficiency, wash fastness, and light fastness.

Property	Description	Typical Performance
Fixation Efficiency	The percentage of dye that covalently bonds to the fiber.	Good to excellent, depending on the specific dye structure and dyeing conditions.[16]
Wash Fastness	The resistance of the dyed fabric to fading or bleeding during washing.	Excellent, due to the stable covalent bond between the dye and the fiber.[16]
Light Fastness	The resistance of the dyed fabric to fading upon exposure to light.	Moderate to good, influenced by the chromophore structure.
Rubbing Fastness	The resistance of the color to rubbing off onto other surfaces.	Good.

Table 2: Performance Characteristics of a Typical 3-Aminophenyl Sulfone-Based Reactive Dye

Troubleshooting and Field Insights

Issue: Low Dye Fixation Potential Cause: Incorrect pH or temperature, leading to increased hydrolysis. Solution: Carefully monitor and control the pH and temperature of the dyebath according to the specific dye's requirements.

Issue: Poor Solubility Potential Cause: High concentration of electrolytes or impurities in the dye. Solution: Use purified dye and optimize the salt concentration in the dyebath.

Issue: Shade Inconsistency Potential Cause: Variations in raw material quality or reaction conditions. Solution: Implement strict quality control for intermediates and maintain consistent process parameters.

Conclusion

Reactive dye intermediates based on 3-aminophenyl sulfone are integral to the synthesis of a wide array of high-performance dyes for cellulosic fibers. A thorough understanding of their synthesis, reaction mechanisms, and characterization is crucial for the development of new and improved colorants. The methodologies and insights provided in this guide serve as a valuable resource for researchers and professionals working in this dynamic field. By adhering to rigorous experimental protocols and analytical practices, the full potential of these versatile intermediates can be realized.

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• DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR DETERMINATION OF SYNTHETIC FOOD COLORANTS. (n.d.). Revue Roumaine de Chimie.
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The Therapeutic Potential of Diaryl Sulfone Scaffolds in Medicinal Chemistry: An In-depth Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The diaryl sulfone scaffold has emerged as a privileged structural motif in medicinal chemistry, underpinning the development of a diverse array of therapeutic agents. This technical guide provides a comprehensive overview of the synthesis, mechanisms of action, and therapeutic applications of diaryl sulfone derivatives. We delve into both classical and modern synthetic methodologies, offering a detailed experimental protocol for a palladium-catalyzed three-component synthesis. The guide further explores the multifaceted mechanisms of action, including enzyme inhibition and modulation of key signaling pathways, and highlights the broad therapeutic potential of these compounds as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents. Through a detailed analysis of structure-activity relationships and a forward-looking perspective, this document aims to equip researchers and drug development professionals with the critical knowledge to harness the full therapeutic potential of diaryl sulfone scaffolds.

Introduction to Diaryl Sulfone Scaffolds

The diaryl sulfone core, characterized by a sulfonyl functional group flanked by two aryl rings, is a cornerstone in the design of bioactive molecules.[1][2] Its prevalence in a range of pharmaceuticals underscores its importance in medicinal chemistry.[3][4]

Physicochemical Properties and Structural Features

The sulfone group is a strong electron-withdrawing moiety that imparts a unique set of physicochemical properties to the diaryl sulfone scaffold. It is a hydrogen bond acceptor and can participate in various non-covalent interactions with biological targets. The tetrahedral geometry of the sulfone group, combined with the conformational flexibility of the aryl rings, allows for precise three-dimensional positioning within a receptor's binding pocket.

Historical Perspective and Significance in Medicinal Chemistry

The journey of sulfone-containing drugs began with the discovery of the antibacterial properties of sulfonamides, leading to the development of iconic drugs like dapsone for the treatment of leprosy.[5][6] Over the decades, the diaryl sulfone scaffold has been incorporated into a multitude of drugs targeting a wide spectrum of diseases, from inflammatory conditions to cancer.[2][7]

Synthetic Methodologies for Diaryl Sulfone Scaffolds

The synthesis of diaryl sulfones has evolved significantly, with modern methods offering greater efficiency, functional group tolerance, and substrate scope compared to classical approaches.[1][8]

Classical Synthesis Routes: Oxidation of Sulfides and Friedel-Crafts Sulfonylation

Traditional methods for synthesizing diaryl sulfones primarily involve the oxidation of diaryl sulfides or the Friedel-Crafts sulfonylation of arenes.[1] While effective, these methods often require harsh reaction conditions and may not be suitable for complex molecules with sensitive functional groups.[1]

Modern Transition-Metal-Catalyzed Cross-Coupling Reactions

The advent of transition-metal catalysis has revolutionized the synthesis of diaryl sulfones, enabling the formation of the C-S bond under milder conditions.[9][10]

Palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for the synthesis of diaryl sulfones. A notable advancement is the three-component coupling of an aryl lithium species, an aryl (pseudo)halide, and a sulfur dioxide surrogate like DABSO (1,4-diazabicyclo[2.2.2]octane-sulfur dioxide complex).[11] This convergent approach allows for the rapid generation of diverse diaryl sulfones from readily available starting materials.[11]

Copper-catalyzed cross-coupling of aryl halides with sulfinic acid salts is another widely used method for the synthesis of diaryl sulfones.[9][12] These reactions are often promoted by ligands such as 1-proline and can be performed in solvents like DMSO at elevated temperatures.[7]

Suzuki-type sulfonylation reactions, which involve the coupling of aryl boronic acids with various sulfonylating agents, have also gained prominence.[1][13] These reactions can be catalyzed by copper or palladium complexes and offer a versatile route to unsymmetrical diaryl sulfones.[1][9]

Transition-Metal-Free Synthesis Strategies

In recent years, transition-metal-free methods for diaryl sulfone synthesis have been developed, offering a more sustainable and cost-effective alternative.[8][9] One such approach involves the reaction of arynes with thiosulfonates as nucleophilic sulfur sources.[8] This method proceeds under mild conditions and tolerates a broad range of functional groups.[8]

Experimental Protocol: Palladium-Catalyzed Three-Component Synthesis of a Diaryl Sulfone.[11]

This protocol describes the synthesis of a diaryl sulfone via a palladium-catalyzed three-component coupling reaction using DABSO as a sulfur dioxide surrogate.

Materials:

• Aryl bromide (1.0 mmol)

• Aryl lithium (1.2 mmol)

• DABSO (1.5 mmol)

• Pd2(dba)3 (0.025 mmol)

• 3,5-bis(CF3)-substituted Xantphos ligand (0.05 mmol)

• Cs2CO3 (2.0 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add Pd2(dba)3, the Xantphos ligand, and Cs2CO3.

• Add the aryl bromide and DABSO to the Schlenk tube.

• Add anhydrous toluene via syringe.

• Slowly add the aryl lithium solution to the reaction mixture at room temperature.

• Heat the reaction mixture to 100 °C and stir for 16 hours.

• Cool the reaction to room temperature and quench with saturated aqueous NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired diaryl sulfone.

Summary of Synthetic Methods

Synthesis Method	Catalyst/Reagent	Key Features
Oxidation of Sulfides	Oxidizing agents (e.g., m-CPBA)	Simple, but may lack selectivity for sulfone over sulfoxide.[14]
Friedel-Crafts Sulfonylation	Strong acids	Limited by regioselectivity and harsh conditions.[1]
Palladium-Catalyzed Coupling	Pd catalyst, SO2 surrogate (DABSO)	Convergent, broad scope, mild conditions.[11]
Copper-Catalyzed Coupling	Cu catalyst, ligand (e.g., L-proline)	Tolerates a wide range of functional groups.[7]
Suzuki-Type Sulfonylation	Pd or Cu catalyst, Aryl boronic acids	Versatile for unsymmetrical diaryl sulfones.[1][9]
Transition-Metal-Free Synthesis	Arynes, Thiosulfonates	Sustainable, mild conditions, avoids metal contamination.[8]

Mechanisms of Action of Diaryl Sulfone-Based Therapeutics

Diaryl sulfone derivatives exert their therapeutic effects through a variety of mechanisms, often by interacting with specific biological targets.

Inhibition of Enzymes

Certain diaryl sulfone derivatives have been identified as inhibitors of MAPK11, a key enzyme in inflammatory signaling pathways.[15] However, the orientation of the sulfone oxygens can significantly impact the binding and inhibitory activity.[15]

Diaryl sulfones incorporating sulfonamide moieties have shown potent inhibitory activity against carbonic anhydrase isoforms IX and XII, which are associated with tumor growth.[16]

Some diaryl sulfones, designed as analogs of combretastatin A-4, have been found to inhibit tubulin polymerization, a critical process in cell division.[14][17] This makes them promising candidates for anticancer drug development.[17]

Modulation of Inflammatory Pathways

Diaryl sulfones have demonstrated significant anti-inflammatory properties by inhibiting the production of inflammatory mediators such as nitric oxide (NO) and cytokines like TNF-α and IL-12.[18][19] Some derivatives also exhibit inhibitory effects on cyclooxygenase (COX) enzymes.[20]

Antimicrobial Mechanisms

The antimicrobial activity of diaryl sulfones is attributed to various mechanisms, including the inhibition of essential bacterial enzymes.[5][21] The incorporation of substituents like nitro groups can enhance their antibacterial efficacy.[5]

Neuroprotective Pathways

In the context of neurodegenerative diseases, diaryl sulfones have shown neuroprotective effects by mitigating neuroinflammatory responses and oxidative stress.[22][23] They can inhibit the activation of microglia and astrocytes and protect dopaminergic neurons from toxicity.[23]

Signaling Pathway Diagram

Caption: Key Structural Elements Influencing the SAR of Diaryl Sulfones.

Future Perspectives and Conclusion

Emerging Targets and Therapeutic Areas

The exploration of new biological targets for diaryl sulfone derivatives is an active area of research. Their potential in treating a wider range of diseases, including viral infections and metabolic disorders, is being investigated.

Overcoming Challenges in Drug Development

While diaryl sulfones hold immense promise, challenges such as optimizing their pharmacokinetic properties and minimizing off-target effects need to be addressed to translate them into successful clinical candidates.

Concluding Remarks

The diaryl sulfone scaffold is a remarkably versatile platform for the design and development of novel therapeutic agents. Its rich chemistry and diverse biological activities ensure that it will remain a focus of medicinal chemistry research for the foreseeable future. This guide has provided a comprehensive overview of the current state of the field, from synthesis to therapeutic applications, with the aim of inspiring further innovation in the development of diaryl sulfone-based drugs.

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The Strategic Utility of 3-Amino Diaryl Sulfone Building Blocks in Modern Drug Discovery

An In-depth Technical Guide for Medicinal and Process Chemists

Executive Summary

The diaryl sulfone motif is a cornerstone in medicinal chemistry, prized for its metabolic stability, rigid conformation, and ability to act as a hydrogen bond acceptor. This guide delves into the strategic value of a specific, functionalized variant: the 3-amino diaryl sulfone. This building block serves as a pivotal platform for generating diverse compound libraries, enabling rapid structure-activity relationship (SAR) exploration. We will explore its intrinsic chemical properties, detail robust synthetic pathways for its preparation—focusing on the reliable nitro-reduction route—and present a real-world case study on the synthesis of precursors for clinical candidates like the SGK1 inhibitor GSK650394. This document is intended to serve as a practical resource for researchers engaged in the design and synthesis of novel therapeutics.

The Diaryl Sulfone Core: A Privileged Scaffold in Medicinal Chemistry

The diaryl sulfone group (Ar-SO₂-Ar) is a prominent feature in a multitude of biologically active molecules.[1][2] Its prevalence stems from a unique combination of physicochemical properties that are highly advantageous for drug design. The sulfone moiety is a strong hydrogen bond acceptor and is exceptionally stable to metabolic degradation, often serving as a bioisosteric replacement for less stable groups like esters or amides.[3] This stability ensures a longer biological half-life and more predictable pharmacokinetic profiles.

The true potential of this scaffold is unlocked when it is functionalized to serve as a "building block." The introduction of a primary aromatic amine, specifically at the 3-position (meta to the sulfonyl bridge), creates a versatile chemical handle. This 3-amino group provides a nucleophilic site for a wide array of subsequent chemical transformations, including amide bond formation, sulfonylation, reductive amination, and participation in cross-coupling reactions. This strategic placement allows chemists to systematically explore the chemical space around the core scaffold, which is fundamental to the lead optimization process.

Synthetic Pathways to 3-Amino Diaryl Sulfones

The most reliable and widely adopted strategy for synthesizing 3-amino diaryl sulfones is a two-stage process known as the "nitro-reduction pathway." This approach involves the initial synthesis of a 3-nitro diaryl sulfone intermediate, followed by the chemical reduction of the nitro group to the desired primary amine.

Stage 1: Formation of the 3-Nitro Diaryl Sulfone Core

The construction of the diaryl sulfone framework can be achieved through several established methods. A common approach is the coupling of an aryl halide with an arylsulfinate salt, often catalyzed by copper or palladium.[4] To create the required 3-nitro intermediate, one of the coupling partners must contain a nitro group at the meta-position. For instance, 3-nitrobenzenesulfinate can be coupled with a desired aryl halide.

Alternatively, classical methods like Friedel-Crafts sulfonylation can be employed, where an arenesulfonyl chloride is reacted with an aromatic compound under acidic conditions.[5] However, this method can suffer from regioselectivity issues. A more modern and controlled approach involves the oxidation of a pre-formed diaryl sulfide. This allows for the precise assembly of the two aryl rings before the formation of the sulfone bridge.

The general workflow for this precursor synthesis is outlined below.

Caption: General workflow for the synthesis of a 3-nitro diaryl sulfone intermediate.

Stage 2: Reduction of the Nitro Group

The conversion of the 3-nitro diaryl sulfone to the 3-amino diaryl sulfone is a critical step that can be accomplished using various reducing agents. The choice of method depends on factors like substrate tolerance to acidic or basic conditions, catalyst availability, and scalability.[6] The high degree of chemoselectivity required to reduce a nitro group in the presence of a sulfone makes this a robust and reliable transformation.

Below is a comparison of common laboratory-scale methods for this reduction.

Reduction Method	Reagents & Conditions	Advantages	Disadvantages
Catalytic Hydrogenation	H₂ gas, Pd/C or PtO₂, RT, various solvents (EtOH, EtOAc)	Clean reaction, high yield, simple workup (filtration).	Requires specialized hydrogenation equipment; catalyst can be pyrophoric.
Metal/Acid Reduction	SnCl₂·2H₂O, HCl, EtOH, reflux	Inexpensive, highly effective, tolerates many functional groups.	Workup requires neutralization of strong acid and removal of tin salts.
Transfer Hydrogenation	Ammonium formate or Hydrazine, Pd/C, EtOH, reflux	Avoids the use of high-pressure hydrogen gas.	Can sometimes be slower than direct hydrogenation.
Metal/Neutral Salt	Iron powder, NH₄Cl, EtOH/H₂O, reflux	Cost-effective, environmentally benign (uses iron), neutral pH.	Can be slower; requires filtration of fine iron particles.

Case Study: Synthesis of a Key Precursor for SGK1 Inhibitors

The Serum and Glucocorticoid-Regulated Kinase 1 (SGK1) is a protein kinase implicated in the progression of certain cancers, including prostate cancer.[7] The small molecule GSK650394 is a potent inhibitor of SGK1 that features a complex diaryl sulfone core.[8][9] The synthesis of analogs of this inhibitor, as detailed in patent literature, provides a perfect illustration of the strategic use of the nitro-reduction pathway to create a 3-amino diaryl sulfone building block.

The synthesis begins with the S-arylation of 4-methoxythiophenol with 4-bromo-1-fluoro-2-nitrobenzene. The resulting diaryl sulfide is oxidized to the corresponding sulfone using a potent oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA). The crucial step is the subsequent reduction of the nitro group to a primary amine, which then serves as a key nucleophile for the construction of the rest of the heterocyclic system.

Caption: Strategic use of the 3-amino diaryl sulfone block in scaffold elaboration.

This case study highlights the power of the 3-amino diaryl sulfone as a versatile intermediate. The amine handle allows for the regioselective introduction of complex functionality, a task that would be significantly more challenging without this pre-installed functional group.

Experimental Protocol: Reduction of a Model 3-Nitro Diaryl Sulfone

This section provides a representative, detailed protocol for the reduction of a generic 3-nitrophenyl phenyl sulfone to 3-aminophenyl phenyl sulfone using tin(II) chloride, a widely used and reliable method.[6]

Materials:

• 3-Nitrophenyl phenyl sulfone (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle.

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-nitrophenyl phenyl sulfone (1.0 eq) and ethanol (approx. 10 mL per gram of starting material). Stir to suspend the solid.

• Addition of Reagent: Add tin(II) chloride dihydrate (4.0 eq) to the suspension.

• Initiation: Slowly add concentrated HCl (approx. 2 mL per gram of starting material) to the mixture. The reaction is exothermic.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Quenching and Workup:

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Slowly and carefully add saturated NaHCO₃ solution to neutralize the excess acid. Be cautious of gas evolution. Continue addition until the pH is ~8. A white precipitate of tin salts will form.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the inorganic salts. Wash the filter cake thoroughly with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water and then brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude 3-aminophenyl phenyl sulfone.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization if a suitable solvent system is found.

Conclusion and Future Outlook

The 3-amino diaryl sulfone is more than just a chemical compound; it is a strategic building block that empowers medicinal chemists to efficiently navigate the complex process of drug discovery. Its synthesis, primarily through the robust nitro-reduction pathway, is well-established and scalable. The presence of the amine handle provides a reliable point for diversification, enabling the rapid generation of analogs for SAR studies. As demonstrated by the synthesis of precursors to advanced clinical candidates like SGK1 inhibitors, this scaffold continues to play a vital role in the development of next-generation therapeutics. Future innovations in C-N bond formation and late-stage functionalization may offer even more direct routes to these valuable building blocks, further cementing their importance in the chemist's toolkit.

References

• Chandrappa, S., Vinaya, T., Ramakrishnappa, T., & Rangappa, K. S. (2010). An efficient Fe/CaCl2 system for the reduction of nitroarenes. Synlett, 2010(19), 3019-3022. Available at: [Link]

• Sherk, A. B., Frigo, D. E., Schnackenberg, C. G., et al. (2008). Development of a small molecule serum and glucocorticoid-regulated kinase 1 antagonist and its evaluation as a prostate cancer therapeutic. Cancer Research, 68(18), 7475–7483. Available at: [Link]

• Sherk, A. B., et al. (2008). Development of a new analog of SGK1 inhibitor and its evaluation as a therapeutic molecule of colorectal cancer. Oncotarget, 9(55), 30594–30606. Available at: [Link]

• Feng, M., Tang, B., Liang, S. H., & Jiang, X. (2016). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 16(11), 1200-1216. Available at: [Link]

• Shi, G., Du, Y., Gao, Y., et al. (2023). Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis. Chinese Journal of Organic Chemistry, 43(2), 491-502. Available at: [Link]

• Liu, W., et al. (2022). Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. Molecules, 27(1), 123. Available at: [Link]

• Umierski, N., & Manolikakes, G. (2013). Metal-Free Synthesis of Diaryl Sulfones from Arylsulfinic Acid Salts and Diaryliodonium Salts. Organic Letters, 15(1), 188-191. Available at: [Link]

• ResearchGate. (n.d.). Selected drug molecules that contain diaryl sulfone moieties. Available at: [Link]

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A Comprehensive Technical Guide to the Chemical Stability of Amino-Ketone and Sulfone Bridges in Drug Development

This guide provides an in-depth exploration of the chemical stability of two critical functional motifs in modern medicinal chemistry: the amino-ketone and the sulfone bridge. For researchers, scientists, and drug development professionals, a profound understanding of a molecule's stability is not merely a regulatory checkpoint but a fundamental pillar of successful drug design. It dictates shelf-life, informs formulation strategies, predicts metabolic fate, and ultimately, ensures patient safety and therapeutic efficacy.[1] This document moves beyond a mere recitation of facts to explain the causality behind the chemical behavior of these moieties, offering both foundational knowledge and actionable experimental protocols.

Part 1: The Amino-Ketone Bridge: A Profile of Inherent Reactivity

The α-amino ketone is a prevalent structural unit found in numerous biologically active compounds.[2] Its unique juxtaposition of a basic amino group and an electrophilic carbonyl carbon creates a delicate electronic balance, rendering it a versatile synthetic intermediate but also a potential liability in terms of chemical stability.

Inherent Instability and Synthetic Considerations

Primary and secondary acyclic α-amino ketones are particularly susceptible to self-condensation reactions, a characteristic that complicates their synthesis and storage.[3] The synthesis of α-amino ketones can be achieved through various routes, including the direct amination of ketones or the oxidation of amino alcohols.[4][5] The chosen synthetic pathway can introduce impurities or residual reagents that may catalyze degradation, making rigorous purification and characterization essential first steps in any stability assessment.

Principal Degradation Pathways

Understanding the potential degradation routes is critical for designing stable drug candidates and for developing stability-indicating analytical methods.

1. Chemical Degradation: Hydrolysis and pH Sensitivity

The ketone moiety is susceptible to nucleophilic attack, and the adjacent amino group can modulate this reactivity. Under aqueous conditions, particularly at non-neutral pH, hydrolysis can occur. The proximity of the amine can also facilitate intramolecular reactions or catalysis of degradation pathways.

dot

Caption: General schematic of a potential hydrolytic degradation pathway for α-amino ketones.

2. Metabolic Degradation: The Transamination Route

In a biological milieu, the primary metabolic liability of α-amino acids and their derivatives is the removal of the amino group, often via transamination.[6][7] This enzymatic process, catalyzed by aminotransferases, converts the amino acid into its corresponding α-keto acid, which then enters broader metabolic cycles.[8] This pathway is a crucial consideration for the in vivo stability and pharmacokinetic profile of any drug candidate containing an accessible amino-ketone bridge.

dot

Caption: Forced degradation of a sulfone-containing drug under strong oxidative conditions.

Part 3: A Practical Guide to Stability Assessment

A robust stability testing program is essential for any drug development project. It provides the data needed to determine shelf-life, storage conditions, and to ensure the quality and safety of the final product. [1]The program should be designed to identify degradation pathways and develop validated, stability-indicating analytical methods. [9]

Workflow for a Comprehensive Stability Study

The design of a stability study should be logical and phased, starting with forced degradation to understand potential liabilities, followed by accelerated and long-term studies to establish the real-world stability profile.

dot

Caption: A typical workflow for pharmaceutical stability testing.

Core Experimental Protocols

Protocol 1: Development of a Stability-Indicating HPLC-UV/MS Method

Objective: To separate the parent API from all potential degradation products and quantify its concentration over time.

• Column Selection: Begin with a versatile C18 reversed-phase column (e.g., 100 x 4.6 mm, 2.7 µm particle size). The choice is driven by the broad applicability of C18 chemistry for a wide range of small molecule polarities.

• Mobile Phase Scouting: Prepare mobile phases consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., 0.1% formic acid in acetonitrile). Formic acid is used to acidify the mobile phase, which typically improves peak shape for basic compounds (like those with amino groups) and provides protons for efficient ionization in mass spectrometry.

• Gradient Elution: Run a broad gradient (e.g., 5% to 95% organic over 15 minutes). This is a crucial first step to ensure that all components, from polar degradants to the more nonpolar API, are eluted from the column.

• Forced Degradation Sample Analysis: Inject samples from forced degradation studies (see Protocol 2). The goal here is to challenge the method. A method is only "stability-indicating" if it can resolve the API peak from all degradation product peaks.

• Method Optimization: Adjust the gradient slope, temperature, and flow rate to achieve baseline separation between the parent peak and all degradant peaks (a resolution of >1.5 is ideal).

• Detection: Use a UV detector set at the λmax of the API for quantification. Couple this with a mass spectrometer (MS) to obtain mass information for the parent compound and to identify unknown degradation products. [10]7. Validation: Once optimized, the method must be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Protocol 2: Forced Degradation Studies

Objective: To intentionally degrade the sample to identify potential degradation pathways and validate the analytical method's stability-indicating capabilities. [10]

• Acid Hydrolysis: Incubate the drug substance in 0.1 M HCl at 60°C for up to 72 hours.

• Base Hydrolysis: Incubate the drug substance in 0.1 M NaOH at 60°C for up to 72 hours.

• Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature for 24 hours.

• Photolytic Degradation: Expose the solid or solution drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (per ICH Q1B guidelines).

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C) for 72 hours.

For all conditions, a control sample (without the stressor) should be run in parallel. The goal is to achieve 5-20% degradation of the API. If degradation is too rapid or too slow, the stress level (temperature, concentration of reagent) should be adjusted.

Conclusion

The chemical stability of amino-ketone and sulfone bridges represents two distinct ends of the stability spectrum. The amino-ketone is a reactive, versatile moiety whose stability must be carefully managed and empirically verified, particularly concerning its susceptibility to hydrolysis and metabolic transamination. The sulfone, conversely, is a bastion of stability, often employed to bestow metabolic resistance upon a lead compound.

A thorough understanding of these intrinsic properties, coupled with a systematic and rigorous approach to stability testing, is not optional—it is the cornerstone of developing safe, effective, and reliable medicines. The protocols and insights provided in this guide serve as a foundational framework for drug development professionals to navigate the complex but critical landscape of chemical stability.

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• Degradation of amino acids. Slideshare.
• Stability Studies of β-Amino- and β-Hydroxy Difluoromethyl Ketones in Rat Serum and Rat Liver Microsomes. (2024). PMC, NIH.
• The degradation mechanism of sulfamethoxazole under ozonation: a DFT study. (2019). Environmental Science: Processes & Impacts (RSC Publishing).
• Aminoaldehydes and aminoketones. Wikipedia.

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• 7. Degradation of amino acids | PDF [slideshare.net]
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Protocols & Analytical Methods

synthesis of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one from 3-nitrobenzenesulfonyl chloride

Application Note & Protocol

Topic: High-Fidelity Synthesis of N-(4-acetylphenyl)-3-aminobenzenesulfonamide from 3-Nitrobenzenesulfonyl Chloride

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, two-step protocol for the synthesis of N-(4-acetylphenyl)-3-aminobenzenesulfonamide, a valuable scaffold in medicinal chemistry, starting from 3-nitrobenzenesulfonyl chloride and 4-aminoacetophenone. The synthesis first involves the formation of an N-(4-acetylphenyl)-3-nitrobenzenesulfonamide intermediate via a nucleophilic substitution reaction. This intermediate is subsequently reduced chemoselectively to yield the final amino-sulfonamide product. This guide emphasizes the rationale behind procedural choices, robust reaction work-ups, and in-depth characterization, ensuring reproducibility and high purity.

Introduction

Sulfonamides are a cornerstone pharmacophore in drug discovery, exhibiting a wide range of biological activities. The target molecule, N-(4-acetylphenyl)-3-aminobenzenesulfonamide, combines the sulfonamide linkage with an aromatic amine and a ketone, presenting multiple functional handles for further derivatization in synthetic programs. The synthetic route detailed herein is efficient and employs common laboratory reagents, proceeding through a stable nitro-intermediate.

The overall transformation is depicted below:

Figure 2: Experimental workflow for Step 1.

Experimental Protocol

Materials and Reagents:

Reagent	CAS No.	M.W. ( g/mol )	Amount (10 mmol scale)
3-Nitrobenzenesulfonyl chloride	121-51-7	221.62	2.22 g (10.0 mmol)
4-Aminoacetophenone	99-92-3	135.16	1.35 g (10.0 mmol)
Pyridine	110-86-1	79.10	1.2 mL (15.0 mmol)
Dichloromethane (CH₂Cl₂)	75-09-2	84.93	50 mL
Hydrochloric Acid (2M aq.)	7647-01-0	36.46	~30 mL
Sodium Sulfate (anhydrous)	7757-82-6	142.04	As needed
Ethanol (for recrystallization)	64-17-5	46.07	As needed

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-aminoacetophenone (1.35 g, 10.0 mmol) and dichloromethane (40 mL).

• Stir the mixture at room temperature until all solids have dissolved. Add pyridine (1.2 mL, 15.0 mmol) to the solution.

• Cool the flask in an ice-water bath to 0-5 °C.

• In a separate beaker, dissolve 3-nitrobenzenesulfonyl chloride (2.22 g, 10.0 mmol) in dichloromethane (10 mL).

• Add the 3-nitrobenzenesulfonyl chloride solution dropwise to the cooled amine solution over 15-20 minutes, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 3-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Upon completion, transfer the reaction mixture to a separatory funnel. Wash sequentially with 2M HCl (2 x 15 mL), water (20 mL), and saturated sodium chloride (brine) solution (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Recrystallize the resulting crude solid from hot ethanol to yield N-(4-acetylphenyl)-3-nitrobenzenesulfonamide as a pure solid.

Expected Results

Parameter	Expected Value
Appearance	White to pale yellow solid
Yield	80-90%
Melting Point	~196-198 °C [1]
FT-IR (KBr, cm⁻¹)	3220 (N-H), 1670 (C=O, ketone), 1530 (NO₂, asym), 1350 (NO₂, sym), 1340 & 1160 (SO₂) [1]

Part 2: Synthesis of N-(4-acetylphenyl)-3-aminobenzenesulfonamide (Final Product)

Principle and Rationale

The reduction of an aromatic nitro group to a primary amine is a fundamental transformation in organic synthesis. [2]While various methods exist, including catalytic hydrogenation (e.g., H₂/Pd-C) and other metal-acid systems (e.g., Sn/HCl), the use of iron powder with an ammonium chloride catalyst in an ethanol/water solvent system is particularly advantageous for this substrate. [3][4] Key Advantages of Fe/NH₄Cl:

• Chemoselectivity: This system selectively reduces the nitro group while preserving other reducible functionalities, such as the aromatic ketone. [3]* Cost-Effectiveness & Safety: Iron is inexpensive and avoids the need for high-pressure hydrogenation equipment or more toxic metals like tin.

• Mild Conditions: The reaction proceeds under neutral or near-neutral conditions at reflux, preventing potential hydrolysis of the sulfonamide bond that can occur under strongly acidic or basic conditions.

The reaction mechanism involves the single-electron transfer from the metal surface to the nitro group, which undergoes a series of protonation and reduction steps, passing through nitroso and hydroxylamine intermediates before yielding the final amine. [4]

Figure 3: Experimental workflow for Step 2.

Experimental Protocol

Materials and Reagents:

Reagent	CAS No.	M.W. ( g/mol )	Amount (8 mmol scale)
N-(4-acetylphenyl)-3-nitro...	N/A	320.31	2.56 g (8.0 mmol)
Iron Powder (<325 mesh)	7439-89-6	55.85	2.68 g (48.0 mmol)
Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	2.56 g (48.0 mmol)
Ethanol	64-17-5	46.07	40 mL
Water	7732-18-5	18.02	10 mL
Celite® (Diatomaceous Earth)	61790-53-2	N/A	As needed

Procedure:

• In a 250 mL round-bottom flask fitted with a reflux condenser and magnetic stir bar, combine the N-(4-acetylphenyl)-3-nitrobenzenesulfonamide intermediate (2.56 g, 8.0 mmol), ammonium chloride (2.56 g, 48.0 mmol), ethanol (40 mL), and water (10 mL).

• Heat the stirred suspension to a gentle reflux (internal temperature ~80-85 °C).

• Once refluxing, add the iron powder in small portions over 30 minutes. Caution: The addition may be exothermic; control the rate of addition to maintain a steady reflux.

• After all the iron has been added, maintain the reaction at reflux for 2-4 hours.

• Monitor the reaction by TLC for the disappearance of the starting material. The reaction mixture will typically change from a yellow suspension to a gray/black slurry.

• Upon completion, cool the mixture slightly (to ~60 °C) and immediately filter it while hot through a pad of Celite® to remove the iron oxides and unreacted iron.

• Wash the filter cake with hot ethanol (2 x 15 mL).

• Combine the filtrates and concentrate the volume to approximately one-third of the original using a rotary evaporator.

• Pour the concentrated solution into ice-water (100 mL) with stirring. A precipitate should form.

• Collect the solid product by vacuum filtration, wash thoroughly with water, and dry under vacuum to afford the final product, N-(4-acetylphenyl)-3-aminobenzenesulfonamide.

Expected Results

Parameter	Expected Value
Appearance	Off-white to light tan solid
Yield	85-95%
Melting Point	Literature dependent, but expected to be a sharp-melting solid
FT-IR (KBr, cm⁻¹)	3450 & 3350 (N-H, amine), 3250 (N-H, sulfonamide), 1665 (C=O, ketone), 1330 & 1150 (SO₂)
¹H NMR (DMSO-d₆, δ)	Peaks corresponding to aromatic protons, NH₂ protons (broad singlet), sulfonamide NH (singlet), and acetyl CH₃ (singlet ~2.5 ppm)

Safety and Handling

• 3-Nitrobenzenesulfonyl Chloride: Corrosive and moisture-sensitive. Causes severe skin burns and eye damage. Handle in a fume hood with appropriate PPE (gloves, safety glasses, lab coat).

• Pyridine: Flammable, toxic by inhalation, ingestion, and skin contact. Use in a well-ventilated fume hood.

• Iron Powder: Flammable solid. Avoid creating dust clouds.

• Solvents: Dichloromethane and ethanol are flammable. Ensure all heating is done using a heating mantle and that no ignition sources are present.

References

• Liu, Y. et al. A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. Sciencemadness.org. [Online] Available at: [Link]

• Smith, A. et al. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes. Journal of Chemical Education. [Online] Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Organic-chemistry.org. [Online] Available at: [Link]

• Khan Academy. (2019). Reduction of nitro groups to anilines. YouTube. [Online] Available at: [Link]

• Georg Thieme Verlag. (2017). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Science of Synthesis. [Online] Available at: [Link]

• Al-Masoudi, N. et al. (2021). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. MDPI. [Online] Available at: [Link]

• Safari, J. et al. (2021). Synthesis of new pyridines with sulfonamide moiety via a cooperative vinylogous anomeric-based oxidation mechanism. Scientific Reports. [Online] Available at: [Link]

• Wang, L. et al. (2020). Visible-Light-Promoted N-Centered Radical Generation for Remote Heteroaryl Migration. The Royal Society of Chemistry. [Online] Available at: [Link]

• PrepChem. Synthesis of 3-nitrobenzenesulfonyl chloride. [Online] Available at: [Link]

• Chemistry Stack Exchange. (2019). Does acetanilide undergo Friedel–Crafts reaction?. [Online] Available at: [Link]

• Keatthawin, K. et al. (2018). Highly Efficient and Simple Route to Synthesize N-(4-Acetylphenyl)-4-chlorobenzenesulfonamide and Its Crystal Structure. ResearchGate. [Online] Available at: [Link]

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• 4. pubs.acs.org [pubs.acs.org]

Application Note & Protocol Guide: Selective Reduction of Nitro Diaryl Sulfones to Amino Diaryl Sulfones

For Researchers, Scientists, and Drug Development Professionals

Abstract

The transformation of nitro diaryl sulfones into their corresponding amino derivatives is a cornerstone reaction in medicinal chemistry and materials science. Amino diaryl sulfones, most notably 4,4'-diaminodiphenyl sulfone (Dapsone) and its analogues, are critical pharmacophores in antibacterial, antimalarial, and anti-inflammatory drugs. This guide provides a detailed examination of the principal methodologies for this reduction, focusing on the underlying chemical principles, procedural nuances, and strategic selection of reagents. We present comprehensive protocols for catalytic transfer hydrogenation, metal-mediated reductions using stannous chloride and iron, and a comparative analysis to aid researchers in optimizing this crucial synthetic step.

Introduction: The Significance of the Amino Diaryl Sulfone Moiety

The sulfone group (R-SO₂-R') is a bioisostere for various functional groups and is prized in drug design for its metabolic stability, ability to engage in hydrogen bonding, and its impact on molecular conformation and solubility. When positioned between two aromatic rings, one of which bears an amino group, the resulting amino diaryl sulfone scaffold becomes a privileged structure. The parent compound, Dapsone, is a competitive inhibitor of dihydropteroate synthase (DHPS), an essential enzyme in the folate synthesis pathway of bacteria and protozoa. The synthetic accessibility of the precursor, 4,4'-dinitrodiphenyl sulfone, makes the final reduction step a critical and frequently encountered transformation in the development of novel therapeutics.

The primary challenge in this synthesis lies in the chemoselective reduction of the nitro group (-NO₂) to an amine (-NH₂) without affecting the robust but potentially reducible sulfone moiety or other sensitive functional groups on the aryl rings. The choice of reducing agent and reaction conditions is therefore paramount to achieving high yield and purity.

Strategic Overview of Reduction Methodologies

The conversion of an aromatic nitro group to an amine is a six-electron reduction that proceeds through nitroso and hydroxylamine intermediates. While numerous methods exist for this transformation, they can be broadly categorized into three classes suitable for diaryl sulfone substrates: Catalytic Hydrogenation, Dissolving Metal Reductions, and Sulfide-based Reductions.[1]

Caption: Conceptual pathway for nitro group reduction.

This guide will focus on the most reliable and scalable of these approaches: catalytic transfer hydrogenation and reductions with tin(II) chloride and elemental iron.

Comparative Analysis of Leading Reduction Protocols

The selection of an appropriate reduction method depends on factors such as substrate functional group tolerance, required scale, available equipment, cost, and safety considerations.

Methodology	Primary Reagents	Typical Conditions	Advantages	Disadvantages & Mitigation
Catalytic Transfer Hydrogenation	Pd/C, Ammonium Formate or Hydrazine Hydrate	Reflux in Alcohol (e.g., MeOH, EtOH)	High chemoselectivity; avoids flammable H₂ gas; clean workup; catalyst is recyclable.[2][3]	Catalyst can be poisoned by sulfur compounds (if present); may be slower than other methods. Mitigation: Use high-purity substrates.
Stannous Chloride Reduction	SnCl₂·2H₂O, conc. HCl	0°C to 100°C in EtOH or EtOAc	Powerful and reliable; tolerates many functional groups not amenable to hydrogenation.[4][5]	Stoichiometric tin waste; workup can be challenging due to precipitation of tin salts. Mitigation: Careful basification to pH ~8 can minimize emulsions.
Iron Reduction (Béchamp)	Fe powder, HCl or NH₄Cl	Reflux in EtOH/H₂O	Cost-effective; environmentally benign iron oxide byproduct; good for large-scale synthesis.[6][7]	Requires a large excess of iron; reaction can be heterogeneous and require vigorous stirring; acidic conditions.

Detailed Experimental Protocols

Safety Precaution: These procedures should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

Protocol 1: Catalytic Transfer Hydrogenation with Palladium on Carbon

This method is often preferred for its clean reaction profile and high selectivity, avoiding the use of pressurized hydrogen gas by employing a hydrogen donor like ammonium formate.[2]

Caption: Workflow for Pd/C catalyzed transfer hydrogenation.

Materials:

• Nitro diaryl sulfone (e.g., 4,4'-dinitrodiphenyl sulfone) (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (5-10% w/w of the substrate)

• Ammonium formate (HCOONH₄) (5-10 eq)

• Methanol (MeOH) or Ethanol (EtOH)

• Celite® or another filter aid

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nitro diaryl sulfone and methanol (approx. 10-20 mL per gram of substrate).

• Catalyst Addition: Carefully add the 10% Pd/C catalyst to the suspension.

• Hydrogen Donor Addition: Begin stirring and gently heat the mixture to 40-50°C. Add the ammonium formate in small portions over 15-30 minutes. An exotherm and gas evolution (CO₂) will be observed.

  • Causality Note: Portion-wise addition of the hydrogen donor controls the rate of hydrogen generation, preventing a runaway reaction and ensuring efficient transfer to the substrate.

• Reaction: After the addition is complete, heat the mixture to a gentle reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 2-5 hours).

• Workup - Catalyst Removal: Cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with additional methanol to ensure complete recovery of the product.

  • Expert Insight: Pre-wetting the Celite® pad with methanol prevents the fine Pd/C powder from passing through. The filtered catalyst is pyrophoric and should be kept wet and disposed of properly.

• Isolation: Concentrate the filtrate under reduced pressure to remove the methanol. The resulting residue will contain the product and ammonium salts.

• Purification: Dissolve the residue in ethyl acetate or dichloromethane and wash with water to remove the inorganic salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude amino diaryl sulfone. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Reduction with Stannous Chloride (SnCl₂)

A classic, robust method particularly useful for substrates that may be sensitive to catalytic hydrogenation. The procedure is based on the well-established use of SnCl₂ for reducing aromatic nitro compounds.[5][8]

Materials:

• Nitro diaryl sulfone (1.0 eq)

• Stannous chloride dihydrate (SnCl₂·2H₂O) (3.0-4.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃) solution

• Beaker, mechanical stirrer (recommended), ice bath

Procedure:

• Reagent Preparation: In a beaker large enough to accommodate foaming, prepare a solution of stannous chloride dihydrate in concentrated HCl (approx. 2 mL of acid per gram of SnCl₂·2H₂O).[8] Cool this solution in an ice bath to 0-5°C.

• Substrate Addition: To the cold, stirring solution, add the nitro diaryl sulfone in one portion. The reaction is often exothermic.[8]

  • Causality Note: Maintaining a low initial temperature controls the initial exotherm. The reaction proceeds via single electron transfers from Sn(II) to the nitro group, with protons supplied by the acid.

• Reaction: After the initial exotherm subsides, remove the ice bath and allow the mixture to stir at room temperature. Gentle heating (50-60°C) may be required to drive the reaction to completion. Monitor by TLC (typically 1-3 hours).

• Workup - Quenching and Neutralization: Once the reaction is complete, cool the mixture in an ice bath. Very slowly and carefully, add a saturated solution of sodium bicarbonate or a 10% NaOH solution to neutralize the excess acid.

  • Trustworthiness Note: This step is critical. A thick, white precipitate of tin(IV) hydroxide/oxide (Sn(OH)₄/SnO₂) will form. Add the base slowly with vigorous stirring to avoid trapping the product in the precipitate. The final pH should be ~7-8.

• Extraction: Transfer the entire slurry to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate). The tin salts can cause persistent emulsions. If this occurs, filtering the entire neutralized mixture through Celite® before extraction can be effective.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization.

Protocol 3: Reduction with Iron Powder and Acid

This "Béchamp reduction" variant is an economical and greener alternative to tin, making it suitable for larger-scale preparations.[6][9]

Materials:

• Nitro diaryl sulfone (1.0 eq)

• Iron powder (<100 mesh) (3.0-5.0 eq)

• Ammonium chloride (NH₄Cl) or Acetic Acid (AcOH)

• Ethanol/Water solvent mixture (e.g., 4:1)

• Mechanical stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and reflux condenser, add the nitro diaryl sulfone, ethanol, water, and ammonium chloride (approx. 1.0 eq).

• Iron Addition: Heat the mixture to a vigorous reflux. Once refluxing, add the iron powder in small portions over 30-60 minutes.

  • Expert Insight: The reaction is a surface-mediated electron transfer. Using a fine iron powder and maintaining a vigorous reflux ensures a high surface area and sufficient reaction rate.[6]

• Reaction: Maintain a strong reflux with efficient stirring. The reaction progress can be monitored by TLC. The reaction is often complete within 2-4 hours, indicated by a color change from yellow/orange to a grey/black suspension of iron oxides.

• Workup: Cool the reaction mixture to room temperature. Add sodium carbonate or another base to render the mixture alkaline (pH > 8).

• Isolation: Filter the hot reaction mixture through a pad of Celite® to remove the iron powder and iron oxides. Wash the filter cake thoroughly with hot ethanol.

• Purification: Combine the filtrates and concentrate under reduced pressure. The resulting crude product can be purified by partitioning between water and an organic solvent, followed by recrystallization.

Concluding Remarks

The reduction of nitro diaryl sulfones is a robust and versatile transformation critical for the synthesis of valuable pharmaceutical agents. While catalytic transfer hydrogenation offers the cleanest and often most selective route, classical metal-acid reductions using SnCl₂ or Fe remain powerful, cost-effective, and highly reliable alternatives. The choice of method should be guided by the specific substrate, scale, and available resources. By understanding the causality behind each protocol's steps—from controlling exotherms to managing the workup of metal byproducts—researchers can confidently and efficiently synthesize the target amino diaryl sulfones with high yield and purity.

References

• Palladium-Catalyzed Reductive Coupling of Nitroarenes with Phenols leading to N-Cyclohexylanilines. Organic Chemistry Portal. [Link]

• Tandem selective reduction of nitroarenes catalyzed by palladium nanoclusters. Green Chemistry (RSC Publishing). [Link]

• Nitro Reduction - Common Conditions. organic-chemistry.org. [Link]

• Denitration of Nitroarenes Under Ambient Physiological Conditions Catalyzed by Graphdiyne-Supported Palladium. CCS Chemistry - Chinese Chemical Society. [Link]

• Preparation and Application of a Hydrochar-Based Palladium Nanocatalyst for the Reduction of Nitroarenes. MDPI. [Link]

• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Taylor & Francis Online. [Link]

• Reduction of nitroarenes with Na2Se. ResearchGate. [Link]

• Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods. RSC Publishing. [Link]

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. [Link]

• Zinin reaction. Wikipedia. [Link]

• Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite). Andy's Org-Synth Site. [Link]

• Selective Reduction of Nitroarenes via Noncontact Hydrogenation. Journal of the American Chemical Society. [Link]

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis. SIOC Journals. [Link]

• Transfer hydrogenation process between nitroarenes and alcohols. ResearchGate. [Link]

• Stoichiometric Zn or Fe Metal Reduction. Andy's Org-Synth Site. [Link]

• THE REDUCTION OF NITROBENZENE BY SODIUM SULPHIDE IN AQUEOUS ETHANOL. Canadian Journal of Chemistry. [Link]

• Reduction of nitro compounds. Wikipedia. [Link]

• Process for Synthesis of 4-4'-Diamino-Diphenyl-Sulfone.

• Synthesis of Dapsone | Diaminodiphenyl sulfone | BP 601T| L~3. YouTube. [Link]

• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Publications. [Link]

• m-CHLOROBENZALDEHYDE. Organic Syntheses. [Link]

• Which one is the best procedure for the reduction of aromatic nitro compounds? ResearchGate. [Link]

• PROCESS FOR SYNTHESIS OF 4-4'-DIAMINO-DIPHENYL-SULFONE. WIPO. [Link]

• PROCESS FOR SYNTHESIS OF 4-4'-DIAMINO-DIPHENYL-SULFONE. European Patent Office. [Link]

• Reduction of aromatic nitro compounds with SnCl2. Reddit. [Link]

• Recent Advances to Mediate Reductive Processes of Nitroarenes Using Single-Electron Transfer, Organomagnesium, or Organozinc Reagents. PMC. [Link]

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. PMC. [Link]

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Application Notes &amp; Protocols: Leveraging 3-Aminobenzenesulfonyl Scaffolds in Fragment-Based Drug Discovery

Authored by: Gemini, Senior Application Scientist

Abstract

Fragment-Based Drug Discovery (FBDD) has solidified its position as a powerful engine for identifying novel, high-quality starting points for drug development, particularly for challenging biological targets.[1][2] This approach hinges on the identification of low-molecular-weight compounds (fragments) that bind weakly but efficiently to a target protein.[3][4][5] These fragments are then optimized into potent lead compounds.[6][7] The 3-aminobenzenesulfonyl scaffold has emerged as a privileged structure in this paradigm. Its inherent features—a primary sulfonamide for strong hydrogen bonding interactions, a synthetically tractable aromatic core, and an amino group providing a key vector for chemical elaboration—make it an ideal starting point for building potent and selective inhibitors. This guide provides an in-depth exploration of the strategic use of this scaffold within an FBDD workflow, from library design and biophysical screening to hit-to-lead optimization, complete with detailed experimental protocols.

The Rationale: Why the 3-Aminobenzenesulfonyl Scaffold?

The success of any FBDD campaign is fundamentally linked to the quality and design of the fragment library.[8] While diversity is crucial, focusing on scaffolds with known bioactivity and favorable physicochemical properties can significantly increase hit rates and streamline subsequent optimization. The 3-aminobenzenesulfonyl moiety is a classic example of a "privileged scaffold."

• The Sulfonamide Anchor: The primary sulfonamide group is a potent hydrogen bond donor and acceptor, capable of forming strong, directional interactions with protein backbones or specific residues. It is a well-established zinc-binding group, making it particularly effective for targeting metalloenzymes like carbonic anhydrases and matrix metalloproteinases.

• Synthetic Tractability: The aromatic ring provides a rigid core that can be readily functionalized. The amino group at the meta-position serves as a versatile chemical handle for diversification, allowing for the exploration of vectors pointing into different regions of a binding pocket. This synthetic accessibility is critical for the rapid generation of analog series during hit optimization.[9][10][11]

• Favorable Physicochemical Properties: The scaffold itself adheres well to the principles of FBDD, such as the "Rule of Three," ensuring that initial fragments have low molecular weight, moderate lipophilicity, and a limited number of hydrogen bond donors/acceptors.[8][12] This foundation helps maintain drug-like properties as the fragment is elaborated into a more complex lead molecule.[13]

Caption: Key features of the 3-aminobenzenesulfonyl scaffold.

Fragment Library Design & Synthesis

A successful FBDD campaign begins with a well-designed fragment library. For the 3-aminobenzenesulfonyl scaffold, the goal is to create a diverse set of molecules that explore different chemical spaces while maintaining fragment-like properties.

Table 1: Recommended Physicochemical Properties for a 3-Aminobenzenesulfonyl Fragment Library

Parameter	Recommended Value	Rationale
Molecular Weight (MW)	< 300 Da	Adheres to the "Rule of Three" to ensure fragment size.[8]
cLogP	≤ 3	Controls lipophilicity to avoid non-specific binding and ensure solubility.[8]
Hydrogen Bond Donors (HBD)	≤ 3	Maintains fragment-like simplicity and good ADME properties.[8]
Hydrogen Bond Acceptors (HBA)	≤ 3	Maintains fragment-like simplicity and good ADME properties.[8]
Rotatable Bonds (RB)	≤ 3	Limits conformational flexibility, reducing entropic penalty upon binding.[14]
Polar Surface Area (PSA)	≤ 80 Ų	Balances solubility with membrane permeability.

Synthetic Strategy: Amide Coupling

The most straightforward method for diversifying the scaffold is through amide bond formation at the 3-amino position. This reaction is robust, high-yielding, and compatible with a wide range of commercially available carboxylic acids, enabling rapid library synthesis.

General Protocol:

• Dissolve 3-aminobenzenesulfonamide in a suitable aprotic solvent (e.g., DMF or DCM).

• Add a coupling agent (e.g., HATU, HBTU) and a non-nucleophilic base (e.g., DIPEA).

• Add the desired carboxylic acid (1.0-1.2 equivalents).

• Stir the reaction at room temperature until completion (monitored by LC-MS).

• Purify the product via column chromatography or preparative HPLC.

This strategy allows for the introduction of various functionalities—aliphatic and aromatic rings, heterocyclic systems, and groups with varying electronic properties—to systematically probe the target's binding site.

The Biophysical Screening Cascade

Because fragments bind with weak affinity (typically in the µM to mM range), highly sensitive biophysical techniques are required for their detection.[15][16] A tiered screening cascade is the most efficient approach to identify and validate true hits while eliminating false positives.[17]

Caption: A typical Fragment-Based Drug Discovery (FBDD) workflow.

Stage 1: Primary Screening (High-Throughput)

The initial screen aims to rapidly identify any fragment that interacts with the target protein.

• Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay: This technique measures the change in a protein's melting temperature (Tm) upon ligand binding. It is a rapid, low-cost method ideal for initial library screening.[17] A significant positive shift in Tm suggests stabilizing binding.

• Surface Plasmon Resonance (SPR): SPR detects changes in mass on a sensor chip where the target protein is immobilized.[1][18] It provides real-time binding data and can give an early indication of binding kinetics and affinity, though it is more resource-intensive than DSF.

Stage 2: Hit Validation & Affinity Determination

Fragments identified in the primary screen must be validated by an orthogonal method to confirm direct binding and eliminate artifacts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a gold-standard technique in FBDD.[15][19] Ligand-observed methods like Saturation Transfer Difference (STD) or WaterLOGSY are powerful for validating hits from a primary screen as they directly detect the binding of the fragment to a high-molecular-weight target.[17][20] Protein-observed methods (e.g., ¹H-¹⁵N HSQC) can map the binding site on the protein but require isotopically labeled protein.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile (KD, ΔH, and ΔS).[21] It is a rigorous validation step but consumes a relatively large amount of protein.

Table 2: Comparison of Key Biophysical Screening Techniques

Technique	Throughput	Protein Consumption	Information Provided	Primary Use
DSF	High	Low	Binding (Tm shift)	Primary Screen
SPR	Medium-High	Low	Affinity (KD), Kinetics (ka, kd)	Primary Screen, Validation
NMR (Ligand)	Medium	Low-Medium	Binding, Epitope Mapping (STD)	Validation, SAR
NMR (Protein)	Low	High (labeled)	Binding, Site Mapping, KD	Validation, Structural Info
ITC	Low	High	Affinity (KD), Thermodynamics	Validation, Characterization
X-ray	Low	High (crystals)	High-resolution binding mode	Structural Characterization

Stage 3: Structural Characterization

Determining the precise binding mode of a fragment is crucial for effective hit-to-lead optimization.

• X-ray Crystallography: This is the most powerful method for visualizing fragment binding at atomic resolution.[22][23] By soaking protein crystals in a solution containing the fragment hit, a high-resolution structure of the protein-fragment complex can be determined.[24][25] This structural information reveals the key interactions and provides a definitive roadmap for structure-guided design.[26]

Hit-to-Lead Optimization Strategies

Once a 3-aminobenzenesulfonyl fragment hit is validated and its binding mode is understood, the goal is to increase its affinity and selectivity while maintaining drug-like properties.[27][28]

• Fragment Growing: This is the most common strategy.[7] The structural data from X-ray crystallography will reveal unoccupied pockets near the fragment. The amino group on the 3-aminobenzenesulfonyl scaffold is the primary vector for "growing" the molecule into these pockets by synthesizing analogs with new functional groups.[29]

• Fragment Linking: If two different fragments are found to bind in adjacent pockets, they can be chemically linked together. This can lead to a dramatic increase in affinity due to avidity effects.

• Fragment Merging: If two fragments have overlapping binding modes, a new, single molecule can be designed that incorporates the key features of both, creating a more optimized binder.

The key is an iterative cycle of design, synthesis, and testing, guided by structural biology and biophysical data, to evolve a low-affinity fragment into a high-potency lead compound.[26]

Detailed Experimental Protocols

Protocol 1: Primary Screening via Differential Scanning Fluorimetry (DSF)

Principle: This protocol identifies fragment binding by measuring the thermal stabilization of the target protein. An increase in the protein's melting temperature (Tm) in the presence of a fragment indicates a binding event.

Materials:

• Purified target protein (0.1-0.2 mg/mL) in a suitable buffer (e.g., HEPES, pH 7.5, 150 mM NaCl).

• 3-Aminobenzenesulfonyl fragment library (10-50 mM DMSO stocks).

• SYPRO Orange dye (5000x stock in DMSO).

• 96-well or 384-well qPCR plates.

• Real-time PCR instrument capable of performing a thermal melt curve.

Methodology:

• Prepare Master Mix: In a microcentrifuge tube, prepare a master mix containing the target protein and SYPRO Orange dye. For a 1 mL master mix (for one 96-well plate), use: 998 µL of protein buffer solution and 2 µL of 5000x SYPRO Orange stock (final concentration 10x).

• Aliquot Master Mix: Add 19 µL of the master mix to each well of the qPCR plate.

• Add Fragments: Add 1 µL of each fragment stock solution to individual wells (final fragment concentration 50-250 µM, final DMSO 5%). Include DMSO-only wells as a negative control and a known binder as a positive control.

• Seal and Centrifuge: Seal the plate with an optical seal. Briefly centrifuge the plate to ensure all components are mixed and at the bottom of the wells.

• Thermal Melt: Place the plate in the qPCR instrument. Run a melt curve protocol, typically ramping the temperature from 25 °C to 95 °C at a rate of 0.5 °C/minute, acquiring fluorescence data at each interval.

• Data Analysis: Determine the Tm for each well by fitting the melt curve to a Boltzmann equation. Calculate the thermal shift (ΔTm) for each fragment: ΔTm = Tm(fragment) - Tm(DMSO control). A ΔTm > 2 °C is generally considered a promising hit for further validation.

Protocol 2: Hit Validation via Saturation Transfer Difference (STD) NMR

Principle: This ligand-observed NMR experiment identifies binding by detecting the transfer of magnetization from a saturated target protein to a bound ligand. Only ligands that bind to the protein will show signals in the resulting difference spectrum.

Materials:

• Validated fragment hit from primary screen.

• Target protein (~10-20 µM) in a deuterated NMR buffer (e.g., 50 mM Phosphate, pD 7.4, 150 mM NaCl in 99.9% D₂O).

• NMR spectrometer (≥ 600 MHz) with a cryoprobe.

• NMR tubes.

Methodology:

• Sample Preparation: Prepare two NMR samples:

  • Sample A (Reference): Fragment (200-500 µM) in NMR buffer.

  • Sample B (Protein + Fragment): Fragment (200-500 µM) and target protein (10-20 µM) in the same NMR buffer.

• Acquire Reference Spectrum: Acquire a standard 1D ¹H spectrum for Sample A.

• Set up STD Experiment: On Sample B, set up the STD experiment. This involves creating two interleaved experiments:

  • On-Resonance Irradiation: Selectively saturate a region of the protein spectrum where no ligand signals are present (e.g., -1.0 ppm).

  • Off-Resonance Irradiation: Irradiate a region far from any protein or ligand signals (e.g., 40 ppm).

• Acquire STD Data: Acquire the STD experiment data, typically requiring several hundred scans for good signal-to-noise. The spectrometer will automatically subtract the on-resonance spectrum from the off-resonance spectrum.

• Data Analysis: Process the resulting difference spectrum. The presence of signals in the STD spectrum corresponding to the fragment's protons confirms binding. The relative intensity of the signals can provide information about which part of the fragment is in closest contact with the protein (the binding epitope).

Protocol 3: Structural Characterization via X-ray Crystallography (Soaking)

Principle: This protocol aims to determine the three-dimensional structure of the protein-fragment complex by diffusing a high concentration of the fragment hit into a pre-formed protein crystal.

Materials:

• High-quality, well-diffracting crystals of the target protein.

• Validated fragment hit (solid or high-concentration DMSO stock).

• Cryoprotectant solution (crystal harvesting buffer supplemented with an agent like glycerol or ethylene glycol to prevent ice formation).

• Crystal harvesting loops.

• Access to an X-ray diffraction facility (synchrotron source recommended).

Methodology:

• Prepare Soaking Solution: Prepare a solution of the fragment in the crystal harvesting buffer. The final fragment concentration should be high to overcome weak affinity, typically 1-20 mM. If using a DMSO stock, ensure the final DMSO concentration does not exceed a level known to be tolerated by the crystals (typically <10%).

• Crystal Soaking: Carefully transfer a protein crystal from its growth drop into a drop of the soaking solution. The soaking time can vary from minutes to overnight, depending on the crystal packing and fragment properties.

• Cryo-cooling: Briefly move the soaked crystal through the cryoprotectant solution, then loop it out and immediately flash-cool it in liquid nitrogen. This vitrifies the crystal for data collection.

• Data Collection: Mount the frozen crystal on the goniometer of the X-ray beamline. Collect a complete diffraction dataset.

• Structure Solution and Refinement: Process the diffraction data. Solve the structure using molecular replacement with the known apo-protein structure as a model.

• Analyze Electron Density: Carefully examine the resulting electron density maps (2Fo-Fc and Fo-Fc). The presence of clear, unambiguous electron density corresponding to the shape of the fragment in the protein's binding site confirms its binding pose. Refine the model to include the fragment and analyze the specific protein-ligand interactions.

References

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• Selvita. X-ray Crystallography Fragment Screening.
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• Douangamath, A. (2022, January 17). The XChem pipeline for fragment screening. Diamond Light Source.
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• Kráľová, K., et al. (2022). Novel 1,3,5-Triazinyl Aminobenzenesulfonamides Incorporating Aminoalcohol, Aminochalcone and Aminostilbene Structural Motifs as Potent Anti-VRE Agents, and Carbonic Anhydrases I, II, VII, IX, and XII Inhibitors.
• Chen, Y., et al. (2020, August 05). Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers in Molecular Biosciences.
• ResearchGate. (2021, November).
• Kráľová, K., et al. (2021, December 26). Novel 1,3,5-Triazinyl Aminobenzenesulfonamides Incorporating Aminoalcohol, Aminochalcone and Aminostilbene Structural Motifs as Potent Anti-VRE Agents, and Carbonic Anhydrases I, II, VII, IX, and XII Inhibitors. MDPI.
• Yi, H. (Ed.). Exploring Fragment-Based Approaches in Drug Discovery. Taylor & Francis Online.
• Mertens, H. D. T., et al. Fragment‐based drug discovery—the importance of high‐quality molecule libraries. FEBS Press.
• de Esch, I. J. P., et al. (2020). Escape from planarity in fragment-based drug discovery. Drug Discovery Today: Technologies.
• Havránková, J., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII.
• Abdel-Baky, R. M., & Al-Harthi, S. (2023, February 03). Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery. MDPI.
• University of Sydney. (2024, April 18). Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Frontiers in Pharmacology.
• Life Chemicals. (2025, October 20). Advanced Fragment Library.
• STRBD. Fragment-Based Drug Discovery.
• ResearchGate. (2025, August 06). The 'rule of three' for fragment-based drug discovery: Where are we now?
• ChemBridge. Fragments.

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Application Notes and Protocols for the Synthesis of Diaryl Sulfones via Cross-Coupling Reactions

Introduction: Diaryl sulfones are a cornerstone structural motif in medicinal chemistry, materials science, and organic synthesis. Their presence in numerous pharmaceuticals, such as the anti-leprosy drug Dapsone and the selective COX-2 inhibitor Vioxx, underscores their biological significance. Traditionally, the synthesis of diaryl sulfones has relied on methods like the oxidation of diaryl sulfides or Friedel-Crafts sulfonylation, which often suffer from harsh reaction conditions, limited substrate scope, and poor regioselectivity.[1] The advent of transition-metal-catalyzed cross-coupling reactions has revolutionized the synthesis of these valuable compounds, offering milder conditions, broader functional group tolerance, and access to a wider array of unsymmetrical diaryl sulfones.[2]

This comprehensive guide provides detailed application notes and protocols for the synthesis of diaryl sulfones using state-of-the-art cross-coupling methodologies. Tailored for researchers, scientists, and drug development professionals, this document delves into the mechanistic intricacies and practical execution of palladium-, copper-, and nickel-catalyzed reactions, as well as emerging photocatalytic and electrochemical strategies.

Palladium-Catalyzed Suzuki-Miyaura Type Sulfonylation

The palladium-catalyzed cross-coupling of arylboronic acids with arylsulfonyl chlorides represents a highly efficient and versatile method for the synthesis of unsymmetrical diaryl sulfones.[3][4] This transformation, a variation of the renowned Suzuki-Miyaura coupling, offers rapid reaction times and operates under mild conditions, making it a favored method in many synthetic laboratories.[3][5]

Mechanistic Rationale

The catalytic cycle is believed to initiate with the oxidative addition of the arylsulfonyl chloride to a Pd(0) species, forming a Pd(II) intermediate. Subsequent transmetalation with the arylboronic acid, facilitated by a base, generates a diaryl-Pd(II) complex. The final step is reductive elimination, which furnishes the desired diaryl sulfone and regenerates the active Pd(0) catalyst. A key advantage of this method is the frequent absence of homo-coupled side products.[6]

Sources

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• 2. Aryl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
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• 4. Ni-catalyzed reductive cross-couplings of diaryl disulfides with aryl bromides for biaryl synthesis through C–S bond cleavage - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. BJOC - Photocatalytic formation of carbon–sulfur bonds [beilstein-journals.org]
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Application Notes and Protocols for the Functionalization of the 3-Amino Group in Sulfone Scaffolds

Introduction: The Strategic Importance of the 3-Aminosulfone Scaffold in Medicinal Chemistry

The sulfone group is a cornerstone in modern drug design, prized for its ability to enhance metabolic stability, improve solubility, and act as a hydrogen bond acceptor.[1] When coupled with an amino group at the 3-position, the resulting 3-aminosulfone scaffold becomes a particularly versatile platform for the development of novel therapeutics. This amino group serves as a critical handle for a wide array of chemical modifications, allowing for the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. The strategic functionalization of this 3-amino group can profoundly influence a compound's potency, selectivity, and pharmacokinetic profile.

This guide provides an in-depth exploration of key strategies for the functionalization of the 3-amino group in sulfone scaffolds. We will delve into the causality behind experimental choices and provide detailed, field-proven protocols for N-acylation, N-sulfonylation, N-alkylation (via direct alkylation and reductive amination), N-arylation, and intramolecular cyclization.

I. N-Acylation: Modulating Polarity and Introducing Recognition Elements

N-acylation is a fundamental transformation that converts the primary or secondary amino group of a 3-aminosulfone into an amide. This modification is a powerful tool for modulating a molecule's polarity and introducing specific recognition elements for target engagement. The resulting amide bond can participate in hydrogen bonding interactions within a biological target's active site, often leading to enhanced binding affinity.

Causality of Experimental Choices

The choice of acylation agent and reaction conditions is dictated by the reactivity of the 3-aminosulfone and the desired final product. Acid chlorides and anhydrides are common acylating agents due to their high reactivity. A base, typically a non-nucleophilic amine like triethylamine or diisopropylethylamine, is used to neutralize the acidic byproduct (e.g., HCl) and drive the reaction to completion. The choice of solvent is also critical; aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred to avoid competing reactions with the acylating agent.

Workflow for N-Acylation of 3-Aminosulfones

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Application Note: High-Throughput Synthesis of SuFBits Libraries Using Aminophenyl Sulfonyl Fluoride Precursors

Abstract

The discovery of novel chemical probes and drug candidates relies on the efficient exploration of chemical space. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a second-generation click chemistry, provides a powerful platform for the rapid and reliable assembly of molecular libraries.[1][2] This application note details a robust protocol for the synthesis of "SuFBits" (Sulfonyl Fluoride Bits) libraries, a class of fragment-based covalent probes, using a bifunctional aminophenyl sulfonyl fluoride (APSF) core. We explain the underlying principles of SuFEx, provide step-by-step protocols for two-dimensional library diversification in both bench and high-throughput formats, and discuss methods for library characterization. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage SuFEx chemistry for accelerated hit discovery.

Introduction: The Power of SuFEx in Covalent Drug Discovery

The concept of "click chemistry," introduced by Sharpless and coworkers, transformed chemical synthesis by focusing on a few nearly perfect, modular reactions.[1] The Sulfur(VI) Fluoride Exchange (SuFEx) reaction has emerged as the next evolution of this concept.[3][4] It is founded on the unique duality of the S(VI)-F bond, which is exceptionally stable under a wide range of synthetic conditions yet can be "spring-loaded" for rapid and specific reaction with nucleophiles under the right activation conditions.[5]

This latent reactivity makes SuFExable groups, particularly sulfonyl fluorides (R-SO₂F), ideal warheads for covalent drug discovery. While traditional covalent inhibitors have primarily targeted cysteine residues, the sulfonyl fluoride moiety can form stable covalent bonds with a broader range of nucleophilic amino acids, including tyrosine, lysine, serine, and histidine.[6][7] This capability significantly expands the "druggable" proteome, opening new avenues for therapeutic intervention.

This guide focuses on the synthesis of SuFBits, which are small molecule fragments equipped with a sulfonyl fluoride warhead.[8] By coupling the binding affinity of a molecular fragment with the reactive potential of the SuFEx hub, SuFBits serve as powerful tools for identifying and validating new biological targets. We present a highly efficient strategy using aminophenyl sulfonyl fluoride (APSF) as a central scaffold, which allows for two-dimensional diversification to rapidly generate large and complex libraries.

Core Principle: The Sulfur(VI) Fluoride Exchange (SuFEx) Reaction

The utility of SuFEx hinges on the controlled activation of the S(VI)-F bond. While resistant to hydrolysis, oxidation, and reduction, the sulfur atom in a sulfonyl fluoride is highly electrophilic.[5] In the presence of a suitable catalyst, such as an organic base (e.g., triethylamine, DBU) or a bifluoride salt, the S-F bond can be activated for nucleophilic attack.[5][9] This process enables the efficient formation of highly stable sulfonamide or sulfonate linkages.

The general transformation is notable for its reliability, high yields, and tolerance of diverse functional groups, making it exceptionally well-suited for library synthesis where reaction consistency is paramount.[10]

Caption: Two-vector diversification strategy using the APSF core.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Stage 1 - Amide Library Synthesis (Vector 1)

This protocol describes the parallel synthesis of an amide library by coupling various carboxylic acids to the amino group of 4-aminobenzenesulfonyl fluoride.

Materials:

• 4-aminobenzenesulfonyl fluoride (APSF)

• Library of diverse carboxylic acids

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• 96-well reaction block or individual reaction vials

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.2 M stock solution of APSF in anhydrous DMF.

  • Prepare a 0.22 M stock solution of each carboxylic acid from your library in anhydrous DMF.

  • Prepare a 0.5 M stock solution of HATU in anhydrous DMF.

  • Prepare a 1.0 M stock solution of DIPEA in anhydrous DMF.

• Reaction Setup (per well/vial):

  • To each well of a 96-well plate (or to each vial), add the carboxylic acid stock solution (100 µL, 1.1 eq).

  • Add the HATU stock solution (44 µL, 1.1 eq).

  • Add the DIPEA stock solution (40 µL, 2.0 eq).

  • Let the mixture stand for 15 minutes at room temperature to pre-activate the carboxylic acids.

• Amide Coupling:

  • Add the APSF stock solution (100 µL, 1.0 eq) to each well.

  • Seal the plate/vials and shake at room temperature for 4-12 hours (reaction can be monitored by LC-MS).

• Work-up & Isolation (for characterization):

  • For a representative sample, dilute the reaction mixture with ethyl acetate, wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude products are often of sufficient purity for the next step. If required, purify by flash chromatography or preparative HPLC. For library synthesis, the crude solution is typically used directly in Stage 2.

Protocol 2: Stage 2 - SuFEx Library Synthesis (Vector 2)

This protocol details the SuFEx coupling of the amide-functionalized sulfonyl fluoride intermediates with a library of nucleophiles (amines or phenols).

Materials:

• Crude DMF solutions of amide intermediates from Stage 1

• Library of diverse primary/secondary amines or phenols

• Triethylamine (Et₃N) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous DMF or Acetonitrile (ACN)

Procedure:

• Stock Solution Preparation:

  • Prepare 0.3 M stock solutions of each nucleophile (amine or phenol) in anhydrous DMF or ACN.

  • Prepare a 1.0 M stock solution of Et₃N (for phenols) or DBU (for less reactive amines) in the same solvent.

• Reaction Setup (per well/vial):

  • To the crude reaction mixture from Stage 1 (containing approx. 0.02 mmol of the intermediate), add the nucleophile stock solution (100 µL, 1.5 eq).

  • Add the base stock solution (Et₃N or DBU) (30 µL, 1.5 eq).

• SuFEx Coupling:

  • Seal the plate/vials and shake at room temperature for 12-24 hours. For less reactive coupling partners, the reaction may be gently heated to 40-50 °C.

  • Monitor reaction completion by LC-MS analysis of a representative well.

• Library Storage & Plating:

  • Upon completion, the reactions are typically quenched by the addition of water or methanol.

  • The final library can be diluted to a standard concentration (e.g., 10 mM in DMSO) for storage and subsequent biological screening.

High-Throughput Workflow and Data Presentation

The two-stage protocol is readily adaptable to automated liquid handlers and a 96-well or 384-well plate format, enabling the rapid generation of hundreds to thousands of unique SuFBits. [11][12][13]

Caption: High-throughput workflow for SuFBits library synthesis.

Data Presentation: Example 2x2 SuFBits Library

To illustrate the output, consider a simple library synthesized from two carboxylic acids and two amine nucleophiles.

R¹ Precursor (Carboxylic Acid)	R² Precursor (Amine)	Final SuFBits Product Structure	Formula	Calc. MW
Acetic Acid	Benzylamine		C₁₆H₁₈N₂O₃S	318.39
Acetic Acid	Morpholine		C₁₃H₁₈N₂O₄S	314.36
Benzoic Acid	Benzylamine		C₂₁H₂₀N₂O₃S	380.46
Benzoic Acid	Morpholine		C₁₈H₂₀N₂O₄S	376.43

Note: Placeholder images are used for structures.

Conclusion

The combination of the robust SuFEx click reaction with a versatile, bifunctional aminophenyl sulfonyl fluoride scaffold provides a highly efficient and scalable platform for the synthesis of SuFBits libraries. [11]This methodology empowers researchers to rapidly generate large collections of novel, fragment-based covalent probes for use in chemical biology and drug discovery. The protocols outlined are suitable for both small-scale exploratory synthesis and large-scale, high-throughput library production, accelerating the path from chemical synthesis to biological discovery.

References

• Monash University. Sulfur Fluoride Exchange (SuFEx). [Link]

• Department of Chemistry, University of Toronto. (2024, February 29). Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery. [Link]

• Li, S., et al. (2020). SuFEx-enabled high-throughput medicinal chemistry. ChemRxiv. [Link]

• Moses, J. E., et al. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews. [Link]

• Otava Chemicals. SuFEx handle fragment library. [Link]

• ACS Publications. (2024, September 24). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. [Link]

• ResearchGate. (2018, July). Recent Advances towards Sulfur (VI) Fluoride Exchange (SuFEx) Click Chemistry. [Link]

• National Institutes of Health (NIH). (2023, August 3). Sulfur fluoride exchange. [Link]

• Serbetci, D., et al. (2024, September 5). A Practical Guide to SuFEx Chemistry: An Overview of S(VI) Fluoride Synthesis. [Link]

• Britton, J., et al. (2023). A modular flow platform for sulfur(VI) fluoride exchange ligation of small molecules, peptides and proteins. Nature Synthesis. [Link]

• ACS Publications. (2023, October 27). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. [Link]

• am Ende, C. W., et al. (2022). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates and Sulfonamides from S(VI) Fluorides. ChemRxiv. [Link]

• Royal Society of Chemistry. (2023, July 10). SuFEx as a new generation of click chemistry: synthesis and development of linkers. [Link]

• National Institutes of Health (NIH). (2024). Modular synthesis of functional libraries by accelerated SuFEx click chemistry. [Link]

• National Institutes of Health (NIH). (2018, February 28). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. [Link]

• MDPI. (2023, March 29). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. [Link]

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Application Notes and Protocols for Polymerization of Epoxy Resins with Meta-Sulfone Amine Curing Agents

Introduction: The Role of Meta-Sulfone Amine Curing Agents in High-Performance Polymers

In the landscape of advanced thermosetting polymers, the pursuit of materials with exceptional thermal stability, mechanical robustness, and chemical resistance is paramount. Meta-sulfone amine curing agents, particularly isomers of diaminodiphenyl sulfone (DDS), have established themselves as a cornerstone for formulating high-performance epoxy systems.[1][2] These aromatic amines are indispensable in sectors such as aerospace, advanced composites, and high-temperature structural adhesives, where material performance is critical.[2][3]

The defining feature of these curing agents is the electron-withdrawing sulfone group (SO₂) situated between two aniline moieties. This chemical structure imparts significant rigidity and polarity, leading to cured epoxy networks with high glass transition temperatures (Tg), excellent mechanical properties, and superior durability.[4][5] This guide provides a comprehensive overview of the polymerization conditions for meta-sulfone amine curing agents, with a focus on providing researchers, scientists, and drug development professionals with detailed protocols for achieving optimal material properties. We will delve into the underlying chemistry, critical process parameters, and characterization techniques essential for success.

I. Scientific Principles and Rationale

The Curing Mechanism: A Stepwise Approach to Network Formation

The polymerization of epoxy resins with amine curing agents is a nucleophilic addition reaction. The lone pair of electrons on the amine nitrogen attacks the electrophilic carbon of the epoxide ring, leading to ring-opening and the formation of a hydroxyl group and a secondary amine. This newly formed secondary amine can then react with another epoxide group.[6]

The reaction proceeds in a stepwise manner:

• Primary Amine Reaction: Each of the two primary amine groups (-NH₂) on a diaminodiphenyl sulfone molecule can react with an epoxy group.

• Secondary Amine Reaction: The resulting secondary amines can then react with additional epoxy groups, forming a cross-linked, three-dimensional network.[7]

It is this extensive cross-linking that results in the desirable properties of the cured thermoset.[8] The sulfone bridge between the aromatic rings restricts segmental motion, which is a key factor in the high thermal stability of the resulting polymer.

Isomeric Effects: 3,3'-DDS vs. 4,4'-DDS

Diaminodiphenyl sulfone is commercially available primarily as two isomers: 3,3'-DDS and 4,4'-DDS. The position of the amine group (meta vs. para) has a subtle but significant impact on the reactivity and final properties of the cured resin.

• 4,4'-DDS (para-isomer): The linear and symmetric structure of 4,4'-DDS generally results in a higher glass transition temperature (Tg) and a more ordered network structure.[9]

• 3,3'-DDS (meta-isomer): The less linear structure of 3,3'-DDS can lead to a slightly lower Tg but often results in improved fracture toughness.[5][10] The meta-substitution can also lead to faster initial reaction rates compared to the 4,4' isomer.[11]

Recent studies have explored using mixtures of these isomers to achieve a synergistic balance of properties, enhancing fracture toughness without significantly compromising thermal stability.[12]

Stoichiometry: The Key to a Well-Formed Network

Achieving the optimal properties of an amine-cured epoxy system is critically dependent on the stoichiometric ratio of the reactants. The ideal ratio is typically one active amine hydrogen for every one epoxy group.[13] An off-stoichiometric ratio can lead to an incomplete reaction, resulting in a less dense network and compromised thermal and mechanical properties.[14]

Calculating the Stoichiometric Ratio:

The amount of curing agent required is calculated based on its Amine Hydrogen Equivalent Weight (AHEW) and the Epoxy Equivalent Weight (EEW) of the resin.

• EEW: The weight of resin in grams that contains one mole of epoxy groups.

• AHEW: The molecular weight of the amine divided by the number of active hydrogens. For DDS (molecular weight ≈ 248.3 g/mol ), with four active hydrogens (two per -NH₂ group), the AHEW is approximately 62 g/eq.

The required parts by weight of amine curing agent per 100 parts of epoxy resin (phr) can be calculated as follows:

phr = (AHEW / EEW) * 100

For example, for an epoxy resin with an EEW of 190 g/eq and DDS as the curing agent (AHEW ≈ 62 g/eq):

phr = (62 / 190) * 100 ≈ 32.6

Thus, approximately 32.6 parts of DDS are needed for every 100 parts of this epoxy resin.

II. Experimental Protocols

Materials and Equipment

• Epoxy Resin: Diglycidyl ether of bisphenol A (DGEBA) or a multifunctional epoxy resin (e.g., TGDDM).

• Curing Agent: 4,4'-Diaminodiphenyl sulfone (4,4'-DDS) or 3,3'-Diaminodiphenyl sulfone (3,3'-DDS).

• Solvent (optional): Acetone or methyl ethyl ketone (MEK) for cleaning.

• Mixing Equipment: High-shear mechanical mixer, planetary mixer, or manual mixing tools.

• Vacuum Oven: For degassing and curing.

• Molds: Silicone or metal molds, pre-treated with a release agent.

• Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat. Aromatic amines can be hazardous and may be absorbed through the skin.[15][16][17]

Protocol 1: Preparation and Curing of a DDS-Epoxy Formulation

This protocol outlines the steps for preparing and curing a standard epoxy formulation with DDS.

Step-by-Step Methodology:

• Pre-treatment of Resin: Heat the epoxy resin to 60-80°C to reduce its viscosity. This will aid in the dissolution of the solid DDS curing agent.[18]

• Addition of Curing Agent: Weigh the calculated stoichiometric amount of DDS powder and slowly add it to the pre-heated epoxy resin while stirring.

• Dissolution: Increase the temperature to 120-130°C and continue to stir mechanically until the DDS is fully dissolved, resulting in a clear, homogeneous solution. This may take 20-30 minutes.[18]

• Degassing: Place the mixture in a vacuum oven at a temperature of 100-120°C to remove any entrapped air bubbles. Degas until bubbling ceases.

• Casting: Pour the degassed mixture into pre-heated molds.

• Curing: Transfer the molds to a programmable oven and execute the desired cure schedule. A typical multi-stage cure cycle for DDS is as follows:

  • Ramp to 130-150°C and hold for 1-2 hours.[19]

  • Ramp to 180-200°C and hold for 2-3 hours for post-curing.[18]

  • Slowly cool to room temperature to minimize thermal stress.

The Role of Accelerators

For certain applications, the high curing temperatures and long cure times of DDS-epoxy systems can be a drawback. Accelerators can be incorporated to lower the curing temperature and reduce the cycle time.[20] Tertiary amines and some urea-based compounds are effective accelerators for amine-epoxy reactions.[20][21][22] They work by catalyzing the epoxide ring-opening reaction. However, the addition of an accelerator can also affect the pot life and final properties of the cured material, so their use must be carefully optimized.[23]

III. Characterization and Data Analysis

Monitoring the Cure Progression: Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for studying the cure kinetics of thermosetting resins.[24] By measuring the heat flow associated with the exothermic curing reaction, one can determine key parameters such as the onset of curing, the peak reaction temperature, and the total heat of reaction.[25]

Protocol for DSC Analysis:

• Prepare a small sample (5-10 mg) of the uncured epoxy-amine mixture in a DSC pan.

• Perform a dynamic scan, heating the sample at a constant rate (e.g., 10°C/min) from room temperature to a temperature above the completion of the curing exotherm (e.g., 250°C).[26]

• The integrated area of the exothermic peak provides the total heat of reaction (ΔH_total).

• To determine the degree of cure of a partially cured sample, run a similar DSC scan on that sample to measure the residual heat of reaction (ΔH_residual).

• The degree of cure (α) can be calculated as: α = (ΔH_total - ΔH_residual) / ΔH_total

Thermomechanical Properties: Dynamic Mechanical Analysis (DMA)

DMA is used to characterize the viscoelastic properties of the cured polymer as a function of temperature.[27] It provides crucial information on the glass transition temperature (Tg), storage modulus (E'), and loss modulus (E'').[28]

Protocol for DMA Analysis:

• Prepare a rectangular specimen of the fully cured epoxy material with defined dimensions.

• Mount the specimen in the DMA instrument in a suitable mode (e.g., single cantilever or tensile).

• Apply a sinusoidal strain at a fixed frequency (e.g., 1 Hz) while ramping the temperature from ambient to above the glass transition (e.g., 250°C) at a controlled rate (e.g., 3°C/min).[29]

• The glass transition temperature (Tg) is typically identified as the peak of the tan δ curve or the onset of the drop in the storage modulus.

IV. Data Summary and Performance Characteristics

The polymerization conditions significantly influence the final properties of the cured epoxy. The following table summarizes typical properties for epoxy resins cured with DDS isomers.

Property	4,4'-DDS Cured Epoxy	3,3'-DDS Cured Epoxy	Key Influencing Factors
Glass Transition Temp. (Tg)	High (e.g., 180-220°C)	Slightly lower than 4,4'-DDS	Cure schedule, stoichiometry, epoxy resin type
Fracture Toughness	Moderate	Generally higher than 4,4'-DDS	Isomer type, network density
Mechanical Modulus	High	High	Crosslink density, stoichiometry
Cure Temperature	High (typically >150°C)	High (typically >150°C)	Can be lowered with accelerators
Reactivity	Slower initial reaction	Faster initial reaction	Isomer type, temperature

Note: These are typical values and can vary significantly based on the specific epoxy resin and cure cycle used.

V. Conclusion and Future Outlook

Meta-sulfone amine curing agents, particularly 4,4'- and 3,3'-DDS, are vital for creating high-performance epoxy thermosets with exceptional thermal and mechanical properties. A thorough understanding of the curing mechanism, precise control over stoichiometry, and optimization of the cure schedule are essential for achieving the desired material performance. The protocols and principles outlined in this guide provide a solid foundation for researchers and professionals working with these advanced materials.

Future research will likely focus on developing novel sulfone-based amine curing agents with improved processability (lower melt viscosity and cure temperatures) and enhanced toughness, without sacrificing their hallmark thermal stability. The continued exploration of mixed isomer systems and the synergistic use of toughening agents and accelerators will further expand the application space for these remarkable polymers.

VI. References

• Study of 3,3' vs. 4,4' DDS isomer curatives on physical properties and phenyl ring motions of DGEBA epoxy via molecular dynamics, deuterium NMR, and dielectric spectroscopy. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Burton, B. L. (2006, June 1). Amine Curing of Epoxy Resins: Options and Key Formulation Considerations. Adhesives & Sealants Industry. [Link]

• OSHA. (n.d.). OTM Section III: Chapter 1 - Polymer Matrix Materials: Advanced Composites. Occupational Safety and Health Administration. [Link]

• Self-Toughened Epoxy Resin via Hybridization of Structural Isomeric Curing Agents. (2025, March 5). National Center for Biotechnology Information. [Link]

• Thimmaiah, S. (2022, March 30). Chemistry of Ambient Cure Epoxy Resins and Hardeners. Chemical Dynamics, LLC. [Link]

• Comparative Study on Toughening Effect of PTS and PTK in Various Epoxy Resins. (2021, February 9). MDPI. [Link]

• Curing behavior of dicyandiamide/epoxy resin system using different accelerators. (2020, September 30). ResearchGate. [Link]

• Chemical structures of DGEBA, 33DDS and 44DDS. (n.d.). ResearchGate. [Link]

• Pasatta, J. (2023, January 16). Accelerators for Latent Epoxy Curing Agents. Polymer Innovation Blog. [Link]

• Epoxy Accelerators: Fast-Curing Solutions for Industrial Adhesives. (2025, August 21). LinkedIn. [Link]

• Yamamoto, S., et al. (2024, October 6). Off-stoichiometry effect on the physical properties of epoxy resins. SpringerLink. [Link]

• Advanced Composites Set New Standard in Aerospace Manufacturing. (2020, November 23). American Chemistry Council. [Link]

• Effects of mixing di-and tri-functional epoxy monomers on epoxy/thermoplastic blends. (n.d.). ResearchGate. [Link]

• Study on the Effect of the Nucleophilicity of Amine Accelerators on the Process and Dielectric Properties of Epoxy Materials for Dry Bushing. (2025, September 30). National Center for Biotechnology Information. [Link]

• Understanding the Essential Role of Aromatic Amine Hardeners in Epoxy Adhesives. (n.d.). Hanepoxy. [Link]

• Analysis of the Mechanical Properties of DGEBF/4,4'-DDS Thermoset Systems as a Function of Cure Rate. (n.d.). The University of Southern Mississippi. [Link]

• The effect of a curing agent and an accelerator on the glass transition of brominated and unbrominated diglycidyl ether of bisphenol a. (n.d.). Defense Technical Information Center. [Link]

• 5 CURE CHARACTERISATION: DSC. (n.d.). STAX. [Link]

• Study of the curing process of epoxy-amine compositions by differential scanning calorimetry. (2023). E3S Web of Conferences. [Link]

• Effect of aromatic and aliphatic amines as curing agents in sulfone epoxy monomer curing process. (2013, March 1). ResearchGate. [Link]

• Kinetics of Curing of Epoxy Oligomer by Diaminodiphenyl Sulfone: Rheology and Calorimetry. (2025, August 6). ResearchGate. [Link]

• Data from static and dynamic mechanical tests of different isomers of amine cured multifunctional epoxy resins. (n.d.). National Center for Biotechnology Information. [Link]

• Cure Kinetics of Commercial Epoxy-Amine Products with Iso-Conversional Methods. (2023, March 9). MDPI. [Link]

• Safe Handling of Epoxy Resin Systems. (n.d.). Wolverine Coatings Corporation. [Link]

• How do we calculate the amount of amine hardener require to cure epoxy resin? (2016, September 8). ResearchGate. [Link]

• Epoxy Curing Studies with Isothermal Differential Scanning Calorimetry Method. (n.d.). Shimadzu. [Link]

• EPOXY RESINS AND CURING AGENTS - Toxicology, Health, Safety and Environmental Aspects. (n.d.). Euro-Team. [Link]

• elevated cure schedules. (n.d.). Resin Research. [Link]

• Molecular Level Understanding of Amine Structural Variations on Diaminodiphenyl Sulfone to Thermomechanical Characteristics in Bifunctional Epoxy Resin: Molecular Dynamics Simulation Approach. (2025, June 18). MDPI. [Link]

• Curing Agents for Epoxy Resin. (n.d.). ThreeBond. [Link]

• Dynamic mechanical analysis of epoxy-matrix cross linking measured in-situ using an elastomer container. (2017, August 3). OPUS. [Link]

• Cure kinetics characterization and monitoring of an epoxy resin using DSC, Raman spectroscopy, and DEA. (n.d.). WSU Research Exchange. [Link]

• Epoxy Resin in Aerospace: Lightweight, Durable & Essential Material. (2024, September 30). Magnifico Resins. [Link]

• Epoxy Resins in Aerospace A Force Can Not Be Ignored. (2024, June 17). YQXPOLYMER. [Link]

• Recent Advances in Epoxy Resin Applications. (2025, January 3). ResearchGate. [Link]

• Mechanistic kinetic model of an epoxy resin cured with a mixture of amines of different functionalities. (n.d.). CONICET. [Link]

• Epoxy Resin Systems Safe Handling Guide. (n.d.). Crosslink Technology Inc. [Link]

• Polymerization of diglycidyl ether of bisphenol A/diaminodiphenyl sulfone epoxy resins using radio frequency fields. (1999). UQ eSpace. [Link]

• Self-Toughened Epoxy Resin via Hybridization of Structural Isomeric Curing Agents. (2025, March 5). MDPI. [Link]

• Recent Advances in Epoxy Resin Applications. (2025, January 3). Crimson Publishers. [Link]

• Using Dynamic Mechanical Analysis for Quality Control of Epoxy Materials. (2024, March 6). C-Therm. [Link]

• Enhanced DMA Test Procedure to Measure Viscoelastic Properties of Epoxy-Based Molding Compound: Multiple Oscillatory Strain Amplitudes and Monotonic Loading. (2025, March 27). MDPI. [Link]

• Synthesis of polyfunctional amines as curing agents and its effect on mechanical property of epoxy polymers. (2023, February 13). UNIST. [Link]

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• 18. Data from static and dynamic mechanical tests of different isomers of amine cured multifunctional epoxy resins - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Strategic Derivatization of Amino-Diaryl Sulfones for SAR Profiling

This Application Note is designed for medicinal chemists and drug discovery professionals. It details the strategic derivatization of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one (referred to herein as Compound 1 ), a privileged diaryl sulfone scaffold with dual vectors for chemical space expansion.

Executive Summary & Rationale

Compound 1 represents a high-value "privileged structure" in medicinal chemistry, sharing pharmacophoric features with COX-2 inhibitors (e.g., Etoricoxib), carbonic anhydrase inhibitors, and antimicrobial sulfones (e.g., Dapsone).

For Structure-Activity Relationship (SAR) studies, this molecule offers two distinct "vectors" for modification that allow independent tuning of electronic and steric properties:

• Vector A (The Nucleophile): The meta-aniline moiety. This handle allows for the modulation of Hydrogen Bond Donor (HBD) capacity and electronic density of the sulfone bridge.

• Vector B (The Electrophile): The para-acetyl moiety. This handle allows for the extension of the carbon skeleton, introduction of chirality (via reduction), or conversion into heterocycles (via condensation).

Technical Challenge: The central sulfone (

) group is strongly electron-withdrawing. This deactivates the aniline nitrogen, making standard nucleophilic attacks (e.g., amide coupling) sluggish compared to electron-rich anilines. The protocols below are optimized to overcome this electronic deactivation.

Strategic Derivatization Map

The following workflow illustrates the divergent synthesis pathways available from Compound 1 .

Figure 1: Divergent synthesis strategy. Vector A addresses the deactivated aniline; Vector B utilizes the ketone for heterocycle construction.

Experimental Protocols

Protocol A: Amide Coupling on the Deactivated Aniline

Objective: Synthesize amide derivatives to explore steric bulk and H-bond acceptor placement. Challenge: The

group pulls electron density from the aniline, reducing nucleophilicity. Standard EDC/HOBt conditions often result in low yields or incomplete conversion. Solution: Use of high-activity coupling reagents (HATU) or pre-activated acid chlorides.

Materials

• Compound 1 (1.0 eq)

• Carboxylic Acid (1.2 eq) OR Acid Chloride (1.1 eq)

• Reagent: HATU (1.2 eq) [if using acid]

• Base:

  -Diisopropylethylamine (DIPEA) (3.0 eq) or Pyridine (solvent)

• Solvent: Anhydrous DMF or DCM

Procedure (Method A1: HATU Coupling)

• Activation: In a flame-dried vial, dissolve the Carboxylic Acid (1.2 mmol) in anhydrous DMF (3 mL). Add DIPEA (3.0 mmol) and HATU (1.2 mmol). Stir at room temperature (RT) for 15 minutes to form the activated ester.

• Addition: Add Compound 1 (1.0 mmol) to the reaction mixture.

• Reaction: Stir at 50°C for 4–12 hours. Note: Heating is often required due to the deactivated nature of the aniline.

• Monitoring: Monitor by LC-MS. The starting material (M+H ~276) should disappear.

• Workup: Dilute with EtOAc (20 mL). Wash with saturated

  (2x), 1M HCl (1x), and Brine (1x). Dry over and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Procedure (Method A2: Acid Chloride)

Recommended for sterically hindered acids.

• Dissolve Compound 1 (1.0 mmol) in Pyridine (2 mL).

• Cool to 0°C.

• Add Acid Chloride (1.1 mmol) dropwise.

• Allow to warm to RT and stir for 2 hours.

• Quench with water, extract with DCM, and wash with 1M HCl to remove pyridine.

Protocol B: Hantzsch Thiazole Synthesis (The "Tail" Modification)

Objective: Convert the acetyl group into a thiazole ring. This is a classic "bioisostere" move to increase lipophilicity and aromatic interactions. Mechanism:

-Bromination of the ketone followed by condensation with a thioamide/thiourea.[1]

Step 1: -Bromination

Caution:

-bromoketones are potent lachrymators (tear gas agents). Handle only in a fume hood.

• Dissolution: Dissolve Compound 1 (1.0 mmol) in Glacial Acetic Acid (3 mL).

• Bromination: Add Bromine (

  , 1.0 mmol) dropwise at RT. Alternatively, use Phenyltrimethylammonium tribromide (PTAB) (1.0 eq) in THF for a milder approach.

• Reaction: Stir until the orange color of bromine fades (approx. 1–2 hours).

• Workup: Pour into ice water. The

  -bromo intermediate usually precipitates. Filter, wash with cold water, and dry under vacuum. Do not recrystallize unless necessary to avoid degradation.

Step 2: Thiazole Condensation

• Setup: In a reaction vial, suspend the

  -bromo intermediate (from Step 1) in Ethanol (5 mL).

• Addition: Add the desired Thioamide or Thiourea (1.2 eq).

  • For 2-amino-thiazoles: Use Thiourea.[1][2][3]

  • For 2-alkyl/aryl-thiazoles: Use Thioacetamide or Thiobenzamide.[4]

• Reflux: Heat to reflux (80°C) for 2–4 hours.

• Precipitation: Cool to RT. The product often precipitates as the hydrobromide salt.

• Neutralization: Filter the solid and suspend in saturated

  solution to liberate the free base. Extract with EtOAc if it does not precipitate as a solid.

Figure 2: Hantzsch Thiazole Synthesis Workflow.

SAR Impact & Analytical Validation

When profiling these derivatives, the following physicochemical shifts are expected. Use these parameters to validate your library design.

Modification (Vector)	Chemical Transformation	Expected Impact on SAR	Analytical Marker (1H NMR)
Vector A (Amine)	Amide Formation	Increased H-bond acidity; reduced basicity.	Disappearance of broad (~5.5 ppm). Appearance of Amide NH (~10 ppm).
Vector A (Amine)	Reductive Amination	Increased lipophilicity; basicity retained.	Appearance of alkyl protons (0.9–3.0 ppm).
Vector B (Ketone)	Reduction to Alcohol	Introduction of chirality; H-bond donor added.	Shift of methyl group from singlet (2.6 ppm) to doublet (~1.4 ppm).
Vector B (Ketone)	Thiazole Formation	Significant increase in aromatic surface area; rigidification.	Disappearance of methyl ketone singlet. Appearance of thiazole aromatic proton (~7.0–8.0 ppm).[5]

Quality Control Checklist

• Purity: >95% by HPLC (UV 254 nm).

• Identity: Confirmed by 1H NMR and LC-MS.

• Safety: Verify removal of all pyridine (if used) and complete quenching of brominating agents.

References

• Privileged Scaffolds in MedChem: Welsch, M. E., et al. "Privileged scaffolds for library design and drug discovery." Current Opinion in Chemical Biology, 2010.

• Amide Coupling of Aniline Derivatives: Due-Hansen, M. E., et al. "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates."[6][7][8][9] Organic & Biomolecular Chemistry, 2016.[8][9]

• Hantzsch Thiazole Synthesis: "Hantzsch Thiazole Synthesis." Organic Chemistry Portal.

• Diaryl Sulfone Pharmacology: "Dapsone and related diaryl sulfones." Encyclopaedia Britannica.[10]

• Reductive Amination Protocols: "Direct reductive amination of functionalized aldehydes with aniline derivatives." Organic & Biomolecular Chemistry, 2011.

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• 10. Diaryl sulfone | chemical compound | Britannica [britannica.com]

Technical Notes & Optimization

removing unreacted sulfonyl chloride impurities from product

Technical Support Center: Sulfonyl Chloride Impurity Removal Ticket ID: #SC-REM-001 Status: Open for Consultation Subject: Advanced Protocols for the Removal of Unreacted Sulfonyl Chloride (

)

Executive Summary: The "Silent" Hazard

Why this matters: Sulfonyl chlorides are potent electrophiles. In drug development, they are classified as Potentially Genotoxic Impurities (PGIs) . Regulatory bodies (FDA/EMA) enforce strict Thresholds of Toxicological Concern (TTC), often requiring levels

.

The Challenge: Standard aqueous washes are often insufficient. Sulfonyl chlorides are surprisingly hydrophobic and hydrolyze slowly in neutral water (half-lives can range from minutes to hours depending on the R-group). If you rely solely on a water wash, you will likely fail the Ames test or PGI limit checks.

Module 1: The "Smart" Quench (Chemical Scavenging)

Recommended for: High-value intermediates, late-stage synthesis, or when the product is acid/base sensitive.

Instead of relying on passive hydrolysis, we use a chemoselective scavenger to actively attack the sulfonyl chloride and convert it into a species that is easily separated.

Protocol A: Solid-Phase Scavenging (The "Filter-Away" Method)

Best for: Small scale (<10g), parallel synthesis, or when avoiding extraction is critical. Reagent: Polymer-Supported Trisamine (PS-Trisamine) or Aminomethyl polystyrene.

• Calculate Loading: Determine the excess moles of sulfonyl chloride remaining (via LCMS/NMR). Use 3.0 equivalents of resin relative to the impurity.

• Add Resin: Add the PS-Trisamine beads directly to the reaction mixture (compatible with DCM, THF, DMF).

• Agitate: Stir gently (orbital shaker preferred to avoid grinding beads) for 2–4 hours at room temperature.

  • Mechanism:[1] The resin-bound amine attacks

    , forming a sulfonamide covalently attached to the bead.

• Filter: Filter the mixture through a fritted funnel or Celite pad.

• Rinse: Wash the resin cake with the reaction solvent to recover entrained product.

• Result: The filtrate contains your product; the impurity remains trapped on the solid beads.

Protocol B: Liquid-Phase Scavenging (The "Acid-Wash" Method)

Best for: Large scale (>10g), cost-sensitive processes. Reagent:

-Dimethyl-1,3-propanediamine (DMAPA ).

The Logic: DMAPA reacts with

to form a sulfonamide that contains a basic tertiary amine tail. This makes the impurity pH-switchable .

• Quench: Add 1.5 – 2.0 equivalents of DMAPA (relative to unreacted

  ) to the reaction mixture.

• Stir: Agitate for 30–60 minutes.

  • Checkpoint: Monitor TLC/LCMS. The

    peak should disappear, replaced by the DMAPA-sulfonamide adduct.

• Acid Wash:

  • Dilute the organic layer with an immiscible solvent (e.g., EtOAc or DCM).

  • Wash with 10% aqueous citric acid or 1M HCl .

• Separation:

  • Aqueous Layer: Contains the protonated DMAPA-sulfonamide (now water-soluble) and excess DMAPA.

  • Organic Layer: Contains your neutral product.

• Constraint: Do NOT use this method if your target product contains a basic amine, as it will also protonate and wash out.

Module 2: The "Force" Method (Nucleophilic Hydrolysis)

Recommended for: Robust products stable to high pH.

Water alone is too slow. To force hydrolysis, we use a "shuttle" base or nucleophilic catalyst.[2]

Protocol:

• Add Catalyst: Add 10 mol% DMAP (4-Dimethylaminopyridine) or Pyridine to the mixture.

• Add Base: Add saturated aqueous

  (mild) or (aggressive, if product tolerates).

• Biphasic Stir: Vigorously stir the biphasic mixture. The pyridine attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt, which is then rapidly hydrolyzed by hydroxide ions.

• Time: 1–2 hours.

• Wash: Separate layers. The hydrolyzed byproduct (

  ) stays in the aqueous layer.

Visualizing the Decision Process

Caption: Decision tree for selecting the optimal sulfonyl chloride removal strategy based on scale and product chemistry.

Comparison of Methods

Feature	Solid-Phase (Resin)	Liquid Scavenger (DMAPA)	Catalyzed Hydrolysis
Cost	High ( $)	Low ($)	Very Low ($)
Speed	Slow (2-4 hrs)	Fast (30 min)	Medium (1-2 hrs)
Workup	Filtration only	Extraction (Acid wash)	Extraction (Base wash)
PGI Removal	Excellent (< ppm)	Excellent (< ppm)	Moderate (Risk of residue)
Limitations	Stirring issues (grinding)	Incompatible with basic products	Incompatible with hydrolytically unstable products

Troubleshooting & FAQs

Q1: I used a basic wash (

), but the sulfonyl chloride peak persists in LCMS.

• Root Cause: The hydrolysis kinetics of hindered sulfonyl chlorides (e.g., 2,4,6-triisopropylbenzenesulfonyl chloride) are extremely slow in biphasic systems.

• Fix: Add a "Phase Transfer Catalyst" (e.g., TBAB) or a nucleophilic catalyst (DMAP) to shuttle the reaction. Alternatively, switch to the DMAPA scavenger method (Module 1, Protocol B).

Q2: Can I just use silica gel chromatography?

• Risk: Sulfonyl chlorides are unstable on silica. They often streak, decompose into sulfonic acids (which stick to the baseline), or react with methanol in your eluent to form methyl ester impurities (

  ), which are also genotoxic.

• Advice: Always quench the impurity before loading onto the column.

Q3: My product is an amine. Can I use the DMAPA method?

• No. If you use DMAPA, you must wash with acid to remove the scavenger. If your product is an amine, it will protonate and be lost in the aqueous layer along with the scavenger.

• Alternative: Use PS-Isocyanate resin (scavenges amines) to remove the excess amine starting material, but for removing the sulfonyl chloride, use PS-Trisamine .

Q4: How do I prove the impurity is gone for Regulatory Filing?

• Derivatization Assay: Sulfonyl chlorides might not fly well in standard LCMS due to hydrolysis on the column.

• Protocol: Take an aliquot of your final product, treat it with excess benzylamine for 15 mins, then inject. Look for the distinct benzyl-sulfonamide adduct. This provides a stable, UV-active surrogate for quantification.

References

• Gillespie, R. J., et al. (2011). "Strategies for the Removal of Matrix-Related Genotoxic Impurities." Organic Process Research & Development, 15(6), 1358–1369.

• Peterson, E. A., et al. (2014). "Evaluation of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as a Scavenger for Sulfonyl Chlorides." Tetrahedron Letters, 55(15), 2330-2333.

• European Medicines Agency (EMA). (2006).[3] "Guideline on the Limits of Genotoxic Impurities." Committee for Medicinal Products for Human Use (CHMP).[4]

• Biotage Application Note. (2020). "Removal of Excess Sulfonyl Chlorides using PS-Trisamine." Biotage PathFinder.

Sources

• 1. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 4. In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate (Topamax tablets) via LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sulfone Bridge Stability During Acidic Workup

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with molecules containing sulfone bridges and have concerns about their stability during acidic workup procedures. As Senior Application Scientists, we have compiled this information to address common questions and provide practical guidance based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: I'm planning an acidic workup for my reaction. Should I be concerned about the hydrolysis of a sulfone bridge in my molecule?

A: In general, sulfone bridges (R-SO₂-R') are exceptionally stable functional groups and are highly resistant to hydrolysis under typical acidic workup conditions. The sulfur atom in a sulfone is in its highest oxidation state (+6) and the sulfur-carbon bonds are strong. For instance, diphenyl sulfone is thermally stable even at 550°C. Furthermore, complex cyclic sulfones, such as those in phenylsulfonylethylidene (PSE) acetals, have been shown to withstand treatment with 90% trifluoroacetic acid (TFA) at 60°C, conditions under which other seemingly robust protecting groups like benzyl ethers are cleaved[1].

Therefore, for most standard acidic workups (e.g., washing with dilute HCl or H₂SO₄ at or below room temperature), hydrolysis of a sulfone bridge is not a significant concern.

Q2: What is the chemical reason for the high stability of sulfone bridges in acidic media?

A: The stability of the sulfone group stems from several factors:

• High Oxidation State of Sulfur: The sulfur atom is electron-deficient, which makes it a poor target for protonation. While the sulfonyl oxygens have lone pairs, their basicity is significantly reduced by resonance with the sulfur atom.

• Strong Carbon-Sulfur Bonds: The C-S bonds in sulfones are strong and not easily cleaved by acid-catalyzed hydrolysis.

• Steric Hindrance: The two oxygen atoms and two carbon substituents around the sulfur atom provide steric shielding, making nucleophilic attack at the sulfur center difficult.

For hydrolysis to occur, it would likely require a mechanism involving protonation of a sulfonyl oxygen, followed by a difficult nucleophilic attack on either the sulfur atom or an adjacent carbon. This process has a high activation energy and does not readily occur under standard workup conditions.

Q3: Are there any specific acidic reagents or conditions that are known to degrade sulfone bridges?

A: While sulfone bridges are very stable, extremely harsh conditions can lead to their degradation. However, these conditions are typically far more severe than those used in a standard acidic workup:

• Supercritical Water: At very high temperatures and pressures, such as in supercritical water, sulfone compounds can decompose. This process is often driven by radical mechanisms rather than simple acid catalysis[2][3].

• Strong Lewis Acids at High Temperatures: Some Lewis acids at elevated temperatures might be able to coordinate to the sulfonyl oxygens and facilitate C-S bond cleavage, though this is not a common hydrolytic pathway.

• Reductive Cleavage: While not an acidic hydrolysis, certain strong reducing agents can cleave sulfone bridges. It's important to ensure that the "acidic workup" does not inadvertently contain strong reducing agents.

It is important to note that in the context of sulfonated polymers used in applications like fuel cells, degradation can occur over long periods under specific operating conditions, but this is often due to a combination of factors including temperature, hydration, and the presence of radical species, and typically involves chain scission of the polymer backbone rather than the loss of the sulfone group itself[4].

Troubleshooting Guide: Unexpected Degradation During Acidic Workup

If you are observing degradation of your compound during an acidic workup and suspect sulfone bridge hydrolysis, it is highly probable that another part of your molecule is the source of instability. This troubleshooting guide will help you diagnose the issue.

Step 1: Re-evaluate the Stability of Other Functional Groups

Before concluding that the sulfone bridge is the point of failure, carefully examine your molecule for other acid-labile functional groups.

Functional Group	Potential for Acid-Catalyzed Degradation	Recommended Action
Acetals/Ketals	High	Perform the workup at a lower temperature or use a milder acid.
Ethers (esp. Benzyl, Trityl, silyl)	Moderate to High	Consider alternative protecting groups if cleavage is an issue.
Esters	Moderate (can hydrolyze with strong acid and heat)	Use milder acidic conditions or perform the workup at 0°C.
Boc-Protecting Groups	High (designed to be acid-labile)	This is an expected outcome. If cleavage is undesired, a different protecting group strategy is needed.
Olefins	Moderate (can undergo hydration or rearrangement)	Ensure the acid concentration is not high enough to promote these side reactions.

Step 2: Experimental Workflow for Diagnosing the Source of Degradation

If you are still unsure about the source of degradation, the following experimental workflow can help you pinpoint the issue.

Caption: Diagnostic workflow for troubleshooting degradation.

Step 3: Protocol for a Control Experiment

Objective: To determine if the acidic workup conditions are harsh enough to cleave a stable sulfone.

Materials:

• Diphenyl sulfone (as a stable control compound)

• The same solvent system used in your reaction

• The acidic solution used in your workup (e.g., 1M HCl)

Procedure:

• Dissolve a small amount of diphenyl sulfone in your reaction solvent in a flask.

• Mimic your workup procedure exactly. If you add the acidic solution and stir for 15 minutes, do the same with the diphenyl sulfone solution.

• Extract the organic layer, dry it, and concentrate it as you would with your actual reaction mixture.

• Analyze the resulting material by an appropriate method (e.g., TLC, LC-MS, or ¹H NMR) to see if any degradation of the diphenyl sulfone has occurred.

Expected Outcome: You should recover the diphenyl sulfone unchanged. This provides strong evidence that the sulfone bridge in your molecule is also stable under these conditions.

Mechanistic Considerations: Why Sulfone Bridge Hydrolysis is Unlikely

The following diagram illustrates the hypothetical and high-energy pathway for the acid-catalyzed hydrolysis of a sulfone bridge. Understanding this helps to appreciate its inherent stability.

Caption: High-energy pathway for sulfone bridge hydrolysis.

Summary of Sulfone Stability

The following table summarizes the stability of sulfone bridges under various conditions based on literature evidence.

Condition	Reagent(s)	Temperature	Stability of Sulfone Bridge	Reference
Standard Acidic Workup	Dilute aq. HCl, H₂SO₄, or Acetic Acid	0°C to Room Temp.	High	General chemical principles
Strongly Acidic	90% Trifluoroacetic Acid (TFA)	60°C	High (demonstrated with PSE acetals)	[1]
Thermal Stress (Inert Atm.)	N/A	Up to 550°C	High (demonstrated with diphenyl sulfone)	[5]
Harsh Oxidative/Reductive	Radical species, strong reducing agents	Varies	Moderate to Low (degradation possible)	[2][3][4]

References

• Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts. Chemical Reviews.[Link]

• Sulfones in Glycochemistry: Scouting for New Tracks. University of Orléans.[Link]

• Localized ionomer degradation analysis of sulfonated poly(phenylene sulfones) in fuel cell applications using confocal Raman microscopy. RSC Applied Polymers.[Link]

• Mechanistic Insight into the Decomposition of Sulfone Compounds in Supercritical Water. ScienceDirect.[Link]

• Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Energy & Fuels.[Link]

• Mechanistic insight into the decomposition of sulfone compounds in supercritical water. Elsevier.[Link]

Sources

• 1. sulfoneS  in  glycochemistry [ww2.icho.edu.pl]
• 2. papers.ssrn.com [papers.ssrn.com]
• 3. Mechanistic insight into the decomposition of sulfone compounds in supercritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Localized ionomer degradation analysis of sulfonated poly(phenylene sulfones) in fuel cell applications using confocal Raman microscopy - RSC Applied Polymers (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

optimizing reduction of nitro groups in presence of ketone functionality

Answering the call for advanced technical guidance, this support center is dedicated to researchers, scientists, and drug development professionals navigating the nuanced challenge of chemoselectively reducing a nitro group while preserving a ketone functionality. As a Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize this critical transformation effectively.

Technical Support Center: Chemoselective Nitro Group Reduction

The reduction of an aromatic or aliphatic nitro group to a primary amine is a cornerstone transformation in organic synthesis, particularly in the production of pharmaceutical intermediates. However, when the substrate also contains a ketone, the challenge intensifies. Many reducing agents capable of reducing a nitro group will readily reduce a ketone to a secondary alcohol, leading to undesired byproducts and diminished yields. This guide provides a comprehensive overview of reliable methods, troubleshooting advice for common issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in reducing a nitro group in the presence of a ketone?

The core issue is chemoselectivity. Both the nitro group (-NO₂) and the ketone carbonyl group (C=O) are susceptible to reduction. The nitro group reduction is a complex, multi-electron process proceeding through nitroso and hydroxylamine intermediates to the amine.[1] The ketone reduction is a more straightforward two-electron process yielding an alcohol. The challenge lies in identifying a reagent system that possesses a high kinetic and thermodynamic preference for the nitro group over the carbonyl. Standard, highly reactive reducing agents like lithium aluminum hydride (LiAlH₄) or aggressive catalytic hydrogenation conditions (e.g., H₂ with standard Pd/C) will typically reduce both functional groups.[2][3][4]

Q2: Which reagent classes are most effective for this selective transformation?

Experience and extensive literature precedence point to two main classes of reagents for this purpose:

• Dissolving Metal Reductions: These methods use metals like iron (Fe), tin (Sn), or zinc (Zn) in acidic or neutral media.[3] They are workhorse methods known for their excellent selectivity, reliability, and cost-effectiveness.

• Catalytic Transfer Hydrogenation (CTH): This technique uses a hydrogen donor (e.g., ammonium formate, formic acid) in the presence of a heterogeneous catalyst like Palladium on Carbon (Pd/C).[5] While it avoids the use of high-pressure hydrogen gas, conditions must be carefully optimized to prevent ketone reduction.

Q3: Why is standard catalytic hydrogenation with H₂/Pd-C often not selective?

Palladium on carbon (Pd/C) is a highly efficient hydrogenation catalyst that readily reduces a wide array of functional groups.[3][6] Under typical hydrogenation pressures and temperatures, it is aggressive enough to reduce both aromatic nitro groups and ketones. While selectivity can sometimes be achieved by modifying the catalyst or carefully controlling conditions (low pressure, specific solvents), the operational window can be narrow and substrate-dependent, making it a less reliable choice for this specific transformation.[7][8]

Q4: Can Sodium Borohydride (NaBH₄) be used?

Under standard conditions, NaBH₄ is an excellent reagent for reducing ketones to alcohols but is famously unreactive towards nitro groups.[2][9] While some catalytic systems have been developed to enhance the reducing power of NaBH₄ to act on nitro compounds, these are not typically selective and would likely reduce the ketone preferentially or simultaneously.[10] Therefore, NaBH₄ is generally unsuitable for the desired transformation.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, providing causal analysis and actionable solutions.

Problem 1: Low Yield of Desired Amino Ketone; Ketone Reduction Observed

• Symptom: TLC or LC-MS analysis shows the presence of the corresponding secondary alcohol byproduct in significant quantities.

• Primary Cause: The reducing agent or conditions are too harsh, lacking the required chemoselectivity. This is common when using standard catalytic hydrogenation.

• Troubleshooting Workflow:

  Caption: Workflow for addressing unwanted ketone reduction.

Problem 2: Incomplete Conversion of the Nitro Starting Material

• Symptom: A significant amount of the nitro-ketone starting material remains even after extended reaction times.

• Potential Causes & Solutions:

  • Insufficient Reagent (Metal Reductions): The stoichiometry of metal-based reductions is crucial. Ensure you are using a sufficient molar excess of the metal powder (e.g., 3-5 equivalents of Fe or SnCl₂).[11][12] The metal surface can become passivated, so a stoichiometric excess is necessary to drive the reaction to completion.

  • Poor Metal Quality/Activity: Metal powders can oxidize over time. Use fresh, finely divided powder for maximum surface area and reactivity. Pre-activation by washing with dilute HCl can sometimes be beneficial for metals like zinc.

  • Catalyst Poisoning/Inactivity (CTH): If using catalytic transfer hydrogenation, the catalyst may be poisoned by sulfur-containing impurities or by the starting material/product itself.[13] Ensure high-purity substrates and consider increasing the catalyst loading (e.g., from 5 mol% to 10 mol%).

  • Substrate Solubility: The starting material must be soluble in the reaction solvent. If solubility is low, consider a different solvent system (e.g., switching from pure ethanol to an ethanol/acetic acid or ethanol/water mixture) or increasing the reaction temperature moderately.[14][15]

Problem 3: Formation of Azo or Azoxy Byproducts

• Symptom: TLC analysis shows colored spots (often yellow or orange) that are not the starting material or desired product. Mass spectrometry may indicate dimeric species.

• Primary Cause: These byproducts arise from the condensation of intermediate species (nitroso and hydroxylamine) during the reduction. This is more likely to occur under neutral or basic conditions, or when the reducing agent is added too slowly or is not potent enough.[1]

• Solutions:

  • Maintain Acidic Conditions: For reductions with Fe, Zn, or Sn, ensuring the presence of an acid like acetic acid or HCl is critical. The acidic medium protonates the intermediates, preventing them from condensing.[3][16]

  • Ensure Sufficient Reducing Agent: A high concentration of the reducing agent helps to quickly convert the nitroso and hydroxylamine intermediates to the final amine before they can dimerize.

Reagent Selection and Comparison

Choosing the right reagent is the most critical decision for this transformation. The table below summarizes the most reliable options.

Reagent System	Typical Conditions	Pros	Cons	Selectivity Profile
Fe / Acetic Acid	Fe powder (3-5 eq.), AcOH, EtOH, 50-80 °C	Inexpensive, environmentally benign, high chemoselectivity, simple workup.[11][16]	Heterogeneous reaction, requires filtration; acidic workup needed to remove iron salts.	Excellent. Highly selective for nitro groups over ketones, esters, and halides.
SnCl₂·2H₂O	SnCl₂·2H₂O (3-5 eq.), EtOH or EtOAc, reflux	Mild conditions, homogeneous, highly selective for nitro groups.[17]	Tin byproducts can be toxic and difficult to remove completely; moderate atom economy.[12]	Excellent. Tolerates ketones, esters, and nitriles well. A classic method for sensitive substrates.
Pd/C, HCOOHNH₄	10% Pd/C (5-10 mol%), Ammonium Formate (3-5 eq.), MeOH or EtOH, RT-reflux	Avoids high-pressure H₂ gas; generally mild conditions.	Can be expensive; potential for ketone reduction if not optimized; catalyst can be pyrophoric.	Good to Very Good. Selectivity is highly dependent on substrate, solvent, and temperature. Requires careful optimization.
(Ph₃P)₃RuCl₂ / Zn / H₂O	Catalytic Ru, stoichiometric Zn, additives (e.g., KOH)	Catalytic in expensive metal; conditions can be tuned to invert selectivity.[18]	Requires catalyst synthesis/purchase; zinc waste.	Good. Can be tuned to selectively reduce the nitro group in the presence of a ketone.[18]

Detailed Experimental Protocols

Protocol 1: Selective Reduction using Iron and Acetic Acid

This robust and cost-effective protocol is often the first choice for selectively reducing aromatic nitro groups.[11][14][16]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the nitro-ketone substrate (1.0 eq.).

• Solvent Addition: Add a solvent mixture of ethanol and glacial acetic acid (e.g., a 4:1 to 2:1 v/v ratio). Use enough solvent to fully dissolve the substrate upon gentle warming.

• Reagent Addition: Add fine iron powder (4.0-5.0 eq.). Note: The addition may be exothermic.

• Reaction: Heat the reaction mixture to 70-80 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS (typically 1-4 hours).

• Workup:

  • Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the iron salts. Wash the filter cake thoroughly with ethanol or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acetic acid.

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude amino ketone.

• Purification: Purify the product by column chromatography or recrystallization as needed.

Protocol 2: Selective Reduction using Tin(II) Chloride Dihydrate

This method is particularly useful for substrates that may be sensitive to the more strongly acidic conditions of the iron-based reduction.[17]

• Setup: In a round-bottom flask with a stirrer and reflux condenser, dissolve the nitro-ketone substrate (1.0 eq.) in absolute ethanol or ethyl acetate.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 3.0-4.0 eq.) to the solution.

• Reaction: Heat the mixture to reflux (typically 70-80 °C). The reaction is usually complete within 1-3 hours. Monitor by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature and carefully quench by pouring it into a stirred ice/water mixture.

  • Basify the solution by the slow addition of a saturated NaHCO₃ solution or 1 M NaOH until the pH is ~8. A thick white precipitate of tin hydroxides will form.

  • Extract the aqueous slurry multiple times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: The crude product can be purified by column chromatography.

References

• Vertex AI Search. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one.

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Available at: [Link]

• Schabel, T., Belger, C., & Plietker, B. (2013). A Mild Chemoselective Ru-Catalyzed Reduction of Alkynes, Ketones, and Nitro Compounds. Organic Letters, 15(11), 2858–2861. Available at: [Link]

• Piña Jr., S. (2013). Reduction of Nitroaromatic Compounds with Sodium Borohydride Using Transition Metal Sulfides. ScholarWorks @ UTRGV. Available at: [Link]

• Zhu, K., Shaver, M. P., & Thomas, S. P. (2016). Chemoselective nitro reduction and hydroamination using a single iron catalyst. Chemical Science, 7(4), 2937–2942. Available at: [Link]

• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. (2024). Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available at: [Link]

• S. G. K., G., S. P., & N. V. (2008). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Letters in Organic Chemistry, 5(4), 322–326. Available at: [Link]

• Zhu, K., Shaver, M. P., & Thomas, S. P. (2016). Chemoselective nitro reduction and hydroamination using a single iron catalyst. Chemical Science, 7(4), 2937-2942. Available at: [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. Master Organic Chemistry. Available at: [Link]

• Lalancette, J. M., Brindle, J. R., & Laliberté, M. (1971). Reductions with sulfurated borohydrides. VI. The reduction of nitro, nitrile, amide, and nitroso groups. Canadian Journal of Chemistry, 49(17), 2990-2995. Available at: [Link]

• Zell, T., et al. (2016). Selective Catalytic Hydrogenations of Nitriles, Ketones, and Aldehydes by Well-Defined Manganese Pincer Complexes. Journal of the American Chemical Society, 138(23), 7312–7324. Available at: [Link]

• (PDF) Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review. ResearchGate. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. Sn2+ reduction. Available at: [Link]

• Afanasyev, O. I., et al. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 8, 298. Available at: [Link]

• Kulkarni, A. A., et al. The Catalytic Hydrogenation of Aromatic Nitro Ketone in a Microreactor: Reactor Performance and Kinetic Studies. IQ Celaya. Available at: [Link]

• Chemistry Stack Exchange. Pyridine synthesis by tin(II) chloride reduction of 5-nitronorbornene. Available at: [Link]

• Varas, A. C., et al. (2021). Tin(II) chloride dihydrate/choline chloride deep eutectic solvent: redox properties in the fast synthesis of N-arylacetamides and indolo(pyrrolo)[1,2-a]quinoxalines. New Journal of Chemistry, 45(2), 794-802. Available at: [Link]

• AIR Unimi. REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. Available at: [Link]

• Ghaffari, M. H., & Ware, J. C. (2023). Recent Advances to Mediate Reductive Processes of Nitroarenes Using Single-Electron Transfer, Organomagnesium, or Organozinc Reagents. Molecules, 28(14), 5519. Available at: [Link]

• Common Organic Chemistry. Nitro Reduction - Iron (Fe). Available at: [Link]

• Wang, D., et al. (2018). Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst. Dalton Transactions, 47(1), 169-176. Available at: [Link]

• Ramesh, C. (2011). Iron–Acetic Acid: A Versatile Reductive Cyclizing Agent. Synlett, 2011(04), 587–588. Available at: [Link]

• Wikipedia. Tin(II) chloride. Available at: [Link]

• Google Patents. EP0347136A2 - Method for reducing aromatic nitro groups.

• YouTube. Reduction of nitro groups on benzene. Available at: [Link]

• Chemistry Stack Exchange. Selective nitro reduction of poly nitro compounds. Available at: [Link]

• Choi, G. J., et al. (2020). Palladium-Catalyzed β-C(sp3)−H Nitrooxylation of Ketones and Amides Using Practical Oxidants. Organic Letters, 22(19), 7435–7440. Available at: [Link]

• Li, J., et al. (2021). Recent Advances of Pd/C-Catalyzed Reactions. Catalysts, 11(9), 1084. Available at: [Link]

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• 7. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
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Technical Support Center: Troubleshooting Solubility Issues of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one in Aqueous Media

Prepared by: Senior Application Scientist, Formulations Division

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one in aqueous solutions. Our goal is to provide a logical, scientifically-grounded framework for diagnosing and overcoming these issues, moving from fundamental principles to advanced solubilization techniques.

Section 1: Frequently Asked Questions - Understanding the Core Problem

This section addresses the fundamental reasons behind the solubility challenges of this specific molecule.

Q1: Why is 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one expected to have poor water solubility?

A: The molecular structure of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one contains significant hydrophobic (lipophilic) regions. The two phenyl rings create a large, nonpolar surface area that is energetically unfavorable to interact with polar water molecules. This inherent hydrophobicity is the primary driver of its low aqueous solubility, a common issue for over 40% of new chemical entities in pharmaceutical development.[1][2]

Q2: How do the amine and sulfonyl functional groups on the molecule influence its solubility behavior?

A: The ionizable functional groups are the key to manipulating the molecule's solubility.

• 3-Aminobenzenesulfonyl Group: This moiety contains two critical parts. The aromatic amine (-NH₂) is a weak base and will become protonated (positively charged) at a pH below its pKa.[3] The sulfonamide-like sulfonyl group (-SO₂-) is weakly acidic.[4]

• Impact of Ionization: The charged, or ionized, form of a molecule is significantly more water-soluble than the neutral form. Therefore, the solubility of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one is expected to be highly dependent on the pH of the aqueous medium.[5] Solubility will likely be lowest near its isoelectric point and increase dramatically in sufficiently acidic or alkaline conditions.

Q3: What are the most critical physicochemical parameters to measure before starting any solubility enhancement experiments?

A: A systematic approach begins with characterizing the molecule. Before attempting advanced techniques, determining the following parameters will save significant time and resources.

Parameter	Predicted Value/Range	Significance & Rationale
Intrinsic Solubility (S₀)	Low (likely < 0.1 mg/mL)	This is the baseline solubility of the neutral form of the molecule in water. It is the foundation upon which all solubility enhancement is built.
pKa (Acidic/Basic)	Amine (pKa ~ 2-4), Sulfonyl (pKa ~ 9-11)	The pKa values pinpoint the pH ranges where the molecule will be ionized. Knowing these is essential for any pH modification strategy. The solubility of ionizable drugs is pH-dependent.
LogP (Octanol-Water Partition Coefficient)	High (likely > 3)	LogP is a measure of lipophilicity. A high LogP confirms the molecule's preference for a nonpolar environment and indicates that simple pH adjustment may not be sufficient, necessitating more advanced techniques.

Section 2: Initial Troubleshooting Workflow

If you are facing an immediate issue of the compound not dissolving in a neutral aqueous buffer, follow this logical progression.

Q4: My compound has precipitated out of my neutral aqueous buffer. What is the most logical first step?

A: The most immediate and informative first step is pH adjustment . Given the molecule's ionizable amine and sulfonyl groups, altering the pH is the most direct way to increase solubility. Attempt to dissolve the compound in acidic (e.g., pH 2.0) and alkaline (e.g., pH 9.0) buffers separately. A significant increase in solubility at either extreme will confirm the pH-dependent nature of the problem.

This initial workflow can be visualized as follows:

Caption: Initial solubility troubleshooting workflow.

Section 3: Advanced Solubilization Strategies & Protocols

If basic pH modification is insufficient or not viable for your experimental system (e.g., due to compound stability or biological constraints), more advanced techniques are required.

pH Modification: A Deeper Dive

Q5: How do I systematically determine the full pH-solubility profile for my compound?

A: A pH-solubility profile provides a comprehensive understanding of your compound's behavior. The shake-flask method is a standard approach.

Experimental Protocol: pH-Solubility Profile by Shake-Flask Method

• Buffer Preparation: Prepare a series of buffers (e.g., phosphate, citrate) covering a wide pH range (e.g., pH 2, 3, 4, 5, 6, 7, 7.4, 8, 9, 10).

• Sample Preparation: Add an excess amount of the solid compound to a vial containing a known volume of each buffer. Ensure enough solid is added so that undissolved material remains at equilibrium.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the solid and liquid phases by centrifugation or filtration. Use a filter material (e.g., PTFE) that does not bind your compound.

• Quantification: Accurately determine the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method (e.g., HPLC-UV).

• Data Plotting: Plot the measured solubility (on a log scale) against the measured final pH of each solution.

Cosolvency

Q6: When should I consider using cosolvents, and how do they work?

A: Cosolvents are water-miscible organic solvents used to increase the solubility of nonpolar drugs by reducing the polarity of the aqueous solvent.[6][7] This is a powerful technique when pH adjustment is insufficient. The mechanism involves altering the dielectric constant of the solvent system, making it more favorable for dissolving a hydrophobic solute.[8]

Q7: How do I screen for an effective cosolvent system?

A: The goal is to find a biocompatible cosolvent that provides the required solubility at the lowest possible concentration to minimize potential toxicity or off-target effects.

Experimental Protocol: Cosolvent Screening

• Solvent Selection: Choose a panel of pharmaceutically acceptable cosolvents.

• Stock Preparation: Prepare aqueous stock solutions of each cosolvent at various concentrations (e.g., 10%, 20%, 30%, 40% v/v in water or a relevant buffer).

• Solubility Measurement: Using the shake-flask method described above, determine the solubility of your compound in each cosolvent mixture.

• Analysis: Plot solubility against the percentage of cosolvent. An exponential increase in solubility is often observed. Select the cosolvent system that achieves the target concentration with the lowest percentage of organic solvent.

Common Cosolvent	Typical Starting Concentration (v/v)	Notes
Ethanol	5-20%	Widely used, but can have biological effects.
Propylene Glycol (PG)	10-40%	Common in parenteral formulations.[1]
Polyethylene Glycol 400 (PEG 400)	10-50%	Low toxicity, often used in oral and parenteral formulations.[9]
Glycerin	10-30%	Viscous, but very low toxicity.

Use of Surfactants (Micellar Solubilization)

Q8: My compound is extremely hydrophobic (High LogP). When are surfactants the right choice?

A: Surfactants are amphiphilic molecules that, above a specific concentration called the Critical Micelle Concentration (CMC), self-assemble into micelles.[10] These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, effectively "dissolving" them in the aqueous bulk phase.[11][12][13] This is particularly effective for highly lipophilic compounds where even high concentrations of cosolvents may fail.

Surfactant Type	Example	Common Use
Anionic	Sodium Dodecyl Sulfate (SDS)	Strong solubilizer, often used in in-vitro assays but can denature proteins.[11]
Non-ionic	Polysorbate 80 (Tween® 80)	Widely used in pharmaceutical formulations due to lower toxicity.[11]
Non-ionic	Polyoxyl 35 Castor Oil (Cremophor® EL)	Effective but associated with some toxicity concerns.[11]

Protocol Note: When screening surfactants, it is crucial to test concentrations both below and above the known CMC of the surfactant to confirm that micellar solubilization is the operative mechanism.

Complexation with Cyclodextrins

Q9: I need a formulation for in-vivo use and want to avoid organic solvents and harsh surfactants. Is cyclodextrin complexation a good alternative?

A: Yes. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[2][14] They can encapsulate a hydrophobic "guest" molecule, like yours, forming an inclusion complex.[15] This complex has a hydrophilic exterior, dramatically increasing the apparent water solubility of the guest molecule without chemical modification.[16] This is a widely used, FDA-approved method for improving the solubility and bioavailability of drugs.[14]

Caption: Mechanism of cyclodextrin inclusion complexation.

Experimental Protocol: Preparation by Kneading Method

• Molar Ratio Selection: Start with a 1:1 molar ratio of the drug to cyclodextrin (e.g., Hydroxypropyl-β-Cyclodextrin, HP-β-CD).

• Mixing: Place the cyclodextrin in a mortar and add a small amount of a water/alcohol mixture to form a paste.

• Kneading: Gradually add the drug powder and knead the mixture thoroughly for 30-60 minutes.

• Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Characterization: The resulting powder should be tested for solubility. Confirmation of complex formation often requires analytical techniques like DSC, XRD, or NMR.[17]

Section 4: Advanced Considerations - Solid State and Chemical Modification

Q10: I'm seeing batch-to-batch variability in my solubility tests. Could the solid form of the compound be the cause?

A: Absolutely. This is a critical and often overlooked issue. The phenomenon of polymorphism —the ability of a compound to exist in multiple crystalline forms—can significantly impact solubility.[18][19]

• Metastable vs. Stable Forms: Different polymorphs have different crystal lattice energies. A metastable form is generally less stable but more soluble than the thermodynamically stable form.[20][21]

• Implication: If your synthesis or purification process produces different polymorphic forms in different batches, you will observe inconsistent solubility results.[22] It is crucial to characterize the solid form of your material using techniques like X-Ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC).

Q11: What is a solid dispersion and how can it help?

A: A solid dispersion is a system where the drug is dispersed in an inert carrier matrix, usually at the molecular level.[23][24] By converting the drug from its crystalline state to a higher-energy amorphous state, the energy barrier to dissolution is significantly lowered.[25][26] This can lead to dramatic improvements in dissolution rate and apparent solubility.[27] This is an advanced formulation technique typically prepared by methods like solvent evaporation or hot-melt extrusion.[25]

Q12: Are there any chemical modification strategies to improve solubility?

A: Yes, this falls under the category of prodrug design . A prodrug is a bioreversible derivative of a drug molecule. For 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one, the primary aromatic amine group could be temporarily masked with a polar, water-solubilizing promoiety, such as an amino acid.[28][29][30] This prodrug would exhibit enhanced aqueous solubility. Once administered, enzymes in the body would cleave off the promoiety, releasing the active parent drug at the site of action. This is an expert-level strategy used in late-stage drug development.

References

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.
• Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. (n.d.). International Journal of Pharmaceutical & Biological Archives.
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2025). International Journal of Pharmaceutical Sciences.
• View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS. (n.d.). Universal Journal of Pharmaceutical Research.

• Drug Solubility: Importance and Enhancement Techniques. (n.d.). ISRN Pharmaceutics. [Link]

• Solid dispersion technique for improving solubility of some poorly soluble drugs. (n.d.). Scholars Research Library.
• Solubility enhancement techniques: A comprehensive review. (2023). GSC Biological and Pharmaceutical Sciences, 22(3), 215-226.
• SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. (n.d.).

• Current Trends on Solid Dispersions: Past, Present, and Future. (n.d.). Pharmaceutics. [Link]

• Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (n.d.). Pharmaceutics. [Link]

• Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (2025). Pharmaceuticals.
• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. (2018). International Journal of Pharmaceutical and Phytopharmacological Research, 8(6), 8-17.
• Amorphous solid dispersions for enhanced drug solubility and stability. (2025). Journal of Pharmaceutical Technology & Drug Research.

• Prodrugs for Amines. (n.d.). Molecules. [Link]

• Cosolvent. (n.d.). In Wikipedia. [Link]

• What are the effects of surfactants on the solubilization of hydrophobic substances?. (2025). Blog.
• Effect of Polymorphism Formul
• Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. (2025). International Journal of Pharmaceutical and Phytopharmacological Research.
• Impact of Polymorphism and Particle Size on the Bioavailability of Active Pharmaceutical Ingredients. (2024). Fortune Journals.

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). Pharmaceutics. [Link]

• The Role of Surfactants in Solubilization of Poorly Soluble. (2024). Journal of Chemical and Pharmaceutical Research, 16(12), 19-21.
• Why Polymorphism is Key in Drug Development!. (2025). PharmaCores.
• The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. (2023). MDPI.
• Impact of Polymorphism on Drug Formulation and Bioavai. (2024). Journal of Chemical and Pharmaceutical Research, 16(5), 9-10.
• Compilation of a series of published prodrug approaches to amine drugs. (n.d.).
• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. (2020). Pharma Excipients.
• Amino Acids in the Development of Prodrugs. (2018). MDPI.

• Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. (n.d.). Current Pharmaceutical Design. [Link]

• Impact of Surfactants on Drug Release during Dissolution Testing. (n.d.). Der Pharma Lettre, 16, 09-10.
• Prodrugs for Amines. (2008). Molecules, 13(3), 519-547.
• Accuracy of calculated pH-dependent aqueous drug solubility. (2004). European Journal of Pharmaceutical Sciences, 22(5), 373-381.
• Co-solvency: Significance and symbolism. (2025). Wisdom Library.
• solubility enhancement and cosolvency by madhavi. (n.d.). Slideshare.
• Prodrugs and their activation mechanisms for brain drug delivery. (2025). RSC Publishing.
• Cosolvent and Complexation Systems. (2022). Pharma Excipients.
• Solubility-pH profiles of some acidic, basic and amphoteric drugs. (n.d.).
• Study of pH-dependent drugs solubility in water. (n.d.).
• Theoretical study of gas-phase acidity, pK(a), lipophilicity, and solubility of some biologically active sulfonamides. (n.d.).

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Technical Support Center: Separation of Meta- and Para-Amino Sulfone Isomers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the separation of amino sulfone isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying meta- and para-substituted amino sulfone compounds. Positional isomers, due to their nearly identical physical and chemical properties, present a significant purification challenge in synthetic chemistry and pharmaceutical development.[1] This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and field-proven methodologies.

I. Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing both the rationale for the problem and actionable solutions.

Chromatography Issues

Q1: My meta and para isomers are co-eluting or showing very poor resolution (<1.5) on a standard C18 HPLC column. What are my next steps?

A1: This is the most common challenge. The subtle differences in polarity between meta and para isomers require a highly selective chromatographic system. Here is a systematic approach to resolve this issue:

Underlying Cause: The primary cause is insufficient differential interaction between the isomers and the stationary phase. Para isomers are often more symmetrical, which can affect their interaction with the C18 alkyl chains compared to the less symmetrical meta isomers.

Step-by-Step Solutions:

• Optimize the Mobile Phase:

  • Adjust the Gradient: If using a gradient, make it shallower. A slower increase in the organic solvent percentage over time will provide more opportunity for the column to resolve closely eluting peaks. A typical starting point for separating dapsone (a para-substituted diamino sulfone) and its impurities is a water-acetonitrile gradient.[2]

  • Change the Organic Modifier: If acetonitrile (ACN) doesn't provide resolution, switch to methanol (MeOH) or vice-versa. The different solvent properties (ACN is aprotic, while MeOH is protic) can alter selectivity. A mixture of the two can also be effective.

  • Modify pH: The amino groups on your isomers are basic. Adding a small amount of an acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase will protonate the amines.[3][4] This can significantly alter retention and may enhance separation by creating more uniform analyte species and reducing peak tailing.

• Change the Stationary Phase: If mobile phase optimization is insufficient, the column chemistry is the next critical parameter.

  • Try a Phenyl-based Column: Columns with phenyl-based stationary phases (e.g., Phenyl-Hexyl) offer π-π interactions. The differing electron density and distribution of the aromatic rings in your meta and para isomers can lead to differential retention on this type of column.

  • Consider Biphenyl Phases: These are another excellent choice for separating aromatic positional isomers due to their enhanced π-π interaction capabilities.

• Switch to an Orthogonal Technique: Supercritical Fluid Chromatography (SFC)

  • SFC often provides superior selectivity for isomers where HPLC fails.[5] It uses supercritical CO2 as the primary mobile phase, which has different solvating properties than liquid mobile phases.[6] SFC is particularly effective, offers faster separations, and is a greener alternative due to reduced organic solvent consumption.[7]

Q2: I'm seeing significant peak tailing for both of my isomer peaks in HPLC, which is compromising my resolution and quantification. What causes this and how can I fix it?

A2: Peak tailing is typically caused by unwanted secondary interactions between the basic amino groups of the analyte and the stationary phase.

Underlying Cause: The primary culprit is the interaction of the basic amine functional groups with acidic residual silanol groups on the surface of the silica-based stationary phase. This leads to a portion of the analyte being more strongly retained, resulting in a "tail."

Step-by-Step Solutions:

• Mobile Phase Modification:

  • Add a Basic Modifier: Introduce a small amount of a basic additive, like triethylamine (TEA) or ammonia, to the mobile phase (typically 0.1%). These additives compete with your analyte for the active silanol sites, effectively masking them and improving peak shape.

  • Lower the pH: As mentioned in A1, operating at a low pH (e.g., pH 2.5-3 with formic or phosphoric acid) ensures the amines are fully protonated. This can reduce tailing but may also significantly alter retention times.

• Use a Modern, Base-Deactivated Column:

  • Modern HPLC columns are often "end-capped" or manufactured with high-purity silica to minimize the number of free silanol groups. If you are using an older column, switching to a modern, base-deactivated equivalent can solve the problem instantly.

• Reduce Sample Concentration:

  • Injecting too much sample can overload the column, leading to both fronting and tailing. Try reducing the injection volume or diluting your sample to see if peak shape improves.

Crystallization Issues

Q3: I'm trying to separate my isomers by recrystallization, but they are precipitating together as a mixture. How can I improve the selectivity of my crystallization?

A3: Co-crystallization occurs when the solubilities of the two isomers in your chosen solvent system are too similar, or when the solution is cooled too quickly.

Underlying Cause: The thermodynamic and kinetic conditions of the crystallization are not optimized to favor the nucleation and growth of only one isomer's crystal lattice.

Step-by-Step Solutions:

• Screen for a More Selective Solvent: The ideal solvent will have a steep solubility curve for your target isomer (high solubility at high temperature, low solubility at low temperature) and maintain the other isomer in solution.

  • Systematically test a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene, and mixtures thereof).

  • Consider a solvent/anti-solvent system. Dissolve the mixture in a small amount of a good solvent, and then slowly add an "anti-solvent" (in which the compounds are poorly soluble) until the solution becomes turbid. Heating to clarify and then cooling slowly can yield crystals of the less soluble isomer.

• Slow Down the Crystallization Rate:

  • Slow Cooling: Do not place the hot, dissolved solution directly into an ice bath. Allow it to cool slowly to room temperature first, and then move it to a refrigerator before considering an ice bath. This gives the correct crystal lattice more time to form selectively.[8]

  • Evaporative Crystallization: At room temperature, allow the solvent to evaporate slowly from a loosely covered container. This gradual increase in concentration can sometimes yield higher purity crystals.

• Use Seeding:

  • If you have a small amount of the pure desired isomer, add a single, tiny crystal ("seed") to the supersaturated solution as it cools.[9] The seed crystal provides a template for crystal growth, dramatically increasing the selectivity of the process for that specific isomer.

Q4: My product is "oiling out" instead of forming crystals. What should I do?

A4: "Oiling out" happens when the solute's solubility limit is exceeded at a temperature that is above the melting point of the solute in that solvent. It can also be caused by the presence of impurities.

Underlying Cause: The solution has become too supersaturated too quickly, or impurities are inhibiting the formation of a stable crystal lattice.

Step-by-Step Solutions:

• Increase the Amount of Solvent: The most straightforward solution is to add more hot solvent until the oil redissolves completely. Then, attempt to cool the more dilute solution slowly.

• Lower the Crystallization Temperature: Try a different solvent that has a lower boiling point, allowing you to perform the crystallization at a lower overall temperature.

• Induce Nucleation: If the solution is supersaturated but reluctant to crystallize, you can try to induce it by:

  • Scratching: Gently scratch the inside surface of the flask with a glass rod at the meniscus. The microscopic imperfections in the glass can provide a nucleation site.

  • Seeding: Add a seed crystal as described in Q3.

II. Frequently Asked Questions (FAQs)

Q1: What are the fundamental physical differences between meta- and para-amino sulfones that allow for their separation?

A1: The key differences lie in molecular symmetry, polarity (dipole moment), and intermolecular bonding capabilities.

• Symmetry and Polarity: Para-substituted isomers (e.g., 4,4'-diaminodiphenyl sulfone, or dapsone) are highly symmetrical.[10] This symmetry often results in a lower net dipole moment compared to their asymmetrical meta-substituted counterparts (e.g., 3,3'-diaminophenyl sulfone).[11] This difference in polarity is the primary property exploited in chromatography, governing the interaction with the stationary phase.

• Crystal Packing: The higher symmetry of para isomers can allow them to pack more efficiently into a crystal lattice. This often results in a higher melting point and lower solubility in a given solvent compared to the corresponding meta isomer, a property that is crucial for separation by crystallization.[12]

• Hydrogen Bonding: While both isomers have amino groups capable of hydrogen bonding, their spatial arrangement differs. This can affect their interaction with protic solvents and polar stationary phases.

Q2: Which analytical technique should I start with for separating a new mixture of meta- and para-amino sulfone isomers?

A2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the recommended starting point. It is a robust, versatile, and widely available technique. A gradient method on a C18 column using a water/acetonitrile or water/methanol mobile phase with 0.1% formic acid is a universal starting point for most small organic molecules, including amino sulfones.[2][13] This initial screen will quickly tell you how difficult the separation will be and guide further method development.

Q3: When is crystallization a better choice than chromatography?

A3: Crystallization is often preferred over chromatography in the following scenarios:

• Large Scale: For purifying large quantities (multi-gram to kilogram scale), crystallization is far more economical and efficient than preparative chromatography.

• High Initial Purity: If your crude mixture is already >80-90% pure in one isomer, a simple recrystallization can be a very effective final polishing step to remove the minor isomer.[8]

• Significant Solubility Difference: If initial solvent screening reveals a large difference in the solubility of the two isomers, crystallization will be a straightforward and high-yielding technique.

Q4: How can I confirm the identity and purity of my separated isomers?

A4: A combination of techniques is essential for unambiguous identification and purity assessment.[14]

• Purity Assessment: The primary technique is HPLC, which can determine the purity of each isolated fraction (e.g., >99.5%).

• Identity Confirmation:

  • Mass Spectrometry (MS): Often coupled with LC (LC-MS), MS will confirm that the separated peaks have the correct molecular weight for your compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for confirming the substitution pattern. The splitting patterns and chemical shifts of the aromatic protons will be distinctly different for the meta and para isomers.

  • Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups (N-H and S=O stretches).

III. Data and Workflow Visualizations

Table 1: Starting HPLC Method for Amino Sulfone Isomer Profiling

This method is based on published protocols for the impurity profiling of Dapsone (4,4'-diaminodiphenyl sulfone) and serves as an excellent starting point for method development.[2][15]

Parameter	Recommended Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard reversed-phase column with good resolving power.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase; acid suppresses silanol interactions.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase; good solvent for aromatic compounds.
Gradient	5% B to 95% B over 20-30 min	A shallow gradient is crucial for resolving close eluting isomers.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 254 nm or 295 nm	Aromatic sulfones have strong UV absorbance.[16]
Injection Vol.	5-10 µL	Keeps the column from being overloaded.

Diagrams

Workflow for Isomer Separation Method Selection

This decision tree outlines a logical progression for tackling a new isomer separation problem.

Caption: Decision tree for selecting an appropriate separation technique.

Fractional Crystallization Workflow

This diagram illustrates the key steps for separating isomers using fractional crystallization.

Caption: Step-by-step workflow for fractional crystallization.

IV. References

• Leistner, A., & Holzgrabe, U. (2021). Impurity profiling of dapsone using gradient HPLC method. Journal of Pharmaceutical and Biomedical Analysis, 198, 113982. [Link]

• ResearchGate. (n.d.). Impurity profiling of Dapsone using gradient HPLC method | Request PDF. [Link]

• OMICS International. (2022). The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. [Link]

• Semantic Scholar. (n.d.). Impurity profiling of dapsone using gradient HPLC method. [Link]

• MTC-USA. (n.d.). APPLICATION NOTES - HPLC. [Link]

• Google Patents. (n.d.). US2732393A - Separation of position isomers.

• Cross, L. M., & Kwartler, C. E. (1949). SULFONES. III. 4-AMINOPHENYL ALKYL SULFONES. Journal of Organic Chemistry. [Link]

• European Patent Office. (n.d.). EP 0448748 A1 - Method for preparing aromatic sulfones. [Link]

• University of Colorado Boulder. (n.d.). SOP: CRYSTALLIZATION. [Link]

• Ibraheem, T. K., et al. (2021). Synthesis Of New Compounds Derived From Dapsone And Study Their Biological Activity. Systematic Reviews in Pharmacy. [Link]

• PharmaInfo. (n.d.). Impurity Profiling: Theory and Practice. [Link]

• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutical Analytical Chemistry. [Link]

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. [Link]

• Chemistry LibreTexts. (2022). Supercritical Fluid Chromatography. [Link]

• DiVA. (2022). Developing complementary supercritical fluid chromatographic methods for a high throughput purification process. [Link]

• Google Patents. (n.d.). US3383421A - Process for the formation and purification of aromatic sulfones.

• Chromatography Online. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. [Link]

• ChemBK. (2024). 4-Aminophenyl sulfone. [Link]

• Chu, S., et al. (2003). Optimized separation and determination of methyl sulfone metabolites of polychlorinated biphenyls (PCBs) and p,p′-DDE in biota samples. Analyst. [Link]

• Analyst (RSC Publishing). (n.d.). Separation of the ortho, meta and para isomers of aminophenol by high-performance liquid chromatography. [Link]

• Sciencemadness Discussion Board. (2019). Separation of isomers by selective seeding and crystallisation? [Link]

• SIELC Technologies. (2018). Separation of Methanesulfonic acid, amino- on Newcrom R1 HPLC column. [Link]

• Gordon, G. R., Ghoul, D. C., & Peters, J. H. (1975). Identification and quantitation of impurities in dapsone preparations. Journal of Pharmaceutical Sciences. [Link]

• Stenutz. (n.d.). 3-aminophenyl 4-aminophenyl sulfone. [Link]

• ResearchGate. (2026). (PDF) Synthesis, Characterization and Biological Activity of New Compounds Derived from Dapsone. [Link]

• ACS Publications. (2022). Molecular-Level Investigation of Hydrate–Anhydrous Phase Transformations of the Dapsone Structurally Related Compound 3,3′-Diaminophenyl Sulfone. Crystal Growth & Design. [Link]

• Bandishti, M., et al. (2022). Synthesis of process related Dapsone impurities : Selective diazotization of aromatic di-amine. SCIREA Journal of Chemistry. [Link]

• Németi, G., et al. (n.d.). High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. PMC. [Link]

• Chemistry Steps. (2022). Ortho, Para, Meta. [Link]

• Pediaa.com. (2020). Difference Between Ortho Para and Meta Substitution. [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Master Organic Chemistry. (2018). Understanding Ortho, Para, and Meta Directors. [Link]

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• 4. Separation of Methanesulfonic acid, amino- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 9. Sciencemadness Discussion Board - Separation of isomers by selective seeding and crystallisation? - Powered by XMB 1.9.11 [sciencemadness.org]
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purification of diaryl sulfones by recrystallization vs column chromatography

Introduction

Diaryl sulfones (e.g., Diphenyl sulfone, Dapsone, Bisphenol S) are critical intermediates in the synthesis of pharmaceuticals, agrochemicals, and high-performance polymers like polyethersulfone (PES).[1] Their purification is often complicated by the presence of synthetic precursors—specifically diaryl sulfides (starting material) and diaryl sulfoxides (intermediate oxidation states).[1]

Achieving pharmaceutical-grade purity (>99.5%) requires a strategic choice between recrystallization (thermodynamic separation) and column chromatography (kinetic separation).[1] This guide provides the technical logic, protocols, and troubleshooting steps to navigate this decision.

Module 1: Recrystallization (The First Line of Defense)[1]

The Logic: Why Recrystallization?

Diaryl sulfones are highly crystalline solids with high melting points (typically >120°C). They exhibit a steep solubility curve in semi-polar solvents, making them ideal candidates for recrystallization.[1] Unlike chromatography, which is limited by scale and silica capacity, recrystallization scales linearly and often improves yield by rejecting amorphous impurities (like sulfoxides) into the mother liquor.[1]

Solvent Selection Strategy

The "Like Dissolves Like" rule applies, but with a twist due to the sulfone group's polarity.

Solvent System	Mechanism	Best Application
Toluene	Temperature-dependent solubility.	General Purpose: Excellent for removing non-polar sulfide impurities.
Ethanol / Water	Anti-solvent precipitation.	High Polarity Impurities: Water forces the sulfone out while keeping polar sulfoxides/salts in solution.
Glacial Acetic Acid	High solubility at boil; low at RT.	Difficult Cases: Best for highly substituted, insoluble sulfones (e.g., Dapsone derivatives).[1]
Diethyl Ether	Selective crystallization.	Low MP Sulfones: Good for lower melting derivatives, though yield is often lower.[1]

Standard Protocol: Ethanol/Water Recrystallization

• Dissolution: Suspend crude sulfone in minimal ethanol (95%). Heat to reflux until dissolved.

• Saturation: If fully soluble, add hot water dropwise until a persistent cloudiness (turbidity) appears.[1]

• Clarification: Add one drop of hot ethanol to clear the solution.

• Nucleation: Remove from heat. Allow to cool to room temperature slowly (insulate flask with a towel).

• Crystallization: Cool in an ice bath (0-4°C) for 1 hour.

• Filtration: Vacuum filter and wash with cold 50% EtOH/Water.

Troubleshooting: "Oiling Out"

Issue: The product separates as a liquid oil droplets instead of crystals upon cooling. Cause: The saturation temperature is higher than the melting point of the solvated product, or impurities are depressing the melting point. Solution:

• Re-heat: Redissolve the oil by heating.

• Add More Solvent: Dilute the solution slightly to lower the saturation temperature below the oiling point.

• Seed: Add a seed crystal of pure sulfone at the cloud point.

• Vigorous Stirring: If oil forms, stir vigorously to disperse droplets; they may solidify as they cool further.[1]

Module 2: Column Chromatography (The Precision Tool)

The Logic: Polarity & Elution Order

When recrystallization fails (e.g., similar solubility of impurities, low melting point product), flash chromatography is required.[1] Understanding the relative polarity on Silica Gel (Normal Phase) is critical for separation.

Elution Order (Fastest to Slowest):

• Diaryl Sulfide: (Least Polar) – Elutes with non-polar solvents (e.g., Hexane).[1]

• Diaryl Sulfone: (Polar) – Elutes with moderate polarity (e.g., 20-30% EtOAc).[1]

• Diaryl Sulfoxide: (Most Polar) – Elutes last; often streaks/tails due to strong H-bonding with silica silanols.[1]

Technical Note: Although sulfones have two oxygens, the sulfoxide (S=O) bond has a stronger dipole moment and stronger interaction with silica hydroxyls than the tetrahedral sulfone (O=S=O) group.[1] This allows for effective separation.

Standard Protocol: Flash Chromatography[1][3]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Mobile Phase: Hexane : Ethyl Acetate (Gradient).[1]

• Loading: Dry load (adsorb crude onto silica) is preferred due to poor solubility of sulfones in non-polar eluents.[1]

Gradient Profile:

• 100% Hexane: Elutes residual sulfides.

• 90:10 (Hex/EtOAc): Transition.

• 70:30 (Hex/EtOAc): Elutes Diaryl Sulfone (Product).

• 50:50 (Hex/EtOAc): Elutes Sulfoxides (impurity).[1]

Troubleshooting: Poor Separation (Co-elution)

Issue: Sulfone and Sulfoxide overlap on TLC/Column. Solution:

• Change Solvent: Switch to Dichloromethane (DCM) / Methanol (99:1) . DCM solubilizes sulfones better than Hexane, often sharpening the bands.

• Use Alumina: Neutral Alumina can sometimes offer better resolution for sulfur oxidation states than acidic silica.

Module 3: Decision Matrix & Visual Workflows

Comparison Table

Feature	Recrystallization	Column Chromatography
Purity Potential	>99% (if successful)	>99.5% (easier to control)
Yield	70-90% (losses in mother liquor)	90-98%
Scale	Multi-gram to Kilogram	Milligram to Gram
Time Efficiency	High (Batch process)	Low (Labor intensive)
Cost	Low (Solvents only)	High (Silica, solvents, waste)
Best For	Removing trace sulfides; Bulk purification	Removing sulfoxides; Non-crystalline oils

Workflow Diagrams

Figure 1: Purification Decision Tree

Caption: Logical decision path for selecting the optimal purification method based on physical state and impurity profile.

Figure 2: Elution & Separation Logic

Caption: Relative elution order on Silica Gel 60.[1] Note that Sulfoxides are more retained than Sulfones due to stronger dipole interactions.

References

• Vertex AI Search. (2026).[1] Process for Synthesis of 4-4'-Diamino-Diphenyl-Sulfone. Google Patents. Link

• ChemicalBook. (2026).[1] Diphenyl sulfone Properties and Purification. Link

• Chemistry LibreTexts. (2022).[1] Troubleshooting Recrystallization: Oiling Out. Link

• National Institutes of Health (NIH). (2009).[1] A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4.[1] PubMed Central. Link

• MDPI. (2025). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Link

• Thermo Scientific Chemicals. (2026).[1] Diphenyl sulfone, 99+% Product Specifications. Link[1]

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Technical Support Center: Controlling Regioselectivity in Sulfonyl Group Attachment

Welcome to the technical support center for controlling regioselectivity in sulfonyl group attachment. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in directing the installation of sulfonyl groups to specific positions within a molecule. Here, you will find answers to frequently asked questions and detailed troubleshooting guides to resolve common experimental issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts that govern the regioselective attachment of sulfonyl groups.

Q1: What are the primary factors that control regioselectivity in electrophilic aromatic sulfonylation?

A1: Regioselectivity in electrophilic aromatic substitution, including sulfonylation, is primarily governed by a combination of electronic and steric effects imparted by the substituents already present on the aromatic ring.

• Electronic Effects: Substituents modulate the electron density of the aromatic ring.

  • Electron-Donating Groups (EDGs): Groups like hydroxyl (-OH), amino (-NH2), and alkyl (-R) increase the electron density of the ring, particularly at the ortho and para positions.[1] This makes the ring more nucleophilic and "activates" it towards electrophilic attack, directing the incoming sulfonyl group to these positions.[2][3]

  • Electron-Withdrawing Groups (EWGs): Groups such as nitro (-NO2), carbonyls (C=O), and the sulfonyl group itself (-SO3H) decrease the ring's electron density, making it less reactive or "deactivated."[3] They direct incoming electrophiles to the meta position, not by activating it, but by deactivating the ortho and para positions to a greater extent.

• Steric Hindrance: The physical size of substituents on both the aromatic substrate and the sulfonating reagent can block access to certain positions.[4][5] For instance, a bulky substituent at the C2 position will often favor substitution at the less hindered C4 (para) or C6 (ortho) positions over the adjacent C3 position.[6] Highly hindered sulfonating reagents can also be used to favor less crowded sites.[4]

Q2: How do I predict the major product in a sulfonylation reaction of a substituted benzene?

A2: To predict the major product, you must classify the existing substituent as either an ortho, para-director or a meta-director.

• Activating Groups (-OH, -NHR, -OR, -Alkyl): These are ortho, para-directors.[6] The para product is often the major isomer due to reduced steric hindrance compared to the ortho position.[2][6]

• Deactivating Groups (-NO₂, -CN, -C(O)R, -SO₃H): These are meta-directors.[6]

• Halogens (-F, -Cl, -Br, -I): This is a special case. Halogens are deactivating due to their strong inductive electron withdrawal but are ortho, para-directing because their lone pairs can stabilize the reaction intermediate through resonance.[3]

The following table summarizes these directing effects:

Substituent Type	Example Groups	Directing Effect	Ring Activity
Strongly Activating	-NH₂, -NHR, -NR₂, -OH	ortho, para	Activating
Moderately Activating	-OR, -NHC(O)R	ortho, para	Activating
Weakly Activating	-Alkyl, -Aryl	ortho, para	Activating
Weakly Deactivating	-F, -Cl, -Br, -I	ortho, para	Deactivating
Moderately Deactivating	-C(O)R, -CO₂H, -SO₃H	meta	Deactivating
Strongly Deactivating	-NO₂, -NR₃⁺, -CF₃	meta	Deactivating

Q3: Can a sulfonyl group be used as a "blocking group" to achieve a desired substitution pattern?

A3: Yes, the reversible nature of the sulfonylation reaction makes the sulfonyl group an excellent blocking group.[7][8] This strategy is particularly useful when you want to force substitution at a less-favored position.[7]

The Workflow:

• Install: Sulfonate the aromatic ring. The sulfonyl group will attach to the most electronically and sterically favored position (e.g., the para position).[7]

• Substitute: With the favored position now blocked, perform a second electrophilic substitution (e.g., bromination). This second group will be directed to the next available activated position (e.g., the ortho position).[7]

• Remove: The sulfonyl group can be removed by treating the compound with dilute hot aqueous acid, leaving the desired substitution pattern.[7][8]

Section 2: Troubleshooting Guides

This section provides structured advice for overcoming specific experimental challenges related to regioselectivity.

Issue 1: My reaction yields a mixture of regioisomers with no clear selectivity.

Poor regioselectivity is often the result of competing electronic and steric influences of similar magnitude. The following workflow can help diagnose and solve the issue.

Caption: A stepwise workflow for troubleshooting poor regioselectivity.

• Analyze the Directing Group: Weakly activating or deactivating groups, like alkyl groups or halogens, often provide poor regioselectivity because their influence is less pronounced.[2]

• Evaluate Steric Hindrance: If the directing group is small (e.g., -OH or -F), the electronic preference for the ortho and para positions is nearly equal. If the group is bulky (e.g., -tBu), the para position will be strongly favored.[6]

• Modify Reaction Temperature: Lowering the reaction temperature often favors the kinetically controlled product, which may be a single isomer. Conversely, higher temperatures can allow for equilibration to the most thermodynamically stable product.

• Change the Sulfonating Reagent: Standard reagents include fuming sulfuric acid (H₂SO₄/SO₃) or chlorosulfonic acid (HSO₃Cl).[8] Using a sterically bulkier sulfonating reagent, such as 2,4,6-tris(isopropyl)phenylsulfonyl chloride (TPST), can dramatically increase steric hindrance and force the reaction toward the least hindered position.[4]

• Use a Shape-Selective Catalyst: Solid acid catalysts, such as zeolites, can provide high para-selectivity.[9] The defined pore structure of the zeolite acts as a template, allowing the substrate to enter in an orientation that exposes only the para position to the active catalytic sites within the pores.[9]

Issue 2: The reaction is not occurring at the desired ortho position due to a powerful para-directing group.

When the desired product is the sterically hindered ortho isomer, standard electrophilic substitution methods often fail. In these cases, a directed metalation strategy is required.

Directed ortho-metalation is a powerful technique that overrides standard electronic directing effects. It utilizes a directing metalation group (DMG) on the aromatic ring, which coordinates to an organolithium reagent (like n-BuLi or s-BuLi). This coordination delivers the base to the adjacent ortho position, leading to selective deprotonation and formation of an aryllithium intermediate. This intermediate can then be quenched with a sulfur electrophile.

Caption: Experimental workflow for directed ortho-sulfonylation.

This protocol is a representative example and should be adapted based on the specific substrate.

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous solvent (e.g., THF, 50 mL) and the anisole substrate (10 mmol, 1.0 equiv.). Cool the solution to -78 °C using a dry ice/acetone bath.

• Metalation: Slowly add sec-butyllithium (1.1 equiv., 1.4 M solution in cyclohexane) dropwise via syringe over 15 minutes. Stir the reaction mixture at -78 °C for 1 hour.

• Sulfur Dioxide Quench: Bubble sulfur dioxide (SO₂) gas through the solution for 10 minutes. A white precipitate of the lithium sulfinate salt will form.

• Chlorination: Add N-chlorosuccinimide (NCS) (1.2 equiv.) to the suspension and allow the reaction to slowly warm to room temperature overnight.

• Workup: Quench the reaction with saturated aqueous sodium thiosulfate solution (20 mL). Extract the product with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the ortho-sulfonylated product.

Issue 3: I am working with a poly-functionalized molecule (e.g., a carbohydrate or complex natural product) and need to selectively sulfonylate a specific hydroxyl group.

In molecules with multiple competing nucleophilic sites, such as diols or polyols, regioselectivity is achieved by exploiting subtle differences in the reactivity of the hydroxyl groups, often with the aid of a catalyst.

Organotin catalysts, such as dibutyltin oxide (Bu₂SnO), are highly effective for the regioselective sulfonylation of polyols.[10][11][12] The mechanism involves the formation of a stannylene acetal intermediate, which activates a specific hydroxyl group based on the local stereochemical environment.

Key Principles:

• Dibutyltin oxide reacts preferentially with cis-diols or sterically accessible hydroxyl groups to form a five- or six-membered cyclic stannylene acetal.

• This coordination activates one of the oxygen atoms, making it significantly more nucleophilic than the other free hydroxyl groups.[11]

• Subsequent reaction with a sulfonyl chloride (e.g., tosyl chloride) occurs selectively at this activated position.[10][13]

A study on the solvent-free, tin-catalyzed tosylation of carbohydrate polyols demonstrated high regioselectivity.[10][12] The method uses catalytic dibutyltin oxide and allows for the selective functionalization of a secondary equatorial hydroxyl group adjacent to an axial one in a pyranoside structure.[10][13] This selectivity arises from the specific geometry of the stannylene intermediate formed.[10]

References

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved February 17, 2026, from [Link]

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved February 17, 2026, from [Link]

• University of Calgary. (n.d.). Directing Groups in SE Ar. Retrieved February 17, 2026, from a course material PDF provided by the University of Calgary.

• Cognito. (n.d.). Directing Effects Revision notes | International A-Level · CIE. Retrieved February 17, 2026, from [Link]

• D'Elia, P., et al. (2021). Catalytic, Regioselective Sulfonylation of Carbohydrates with Dibutyltin Oxide under Solvent-Free Conditions. MDPI. Retrieved February 17, 2026, from [Link]

• Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

• Zhang, X., et al. (2020). The regioselectivity of the sulfonylation of tetrazoles: a theoretical view. Organic Chemistry Frontiers (RSC Publishing). Retrieved February 17, 2026, from [Link]

• Ashenhurst, J. (2018, November 26). Sulfonyl blocking groups in aromatic synthesis. Master Organic Chemistry. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 6). Catalytic regioselective sulfonylation of alpha-chelatable alcohols: scope and mechanistic insight | Request PDF. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2021, February 1). Catalytic, Regioselective Sulfonylation of Carbohydrates with Dibutyltin Oxide under Solvent-Free Conditions. Retrieved February 17, 2026, from [Link]

• ProQuest. (n.d.). Catalytic, Regioselective Sulfonylation of Carbohydrates with Dibutyltin Oxide under Solvent-Free Conditions. Retrieved February 17, 2026, from [Link]

• Singh, R., et al. (2026, February 4). Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions. Organic Letters. Retrieved February 17, 2026, from [Link]

• Gandeepan, P., et al. (2021, May 17). Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. Organic Letters (ACS Publications). Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). Synthetic strategies for installing sulfonyl units. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). (A) Overview of methods for the direct installation of the sulfonyl group by reactions with C–H bonds. (B) Key synthetic roles of sulfinates. (C) The photoinduced C(sp³) -. Retrieved February 17, 2026, from [Link]

• Ingenta Connect. (n.d.). Regioselective Control of Electrophilic Aromatic Substitution Reactions. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (2023, July 13). Regiodivergent synthesis of sulfone-tethered lactam–lactones bearing four contiguous stereocenters. Retrieved February 17, 2026, from [Link]

• YouTube. (2020, May 18). 26.04 Protecting Groups for Amines: Sulfonamides. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 10). Regioselective Control of Electrophilic Aromatic Substitution Reactions | Request PDF. Retrieved February 17, 2026, from [Link]

• Proctor, L. D., & Warr, A. J. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry.

• ResearchGate. (2025, August 5). Regioselective Sulfonation of Aromatic Compounds over 1,3-Disulfonic Acid Imidazolium Chloride under Aqueous Media | Request PDF. Retrieved February 17, 2026, from [Link]

• OUCI. (n.d.). The importance of polar, resonance, steric and solvent effects in the addition of sulfonyl radicals to alkenes. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (2024, March 15). Cu(II)-Mediated Sulfonylation of (Hetero)arenes with TosMIC Using Monodentate Directing Groups. Retrieved February 17, 2026, from [Link]

• University of Huddersfield Research Portal. (n.d.). Unusual steric effects in sulfonyl transfer reactions. Retrieved February 17, 2026, from [Link]

• CORE. (2019, December 7). ja-2011-08286b Revised Manuscript2. Retrieved February 17, 2026, from [Link]

• ACS Publications. (2026, February 3). Regio- and Enantioselective Rhodium-Catalyzed Sulfonylation of gem-Difluorinated Cyclopropanes | ACS Catalysis. Retrieved February 17, 2026, from [Link]

• Wikipedia. (n.d.). Aromatic sulfonation. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 10). Bacterial Aromatic Sulfonates - A Bucherer Reaction in Nature?. Retrieved February 17, 2026, from [Link]

• RSC Publishing. (n.d.). A visible-light-catalyzed sulfonylation reaction of an aryl selenonium salt via an electron donor–acceptor complex - Organic & Biomolecular Chemistry. Retrieved February 17, 2026, from [Link]

• ACS Publications. (2026, February 17). Organic Letters Ahead of Print. Retrieved February 17, 2026, from [Link]

• RSC Publishing. (n.d.). Photocatalyst-, metal- and additive-free, regioselective radical cascade sulfonylation/cyclization of benzimidazoles derivatives with sulfonyl chlorides induced by visible light - Organic Chemistry Frontiers. Retrieved February 17, 2026, from [Link]

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minimizing side reactions during amine acylation of sulfone scaffolds

Technical Support Center: Amine Acylation of Sulfone Scaffolds

A Senior Application Scientist's Guide to Minimizing Side Reactions

Welcome to the technical support center for the amine acylation of sulfone and sulfonamide scaffolds. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this crucial transformation. The N-acyl sulfonamide moiety is a cornerstone in modern drug discovery, often serving as a bioisostere for carboxylic acids, but its synthesis can be fraught with challenges stemming from the unique electronic properties of the sulfonamide group.[1]

This resource moves beyond simple protocols to provide in-depth, field-proven insights into the causality behind common side reactions and offers robust strategies to mitigate them. Here, you will find a blend of frequently asked questions, detailed troubleshooting guides, and validated experimental procedures to enhance the efficiency, yield, and purity of your reactions.

Frequently Asked Questions (FAQs)

Q1: Why is the N-acylation of my sulfonamide so sluggish or failing entirely?

A1: The primary reason for low reactivity is the inherent low nucleophilicity of the sulfonamide nitrogen.[2] The potent electron-withdrawing effect of the adjacent sulfonyl group (SO₂) delocalizes the nitrogen's lone pair, making it a weak nucleophile. This is the central challenge you must overcome.

• Causality: The resonance stabilization reduces the electron density on the nitrogen atom, significantly decreasing its ability to attack the electrophilic carbonyl carbon of the acylating agent.[3]

• Solution Overview: To drive the reaction forward, you must either increase the nucleophilicity of the sulfonamide or increase the electrophilicity of the acylating agent. This can be achieved by forming the sulfonamidate anion with a suitable base, using a more reactive acylating agent, or employing a catalyst.[1][2]

Q2: What is the difference between acylating a simple amine and a sulfonamide?

A2: The difference is night and day from an electronics perspective. A primary or secondary alkyl amine is a strong nucleophile and typically basic.[4] In contrast, a primary sulfonamide is significantly less nucleophilic and is acidic, with pKa values often in the range of 9-11. This acidity is a key feature to exploit. When deprotonated, it forms a highly nucleophilic sulfonamidate anion. This fundamental difference dictates the choice of base and reaction conditions.

Q3: Can I use standard peptide coupling reagents for this transformation?

A3: Yes, but with careful consideration. Standard peptide coupling reagents like DCC, EDCI, or HATU are designed to activate carboxylic acids for attack by amine nucleophiles. While they can be used to couple a carboxylic acid with a sulfonamide, the low nucleophilicity of the sulfonamide often requires stronger activation, longer reaction times, or the presence of a base to pre-form the sulfonamidate anion.[5]

Troubleshooting Guide: Diagnosing & Solving Common Side Reactions

This section addresses specific experimental observations and provides a logical workflow for identifying and resolving the underlying issues.

Problem 1: Low to No Product Yield with Multiple Unidentified Spots on TLC.

Observation: The reaction mixture shows consumption of starting materials, but the desired product spot is faint or absent, replaced by a smear or multiple new spots.

Potential Cause A: Hydrolysis of the Acylating Agent Acyl chlorides and anhydrides are highly susceptible to hydrolysis, especially in the presence of trace moisture.[6][7] This side reaction consumes your electrophile and generates carboxylic acid byproducts, which can complicate the reaction and purification.

• Troubleshooting Steps:

  • Verify Reagent Quality: Use freshly opened or distilled acylating agents.

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly in an oven. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.

  • Inert Atmosphere: Run the reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

Potential Cause B: Competing O-Acylation If your sulfone scaffold contains a hydroxyl group (e.g., a phenol or alcohol), it can compete with the sulfonamide nitrogen for the acylating agent. Alcohols are often more nucleophilic than sulfonamides under neutral conditions.

• Troubleshooting Steps:

  • Orthogonal Protection: Protect the hydroxyl group before attempting acylation. Common protecting groups for alcohols include silyl ethers (TBDMS, TIPS) or benzyl ethers (Bn).[8] Choose a protecting group that is stable to the acylation conditions and can be removed without affecting the N-acyl sulfonamide product.

  • Chemoselective Conditions: Alternatively, exploit the acidity of the sulfonamide. By using a base like NaH to selectively deprotonate the sulfonamide, you form the sulfonamidate anion, which is a far superior nucleophile than the neutral hydroxyl group, promoting selective N-acylation.

Problem 2: Formation of a Bis-Acylated Byproduct.

Observation: A significant byproduct is observed, often with a different polarity, which mass spectrometry identifies as the starting material acylated twice.

Potential Cause: This can occur if the initially formed N-acyl sulfonamide is deprotonated and reacts a second time. This is more common with highly reactive acylating agents and strong bases. Some cinchona-based organocatalysts have been observed to lead to competitive bis-acylation.[9]

• Troubleshooting Steps:

  • Stoichiometry Control: Carefully control the stoichiometry. Use no more than 1.05-1.1 equivalents of the acylating agent.

  • Controlled Addition: Add the acylating agent slowly to the reaction mixture at a low temperature (e.g., 0 °C) to control the reaction rate and minimize over-acylation.

  • Choice of Base: Avoid using an excess of a very strong, non-hindered base. Consider a milder base or a hindered base that is less likely to deprotonate the product.

Problem 3: Epimerization at a Chiral Center.

Observation: The product shows a loss of enantiomeric or diastereomeric purity when a chiral center is present, typically on an amino acid-derived fragment adjacent to the reacting amine.

Causality: Epimerization can occur via the deprotonation of the α-proton of the chiral center, leading to a planar enolate intermediate which can be re-protonated from either face.[10] This is often facilitated by basic conditions or through the formation of an oxazolone intermediate during carboxylic acid activation.[11]

• Troubleshooting Steps:

  • Use Epimerization-Suppressing Coupling Reagents: When coupling a carboxylic acid, use additives known to minimize epimerization, such as 1-hydroxy-7-azabenzotriazole (HOAt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[10][12]

  • Temperature Control: Perform the coupling at low temperatures (e.g., 0 °C to -20 °C) to reduce the rate of epimerization.

  • Avoid Strong, Hindered Bases: Avoid bases like triethylamine (TEA) if possible, as they are known to promote epimerization. A less-hindered base like diisopropylethylamine (DIPEA) is often preferred, though it is not a universal solution.

  • Acyl Azide Method: The acyl azide method for peptide bond formation is known to be highly effective at maintaining chiral integrity and can be performed safely in continuous-flow systems.[13]

Prophylactic Strategies & Recommended Protocols

Preventing side reactions is always preferable to troubleshooting them. The choice of method depends heavily on the specific substrates.

Decision Workflow for Method Selection

Caption: Decision workflow for selecting an appropriate acylation method.

Protocol 1: Acid-Catalyzed Acylation with Anhydrides

This method is effective for many primary and secondary sulfonamides and avoids strong bases, which is beneficial for base-sensitive substrates.[14]

• Rationale: A catalytic amount of strong Brønsted acid protonates the carbonyl oxygen of the anhydride, increasing its electrophilicity and making it more susceptible to attack by the weakly nucleophilic sulfonamide.

• Step-by-Step Protocol:

  • To a solution of the sulfonamide (1.0 eq) in acetonitrile (MeCN, ~0.2 M), add the acid anhydride (1.5 eq).

  • Carefully add concentrated sulfuric acid (H₂SO₄, 3 mol%).

  • Heat the reaction mixture to 60 °C and monitor by TLC.

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • Collect the precipitated product by filtration, wash thoroughly with cold water, and dry under vacuum.

Protocol 2: Base-Mediated Acylation using Sodium Hydride

This is a robust method for less reactive sulfonamides or when high chemoselectivity is required in the presence of other nucleophiles like alcohols.

• Rationale: Sodium hydride (NaH), a strong, non-nucleophilic base, irreversibly deprotonates the sulfonamide to form the highly nucleophilic sulfonamidate anion.[5]

• Step-by-Step Protocol:

  • Suspend NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF or DMF in a flame-dried flask under an inert atmosphere.

  • Cool the suspension to 0 °C.

  • Add a solution of the sulfonamide (1.0 eq) in anhydrous THF/DMF dropwise. Allow the mixture to stir for 30 minutes at 0 °C (or until hydrogen evolution ceases).

  • Slowly add the acyl chloride or anhydride (1.1 eq) to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography or recrystallization.

Protocol 3: Lewis Acid-Catalyzed Solvent-Free Acylation

This method offers an environmentally friendly alternative and is often highly efficient. A variety of Lewis acids can be used.[14]

• Rationale: The Lewis acid (e.g., ZnCl₂) coordinates to the carbonyl oxygen of the anhydride, activating it for nucleophilic attack. The solvent-free conditions can accelerate the reaction rate.

• Step-by-Step Protocol:

  • In a reaction vessel, thoroughly mix the sulfonamide (1.0 eq), the acid anhydride (1.2 eq), and a catalytic amount of zinc chloride (ZnCl₂, 10 mol%).

  • Heat the mixture to 80-100 °C with stirring.

  • Monitor the reaction progress by TLC (dissolving a small aliquot in a suitable solvent).

  • Upon completion, cool the reaction mixture and add water to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry. Recrystallization can be used for further purification.

Data Summary: Comparison of Catalytic Methods

The choice of catalyst can significantly impact reaction efficiency. The table below summarizes results for the N-acylation of various sulfonamides with acetic anhydride under different catalytic conditions.

Catalyst System	Solvent	Temperature (°C)	Typical Time	Typical Yield (%)	Reference
H₂SO₄ (3 mol%)	Acetonitrile	60	1-4 h	85-98	[1]
ZnCl₂ (10 mol%)	Solvent-free	80-100	0.5-2 h	90-97	[14]
K10–FeO	Acetonitrile	60	1-3 h	90-98	[14]
SnO₂ nanoparticles	THF	60	1 h	85	[15]
Cs₅HP₂W₁₈O₆₂	Water	Room Temp	2-5 h	82-95	[16]

Visualizing Reaction Pathways

Understanding the desired reaction versus potential side reactions is critical for effective troubleshooting.

Caption: Pathways for desired N-acylation versus common side reactions.

References

• Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides. The Journal of Organic Chemistry. [Link]

• Selective reaction of sulfanilamide with acetic anhydride catalyzed by stannous oxide nanoparticles. Inorganic and Nano-Metal Chemistry. [Link]

• Recent advances in the synthesis of N-acyl sulfonamides. RSC Advances. [Link]

• Recent advances in the synthesis of N-acyl sulfonamides (PDF). RSC Publishing. [Link]

• Protecting Groups for Amines: Sulfonamides. YouTube. [Link]

• Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides (PDF). ACS.org. [Link]

• Efficient N-acylation of sulfonamides using cesium salt of Wells–Dawson heteropolyacid as catalyst. Taylor & Francis Online. [Link]

• Efficient N-acylation of sulfonamides using cesium salt of Wells–Dawson heteropolyacid as catalyst: Synthesis of new N-acyl sulfonamides and cyclic imides. Academia.edu. [Link]

• Enantioselective Sulfonimidamide Acylation via a Cinchona Alkaloid-Catalyzed Desymmetrization: Scope, Data Science, and Mechanistic Investigation. PMC. [Link]

• Reactions of Acyl halide. askIITians. [Link]

• Formation and utility of sulfonic acid protecting groups.

• N-Acylation of Sulfonamides in CH2Cl2 or Solvent-free Condition. ResearchGate. [Link]

• Structure Property Relationships of N-Acylsulfonamides and Related Bioisosteres. PMC. [Link]

• Titanium-Promoted Acylation of Sulfonamides to N-Acylsulfonamide PPAR Antagonists. Taylor & Francis Online. [Link]

• Acylation Mechanism - A Level Chemistry Revision Notes. Save My Exams. [Link]

• N-Acylation of sulfonamides using N-acylbenzotriazoles. Semantic Scholar. [Link]

• What is acetylation of amines? Quora. [Link]

• Epimerisation in Peptide Synthesis. PMC. [Link]

• TFPN-mediated racemization/epimerization-free amide and peptide bond formation. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides. Reaction Chemistry & Engineering (RSC Publishing). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. quora.com [quora.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Reactions of Acyl halide [simply.science]
• 7. savemyexams.com [savemyexams.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Enantioselective Sulfonimidamide Acylation via a Cinchona Alkaloid-Catalyzed Desymmetrization: Scope, Data Science, and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 12. TFPN-mediated racemization/epimerization-free amide and peptide bond formation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. Selective reaction of sulfanilamide with acetic anhydride catalyzed by stannous oxide nanoparticles [chemistry.semnan.ac.ir]
• 16. tandfonline.com [tandfonline.com]

thermal stability of 3-aminophenyl sulfone intermediates

Technical Support Center: 3-Aminophenyl Sulfone Intermediates Topic: Thermal Stability, Degradation Forensics, and Handling Protocols Reference ID: TS-APS-2025-V1[1][2]

Core Directive: The Stability Triad

Welcome to the technical support hub for 3-aminophenyl sulfone (3-APS) and its commercially critical analog, 3,3'-diaminodiphenyl sulfone (3,3'-DDS) .[1][2]

As researchers, you utilize these intermediates for their high-temperature performance in polysulfones and epoxy curing.[1][2] However, their stability is often misunderstood. While the sulfone (

) bridge provides immense thermal resistance, the amino ( ) groups are the "Achilles' heel"—susceptible to oxidation, hydration, and photo-degradation long before the carbon backbone fails.[2]

This guide moves beyond basic datasheets to address the causality of failure in your experiments.

Diagnostic Workflow: Assessing Stability

Before assuming your material is compromised, execute this diagnostic logic. Visual inspection is often misleading; thermal analysis is definitive.

Figure 1: Diagnostic logic tree for assessing the quality of aminophenyl sulfone intermediates prior to synthesis.

Technical Data & Benchmarks

Use these baselines to validate your material. Deviations >5% suggest degradation or contamination.[1]

Property	3-Aminophenyl Sulfone (Mono)	3,3'-Diaminodiphenyl Sulfone (Bis)	Critical Note
CAS	599-61-1	599-61-1 (Isomer specific)	Verify isomer purity; 4,4' is a common contaminant.[1][2]
Appearance	Off-white crystalline powder	White to pale pink powder	Darkening indicates photo-oxidation.[1][2]
Melting Point ( )	~48-50°C	170-174°C	Depressed = Eutectic impurities.[1][2]
Degradation ( )	>280°C	>350°C	High thermal stability due to e- withdrawal.[1][2]
Hygroscopicity	Moderate	Low to Moderate	Forms hydrates easily (See Troubleshooting).

Troubleshooting Guides (Q&A)

Issue A: "My sample has turned pink or brown in storage. Is it usable?"

Diagnosis: Photo-oxidative degradation of the amine group.[1] Mechanism: Aromatic amines are electron-rich.[1] Despite the electron-withdrawing sulfone group deactivating the ring, the amine nitrogen remains susceptible to radical formation under UV light or oxygen exposure, leading to the formation of azo-linkages or quinoid structures (chromophores).[2]

• Can I use it?

  • For non-critical synthesis: Likely yes. The discoloration often represents <0.5% molar impurity.

  • For optical polymers/pharmaceuticals:[2]No. These impurities act as radical scavengers and will retard polymerization kinetics or fail color specs.

• Corrective Action: Recrystallization.[3]

  • Solvent: Ethanol/Water (90:10).[2]

  • Protocol: Dissolve at reflux, add activated charcoal (to absorb chromophores), hot filter, and cool slowly.

Issue B: "DSC shows a 'ghost' peak around 90-110°C, well below the melting point."[1][2]

Diagnosis: Pseudopolymorph (Hydrate) Dehydration.[2] Mechanism: 3,3'-DDS and related intermediates are capable of hydrogen bonding with water molecules, integrating them into the crystal lattice. The "ghost peak" is the endothermic energy of dehydration, not melting. Evidence: Research confirms that 3,3'-diaminophenyl sulfone forms specific hydrate phases (e.g., 3APS[2][3]·0.5H₂O) which undergo phase transitions upon heating [1].[3]

• The Fix:

  • Perform TGA (Thermogravimetric Analysis).[3][4] If you see mass loss (~2-5%) correlating with the DSC peak, it is water.[2]

  • Drying Protocol: Vacuum oven at 80°C (below melt) for 4 hours with a

    trap.

Issue C: "The cured epoxy resin has a lower than the datasheet predicts."

Diagnosis: Isomeric Contamination (4,4' vs 3,3').[2][5] Mechanism: The 3,3'-isomer (meta) creates a different crosslink density and free volume compared to the 4,4'-isomer (para).[2] While 3,3'-DDS often yields higher fracture toughness, inadvertent mixing with 4,4'-DDS (often cheaper/more common) or residual solvent can depress the glass transition temperature (

) [2].[2]

• Validation: Run Proton NMR. The splitting patterns for meta vs para substitution are distinct.

  • 3,3' (meta): Complex multiplet patterns due to asymmetry.[1]

  • 4,4' (para): Distinct AA'BB' doublet system.

Standard Operating Procedures (SOPs)

SOP-1: Thermal Stability Profiling (TGA/DSC)

Use this protocol to certify incoming raw materials.[1][2]

• Instrument: TGA (e.g., TA Instruments Q500) and DSC.

• Atmosphere:

  • Nitrogen (Inert): To determine intrinsic thermal decomposition (

    ).[2]

  • Air (Oxidative): To determine oxidative onset (usually 50-100°C lower than

    ).[1][2]

• Ramp Rate: 10°C/min.

• Crucible: Alumina (TGA) or Crimped Aluminum (DSC). Note: Do not use hermetic seals if checking for volatiles/moisture.[2]

• Acceptance Criteria:

  • Volatiles (<150°C): < 0.5% wt.[2]

  • Onset of Degradation (

    ): > 300°C.[2][6]

SOP-2: Storage & Handling

Prevention is cheaper than purification.[1][2]

• Container: Amber glass (UV protection is non-negotiable).[2]

• Headspace: Argon or Nitrogen backfill.

• Temperature: < 25°C. Refrigeration is acceptable but requires equilibration to room temperature before opening to prevent condensation (hygroscopicity management).

• Safety: These are aromatic amines.[7] Handle in a fume hood. Double glove (Nitrile).[2]

References

• Molecular-Level Investigation of Hydrate–Anhydrous Phase Transformations of the Dapsone Structurally Related Compound 3,3′-Diaminophenyl Sulfone. Source: Crystal Growth & Design (ACS Publications) URL:[2][Link][2]

• Self-Toughened Epoxy Resin via Hybridization of Structural Isomeric Curing Agents (3,3'- and 4,4'-DDS). Source: Polymers (MDPI) URL:[Link][2][8]

• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers. Source: Polymers (MDPI) URL:[Link][2]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Source: ACS Chemical Health & Safety URL:[Link][2]

Sources

• 1. US5189206A - Process for the preparation of aminobenzenesulfonic acids - Google Patents [patents.google.com]
• 2. [Separation and identification of impurities from intermediates of istradefylline] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Laboratory Details - Thermal Analysis (DSC, DTA, TGA, TMA) Laboratory | CRF - IIT Kharagpur [crf.iitkgp.ac.in]
• 5. Self-Toughened Epoxy Resin via Hybridization of Structural Isomeric Curing Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. "Analysis of the Mechanical Properties of DGEBF/4,4’-DDS Thermoset Syst" by Chase B. Thompson [aquila.usm.edu]

Reference Data & Comparative Studies

Advanced Spectroscopic Characterization: 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one

Executive Summary

Objective: This guide provides a technical analysis of the 1H NMR spectrum of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one (CAS: N/A, Custom Intermediate). It focuses on distinguishing this specific meta-amino isomer from its common para-amino analogue (a Dapsone derivative) and its nitro-precursor.

Significance: The regiochemistry of the amine group (meta vs. para relative to the sulfonyl linker) drastically alters the electronic properties and metabolic stability of the pharmacophore. Accurate NMR assignment is critical for validating the synthesis of this specific scaffold, often used in dye chemistry and sulfonamide drug discovery.

Key Findings:

• Diagnostic Signal: The meta-substitution pattern yields a unique 4-spin aromatic system (singlet, doublet, triplet, doublet) distinct from the symmetric AA'BB' pattern of the para-isomer.

• Chemical Shift Logic: The electron-withdrawing acetyl and sulfonyl groups deshield Ring A protons (>8.0 ppm), while the electron-donating amine shields specific Ring B protons (<7.0 ppm).

Experimental Protocol (Self-Validating)

To ensure reproducibility and resolution of the aromatic multiplets, follow this optimized protocol.

Sample Preparation

• Solvent Selection: DMSO-d6 (Dimethyl sulfoxide-d6) is the mandatory solvent.

  • Reasoning: Sulfones are poorly soluble in CDCl3. Furthermore, DMSO-d6 slows the exchange of the amine (

    ) protons, allowing them to appear as a distinct broad singlet, which is often invisible in CDCl3.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Reference: Residual DMSO pentet at 2.50 ppm .

Instrument Parameters

• Frequency: 400 MHz minimum (600 MHz recommended).

  • Reasoning: The aromatic region (7.0–8.2 ppm) contains 8 protons with overlapping electronic effects. High field strength is required to resolve the coupling constants (

    -values) of the meta-substituted ring.

• Pulse Sequence: Standard 1D proton (zg30).

• Transients (Scans): 16–32 scans for sufficient S/N ratio.

Spectral Analysis & Assignment

Structural Segmentation

The molecule consists of two aromatic rings linked by a sulfonyl group (

):

• Ring A (Acetyl-bearing): 1,4-disubstituted (Para). Both substituents (

  , ) are Electron Withdrawing Groups (EWG).

• Ring B (Amine-bearing): 1,3-disubstituted (Meta). Contains one EWG (

  ) and one Electron Donating Group ( ).

Predicted Chemical Shifts (DMSO-d6)

Data derived from substituent additivity principles (Curphy-Morrison) and validated against structural analogues (Dapsone, 4-Acetyl-4'-aminodiphenylsulfone).

Proton Label	Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	-Coupling (Hz)	Mechanistic Explanation
H-a	Methyl ( )	2.62	Singlet	3H	-	Alpha to carbonyl; typical methyl ketone shift.
H-b	Amine ( )	5.80 – 6.00	Broad Singlet	2H	-	Exchangeable protons. Broadened by quadrupole relaxation of N.
H-c	Ring B (C4)	6.75	ddd	1H	~8.0, 2.0, 1.0	Ortho to , Para to . Strongly shielded by resonance donation of amine.
H-d	Ring B (C2)	7.15	t (Singlet-like)	1H	~2.0	Ortho to both and . Push-pull effect (Shielding from dominates).
H-e	Ring B (C6)	7.25	ddd	1H	~8.0, 1.0	Ortho to , Para to . Deshielded by , shielded by .
H-f	Ring B (C5)	7.35	Triplet	1H	~8.0	Meta to both substituents. Least electronic perturbation.
H-g	Ring A (Ortho to )	8.05	Doublet	2H	~8.5	Deshielded by (EWG). Part of AA'BB' system.[1]
H-h	Ring A (Ortho to )	8.15	Doublet	2H	~8.5	Strongly deshielded by Carbonyl (EWG) anisotropy.

Visualization of Assignments

Caption: Proton assignment map correlating chemical structure with predicted chemical shifts (ppm). Red nodes indicate strong deshielding (EWG region); Blue nodes indicate shielding (EDG region).

Comparative Analysis: Target vs. Alternatives

The primary challenge is distinguishing the target from its Para-isomer (often formed if the starting material regiochemistry is impure) and the Nitro-precursor (incomplete reduction).

Comparison Table

Feature	Target (Meta-Amine)	Alternative 1 (Para-Amine)	Alternative 2 (Nitro Precursor)
Ring B Pattern	Asymmetric (ABCD) 1s, 1d, 1t, 1d	Symmetric (AA'BB') 2 distinct doublets	Asymmetric (ABCD) All signals downfield
Most Shielded Ar-H	~6.75 ppm (1H)(Ortho to , Para to )	~6.60 ppm (2H)(Ortho to )	>7.80 ppm (No shielding EDG present)
Amine Signal	Broad singlet (~5.9 ppm)	Broad singlet (~6.0 ppm)	Absent
Ring A Shifts	~8.05 / 8.15 ppm	~7.95 / 8.10 ppm	~8.10 / 8.20 ppm

Analytical Workflow Logic

Caption: Decision tree for validating the identity of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for substituent additivity rules).

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS). [Link] (Source for fragment data: Acetophenone and Diphenylsulfone).

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. [Link] (Authoritative resource for chemical shift correlations).

Sources

• 1. mdpi.com [mdpi.com]

A Comparative Guide to the Infrared Spectroscopy of Sulfone and Ketone Functional Groups

For researchers and professionals in drug development and chemical sciences, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for this purpose. This guide provides an in-depth comparison of the characteristic IR absorption bands for two crucial functional groups: sulfones (R-S(=O)₂-R') and ketones (R-C(=O)-R'). Understanding their distinct spectroscopic signatures is paramount for unambiguous structural elucidation and quality control.

Theoretical Foundation: The Dance of Molecular Vibrations

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which induces transitions between vibrational energy states of its covalent bonds.[1][2] These bonds can be conceptualized as springs connecting atoms, and they vibrate at specific frequencies. The frequency of vibration is dependent on the masses of the connected atoms and the strength of the bond between them.[1] When the frequency of the IR radiation matches the natural vibrational frequency of a bond, absorption occurs, resulting in a peak in the IR spectrum.

The intensity of an absorption band is proportional to the change in the dipole moment during the vibration.[3][4] Both the carbonyl (C=O) group in ketones and the sulfonyl (SO₂) group in sulfones possess significant dipole moments, leading to strong and easily identifiable IR absorption bands.[4][5]

Distinguishing Features: Sulfone vs. Ketone IR Absorptions

The primary distinguishing feature between sulfones and ketones in an IR spectrum lies in the number and position of their characteristic stretching vibrations. While ketones exhibit a single, intense carbonyl stretch, sulfones display two distinct and strong stretching bands corresponding to the symmetric and asymmetric vibrations of the S=O bonds.

The Ketone Carbonyl (C=O) Stretch: A Singular, Powerful Signature

The carbonyl group of a ketone gives rise to one of the most recognizable peaks in an IR spectrum.[3][5] This absorption is due to the stretching vibration of the C=O double bond.

• Region: Typically found in the range of 1670–1780 cm⁻¹ .

• Intensity: Strong and sharp.[3][5]

The precise wavenumber of the carbonyl absorption is highly sensitive to the molecular environment, providing valuable structural clues:

• Saturated Aliphatic Ketones: Absorb around 1715 cm⁻¹ .[5]

• α,β-Unsaturated (Conjugated) Ketones: Delocalization of π-electrons weakens the C=O bond, lowering the absorption frequency to approximately 1685 cm⁻¹ .[1][5][6]

• Aromatic Ketones: Similar to conjugation, an adjacent aromatic ring lowers the C=O stretching frequency.[5]

• Ring Strain: In cyclic ketones, decreasing the ring size from a stable six-membered ring increases the C=O stretching frequency. For instance, five-membered cyclic ketones absorb around 1750 cm⁻¹ , while four-membered rings absorb at even higher wavenumbers.[7]

• Hydrogen Bonding: Intermolecular hydrogen bonding to the carbonyl oxygen lengthens and weakens the C=O bond, causing a shift to a lower wavenumber.[1][6]

The Sulfone Sulfonyl (SO₂) Stretches: A Tale of Two Vibrations

The sulfone group is characterized by two distinct, strong absorption bands arising from the asymmetric and symmetric stretching of the two S=O bonds.[8][9] The concept of symmetric and asymmetric stretching involves the in-phase and out-of-phase vibrations of the two identical S=O groups, respectively, leading to two separate absorption signals.[10]

• Asymmetric SO₂ Stretch: This is typically the higher frequency band, appearing in the range of 1350–1300 cm⁻¹ .[9]

• Symmetric SO₂ Stretch: This band is found at a lower frequency, generally between 1150–1120 cm⁻¹ .[9]

• Intensity: Both bands are strong.[9][11]

The positions of the sulfone bands are generally less influenced by conjugation compared to ketones, making them reliable diagnostic peaks.

Comparative Summary of IR Absorption Bands

Functional Group	Vibrational Mode	Characteristic Absorption (cm⁻¹)	Intensity	Key Notes
Ketone	C=O Stretch	1670 - 1780	Strong	Position is sensitive to conjugation, ring strain, and hydrogen bonding.[1][5][6]
C-C-C Stretch	1300 - 1100	Medium to Weak	Often less diagnostic than the C=O stretch.
Sulfone	Asymmetric SO₂ Stretch	1350 - 1300	Strong	One of two characteristic strong bands for the sulfone group.[8][9]
Symmetric SO₂ Stretch	1150 - 1120	Strong	The second characteristic strong band for the sulfone group.[8][9]

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The following protocol outlines the steps for obtaining an FT-IR spectrum of a solid sample using the KBr pellet technique, a common method for achieving high-resolution spectra of solid compounds.

Rationale for Experimental Choices

• KBr as a Matrix: Potassium bromide (KBr) is transparent in the mid-IR region, ensuring that the resulting spectrum is solely from the analyte. It is also a soft salt that can be pressed into a transparent pellet.

• Grinding: Reducing the particle size of the sample to less than the wavelength of the IR radiation is crucial to minimize scattering of the IR beam, which can lead to a sloping baseline and distorted peak shapes.[12]

• Drying: KBr is hygroscopic. Any absorbed water will show a broad O-H stretching band around 3400 cm⁻¹, which can interfere with the spectrum. Therefore, the KBr and the sample must be thoroughly dried.

• Concentration: A sample concentration of 0.2% to 1% in KBr is optimal. Too high a concentration will result in overly intense, flattened peaks (total absorption), while too low a concentration will yield a noisy spectrum with weak peaks.

Step-by-Step Methodology

• Sample and KBr Preparation:

  • Dry finely ground, spectroscopic grade KBr in an oven at 110°C for at least 2 hours and store it in a desiccator.

  • Ensure the solid sample is also dry and free of solvent.

• Grinding and Mixing:

  • In a clean agate mortar and pestle, grind approximately 1-2 mg of the solid sample until it is a fine, uniform powder.

  • Add about 100-200 mg of the dried KBr to the mortar.

  • Gently mix the sample and KBr with a spatula, then grind the mixture for 1-2 minutes until it is a homogeneous, fine powder. The mixture should appear somewhat "pasty" and stick to the sides of the mortar.[12]

• Pellet Pressing:

  • Carefully transfer a portion of the mixture into the collar of a clean and dry pellet press die.

  • Distribute the powder evenly by gently tapping the side of the collar.

  • Place the plunger into the collar and transfer the assembly to the hydraulic press.

  • Apply pressure according to the manufacturer's instructions (typically 8-10 tons) for a few minutes.

• Pellet Inspection and Analysis:

  • Carefully release the pressure and disassemble the die.

  • A good KBr pellet should be transparent or translucent and free of cracks or white spots.[12]

  • Place the pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the spectrum of the sample. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Alternative Sampling Technique: Attenuated Total Reflectance (ATR)

For rapid analysis of solid powders or liquids with minimal sample preparation, ATR-FTIR is an excellent alternative.[13][14]

• Background Spectrum: Ensure the ATR crystal is clean. Take a background spectrum with the clean, empty crystal.

• Sample Application: Place a small amount of the solid powder or a drop of the liquid sample directly onto the ATR crystal.

• Apply Pressure: For solid samples, use the pressure arm to ensure good contact between the sample and the crystal.[14]

• Acquire Spectrum: Collect the IR spectrum of the sample.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft cloth after analysis.[14]

Visualizing the Workflow

The following diagram illustrates the general workflow for identifying a functional group using FT-IR spectroscopy.

Caption: Workflow for Functional Group Identification using FT-IR Spectroscopy.

Conclusion

References

• The Carbonyl Group, Part I: Introduction - Spectroscopy Online. (2017, September 01). Retrieved from [Link]

• 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax. (2023, September 20). Retrieved from [Link]

• Using IR to Identify Functional Groups (8.4.3) | OCR A-Level Chemistry Notes | TutorChase. Retrieved from [Link]

• Infrared Spectroscopy. Retrieved from [Link]

• Infrared Spectrometry - MSU chemistry. Retrieved from [Link]

• IR Sample Preparation Techniques | PDF | Infrared | Chemistry - Scribd. Retrieved from [Link]

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016, November 23). Retrieved from [Link]

• 19.14: Spectroscopy of Aldehydes and Ketones - Chemistry LibreTexts. (2025, February 24). Retrieved from [Link]

• Video: IR Frequency Region: Alkene and Carbonyl Stretching - JoVE. (2024, December 05). Retrieved from [Link]

• Sample Preparation – FT-IR/ATR - Polymer Chemistry Characterization Lab. Retrieved from [Link]

• Sample preparation for FT-IR. Retrieved from [Link]

• Sample preparation and factors affect IR bands. Retrieved from [Link]

• Factors Affecting Infrared Group Frequencies: Carbonyl Stretching Absorption Bands. Retrieved from [Link]

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• How to prepare IR samples? - ResearchGate. Retrieved from [Link]

• Studies in the Sulfone Series. VIII. Infrared Absorption Spectra and Structure of Some Substituted Diphenyl Sulfones and Sulfoxides | Journal of the American Chemical Society. Retrieved from [Link]

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• IR Absorption Table. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Aminophenyl Sulfones

Abstract

Aminophenyl sulfones represent a critical pharmacophore, most notably embodied by the drug dapsone (4,4'-diaminodiphenyl sulfone), a cornerstone in the treatment of leprosy and other inflammatory conditions.[1] Understanding the gas-phase behavior of this structural class under mass spectrometric conditions is paramount for unambiguous identification, structural elucidation of metabolites, and quantitative bioanalysis. This guide provides an in-depth comparison of the fragmentation patterns of aminophenyl sulfones, primarily under positive-mode electrospray ionization (ESI) tandem mass spectrometry (MS/MS). We will explore the key fragmentation pathways, explain the mechanistic rationale behind the observed product ions, and offer a standardized protocol for acquiring high-fidelity fragmentation data. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the characterization of sulfone-containing compounds.

Introduction: The Analytical Imperative

The sulfone functional group (R-SO₂-R') is characterized by its stability, yet under the energetic conditions of collision-induced dissociation (CID), it directs fragmentation in predictable and informative ways.[2] For aminophenyl sulfones, the interplay between the sulfonyl bridge, the aromatic rings, and the basic amino groups creates a unique fragmentation landscape. Protonation, most commonly occurring at one of the amino groups in positive-ion ESI, is the critical first step that dictates subsequent dissociation pathways.[3] The resulting product ion spectrum serves as a high-fidelity fingerprint for the molecule, enabling both qualitative identification and quantitative analysis via techniques like Multiple Reaction Monitoring (MRM).[4]

This guide will use dapsone as the primary exemplar to illustrate these principles, while also discussing how variations in structure, such as isomeric position of the amino group or additional substituents, can influence the resulting fragmentation patterns.

Ionization & Precursor Ion Formation

Electrospray ionization (ESI) is the premier technique for analyzing polar, thermally labile molecules like aminophenyl sulfones. In the positive ion mode, a mobile phase additive such as formic acid is typically used to facilitate the formation of the protonated molecule, [M+H]⁺.[5] This species becomes the precursor ion selected in the first stage of a tandem mass spectrometer for subsequent fragmentation analysis (MS/MS).

For dapsone (C₁₂H₁₂N₂O₂S, M.W. = 248.31), the precursor ion observed will be the protonated molecule at a mass-to-charge ratio (m/z) of 249.1.

Caption: Formation of the [M+H]⁺ precursor ion via ESI.

Core Fragmentation Pathways of Aminophenyl Sulfones

Upon subjecting the protonated precursor ion to collision-induced dissociation (CID), several characteristic fragmentation pathways are observed. The primary cleavages occur around the central sulfonyl group, which acts as the lynchpin of the molecule.

Cleavage of the Carbon-Sulfur (C-S) Bond

The most diagnostically significant fragmentation pathway for protonated aminophenyl sulfones involves the cleavage of one of the C-S bonds. This is often the most abundant fragmentation channel and is therefore frequently selected as the primary transition for quantitative MRM assays.[4]

For dapsone ([M+H]⁺ at m/z 249), this cleavage results in the loss of one aminophenyl ring and the sulfonyl group as a neutral fragment (H₂N-C₆H₄-SO₂), generating a protonated aminophenyl ion.

• Mechanism: The charge on the distal amino group can facilitate a charge-remote fragmentation, or the proton can be transferred to the sulfone group, weakening the C-S bond. The collision energy overcomes the bond dissociation energy, leading to heterolytic cleavage.

• Resulting Ion: This pathway yields a characteristic product ion corresponding to protonated aniline or its isomer. For dapsone, this appears at m/z 93 .

Rearrangement and Loss of SO₂

A more complex, yet common, fragmentation involves an intramolecular rearrangement followed by the neutral loss of sulfur dioxide (SO₂; 64 Da).[6] This pathway is well-documented for aromatic sulfonamides and is observed in sulfones as well.

• Mechanism: This process is believed to involve the migration of an aminophenyl group from the sulfur atom to one of the sulfonyl oxygen atoms. This rearrangement creates an unstable intermediate that readily eliminates SO₂, forming a new C-N or C-O bond.[6]

• Resulting Ion: For dapsone, this pathway leads to the formation of a product ion at m/z 185 ([M+H - SO₂]⁺).

A Case Study: Fragmentation of Dapsone ([M+H]⁺ = m/z 249)

The tandem mass spectrum of dapsone is dominated by a few key product ions that arise from the pathways described above. A typical LC-MS/MS method for dapsone will monitor the transition from the precursor ion m/z 249 to a specific product ion.[4]

Caption: Major fragmentation pathways for protonated dapsone.

Comparative Data Summary:

The table below summarizes the key product ions for dapsone, which serves as a benchmark for other aminophenyl sulfones.

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Identity	Fragmentation Pathway	Relative Abundance
249.1	156.0	[H₂N-C₆H₄-SO₂H₂]⁺	C-S Cleavage & H transfer	High
249.1	108.0	[H₂N-C₆H₄-O]⁺	C-S Cleavage & Rearrangement	Moderate
249.1	93.1	[Aminophenyl]⁺	Secondary fragmentation	Moderate

Note: Relative abundances can vary significantly based on collision energy and instrument type (e.g., ion trap vs. triple quadrupole). The transition 249 -> 156 is frequently cited and used for quantification in bioanalytical methods.[4]

Comparing Alternatives: Influence of Isomeric Position

The fragmentation pattern is highly dependent on the overall structure, including the position of the amino group on the phenyl ring (ortho-, meta-, or para-). While dapsone is a symmetrical para-substituted molecule, an asymmetrical isomer like 2,4'-diaminodiphenyl sulfone would exhibit different fragmentation behavior.

• Charge Localization: The proton is most likely to reside on the more basic amino group. The position of this charge influences which C-S bond is more likely to cleave.

• Steric Hindrance: An ortho-amino group can introduce steric effects or participate in neighboring group reactions (e.g., formation of cyclic product ions) not possible with meta- or para-isomers. This can lead to unique, isomer-specific product ions that are invaluable for differentiation.

While detailed public domain spectra for all isomers are scarce, the underlying principle is that differences in precursor ion stability and the activation energy barriers for different fragmentation channels will alter the relative abundances of the common product ions and may introduce new, structurally diagnostic ions.

Experimental Protocol: Acquiring High-Quality MS/MS Data

This protocol outlines a general methodology for obtaining a product ion spectrum for a representative aminophenyl sulfone using a standard LC-MS/MS system.

Step 1: Sample & System Preparation

• Standard Preparation: Prepare a 1 µg/mL stock solution of the aminophenyl sulfone standard (e.g., dapsone) in methanol. Dilute this stock to a working concentration of ~100 ng/mL using a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[7]

• LC Configuration: Use a standard C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: A simple isocratic or shallow gradient elution is sufficient for a pure standard. For example, hold at 30% B for 2 minutes.

• Flow Rate: 0.3 - 0.4 mL/min.

Step 2: Mass Spectrometer Tuning & Calibration

• Calibration: Ensure the mass spectrometer is calibrated according to the manufacturer's specifications for the relevant mass range.

• Infusion Analysis (Tuning): Infuse the 100 ng/mL working standard directly into the mass spectrometer to optimize source parameters and identify the precursor ion.

  • Ionization Mode: Positive ESI.

  • Source Parameters: Optimize capillary voltage, gas temperatures, and gas flows to achieve a stable and maximal signal for the [M+H]⁺ ion (e.g., m/z 249.1 for dapsone).

Step 3: MS/MS Method Development

• Precursor Ion Selection: Set the first quadrupole (Q1) to isolate the [M+H]⁺ ion.

• Product Ion Scan: In a product ion scan mode, ramp the collision energy (e.g., from 10 to 40 eV) to observe the full fragmentation pattern. This will reveal all major product ions.

• Collision Energy Optimization: Identify the most intense and/or diagnostic product ions. Perform individual experiments where you optimize the collision energy for each specific precursor-to-product transition to maximize its signal intensity. This is crucial for developing a sensitive quantitative (MRM) method.

Caption: Workflow for MS/MS method development.

Conclusion

The gas-phase fragmentation of aminophenyl sulfones under ESI-MS/MS is a predictable process governed by the fundamental chemistry of the sulfonyl group and the protonated amino moieties. The primary fragmentation pathways involve C-S bond cleavage and rearrangement-induced loss of SO₂, yielding a set of diagnostic product ions. A thorough understanding of these patterns, benchmarked against well-characterized compounds like dapsone, provides a robust framework for the structural confirmation and quantification of this important class of molecules. By following a systematic method development protocol, researchers can generate high-quality, reproducible data essential for drug development and bioanalytical applications.

References

• Title: SENSITIVE AND SPECIFIC LC-MS/MS METHOD FOR THE SIMULTANEOUS DETERMINATION OF CHLORPROGUANIL, DAPSONE, AND THEIR METABOLITES IN HUMAN PLASMA Source: Taylor & Francis Online URL: [Link]

• Title: Quantification of dapsone in human plasma by using UPLC-MS/MS technique Source: GSC Biological and Pharmaceutical Sciences URL: [Link]

• Title: Development of a liquid chromatography–tandem mass spectrometry method for the determination of sulfonamides, trimethoprim and dapsone in honey and validation according to Commission Decision 2002/657/EC for banned compounds Source: PubMed URL: [Link]

• Title: Determination of Dapsone in Bovine Muscle with Agilent Bond Elut SPE and LC/MS/MS Source: Agilent Technologies URL: [Link]

• Title: Impact of Protonation Sites on Collision-Induced Dissociation-MS/MS Using CIDMD Quantum Chemistry Modeling Source: PubMed Central URL: [Link]

• Title: Mass Spectra of Some Sulfinate Esters and Sulfones Source: Canadian Journal of Chemistry URL: [Link]

• Title: Collision-induced dissociation Source: Wikipedia URL: [Link]

• Title: The Characteristics of Peptide Collision-Induced Dissociation Using a High-Performance MALDI-TOF/TOF Tandem Mass Spectrometer Source: American Chemical Society Publications URL: [Link]

• Title: Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement Source: PubMed URL: [Link]

• Title: Ion fragmentation of small molecules in mass spectrometry Class overview Source: SlideShare URL: [Link]

• Title: A predictive science approach to aid understanding of electrospray ionisation tandem mass spectrometric fragmentation pathways Source: University of Southampton URL: [Link]

• Title: Mass spectrometric evidence for mechanisms of fragmentation of charge-derivatized peptides Source: PubMed URL: [Link]

• Title: Ion fragmentation of small molecules in mass spectrometry Source: SlideShare URL: [Link]

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Technical Comparison Guide: HPLC Profiling of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one

This guide outlines the HPLC profiling of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one , a structural hybrid of the sulfone class often encountered as an intermediate or impurity in the synthesis of diaryl sulfone drugs (e.g., Dapsone) and azo dyes.

Executive Summary

1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one (CAS: Not commonly listed; structural analog to 4-amino-4'-acetyldiphenyl sulfone) presents a unique separation challenge due to its dual functionality: a polar, ionizable amine group and a moderately lipophilic acetyl group linked by a sulfonyl bridge.

This guide provides a comparative method development strategy . Unlike simple standards, this compound's retention time (RT) is highly sensitive to pH due to the amine's pKa (~2-4 for aniline derivatives). The protocols below prioritize resolution from common structural analogs like Dapsone (4,4'-diaminodiphenyl sulfone) and 4-Aminoacetophenone .

Chemical Identity & Properties

Understanding the physicochemical "personality" of the molecule is the first step to successful separation.

Property	Description	Chromatographic Impact
Structure	Acetyl-Phenyl-SO₂-Phenyl-Amino	"Hybrid" polarity: elutes between diamines and diketones.
Functional Groups	Ketone (Acetyl), Sulfone, Primary Amine	Amine causes tailing on free silanols; requires end-capped columns.
pKa (Predicted)	~2.5 - 3.5 (Aniline nitrogen)	At pH < 3.0, the amine is protonated ( ), reducing retention.
LogP (Predicted)	~1.5 - 1.8	Moderately lipophilic; suitable for C18/C8 Reverse Phase.
UV Max	~250–260 nm, ~290 nm	Strong absorbance due to conjugation; 254 nm is ideal for detection.

Recommended Experimental Protocol

The following protocol is derived from validated methods for diphenyl sulfone impurities and aminoacetophenone derivatives.

Primary Method: Reverse-Phase C18 (Isocratic)

Best for Quality Control and simple impurity profiling.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry), 4.6 × 150 mm, 5 µm.

• Mobile Phase: Methanol : Water (40 : 60 v/v).

  • Note: For sharper peaks, add 0.1% Formic Acid or 10 mM Ammonium Acetate to the water phase to buffer the amine.

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 25°C (Ambient).

• Detection: UV @ 250 nm.

• Injection Volume: 10–20 µL.

Alternative Method: Gradient Elution

Best for separating complex mixtures containing precursors (nitro compounds) and degradation products.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[2]

• Mobile Phase B: Acetonitrile.[1][2][3][4]

• Gradient: 10% B to 80% B over 20 minutes.

Comparative Retention Analysis

Since absolute retention times vary by system, use Relative Retention Time (RRT) against standard markers. The table below predicts elution order based on hydrophobicity (LogP) and ionization.

Predicted Elution Order (Reverse Phase C18)

Elution Order	Compound	Structure Note	Polarity Driver
1 (Earliest)	4,4'-Diaminodiphenyl Sulfone (Dapsone)	Two Amino groups	Most Polar / H-Bonding donor.
2	Target: 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one	1 Amino, 1 Acetyl	Acetyl reduces polarity vs. amine.
3	4-Amino-4'-nitrodiphenyl sulfone	1 Amino, 1 Nitro	Nitro is less polar than amine.
4 (Latest)	4,4'-Diacetyldiphenyl sulfone	Two Acetyl groups	Most Lipophilic (No H-bond donors).

Experimental Insight: In a Methanol/Water (40:60) system, Dapsone typically elutes at ~4–6 minutes . The Target Compound (Acetyl-Amino) is expected to elute at ~8–12 minutes (RRT ~2.0 vs Dapsone) because the conversion of one hydrophilic amine to a lipophilic acetyl group significantly increases interaction with the C18 stationary phase.

Synthesis & Impurity Workflow (Visualized)

The target compound often appears during the Friedel-Crafts acetylation of diphenyl sulfones or the reduction of nitro-acetyl precursors.

Caption: Synthesis pathway showing the origin of the target compound and its relative HPLC elution order compared to common impurities.

Troubleshooting & Optimization

Issue	Cause	Solution
Peak Tailing	Interaction of the amine with silanols.	Add 10 mM Triethylamine (TEA) or use a "Base-Deactivated" (BDS) column.
Split Peaks	Sample solvent mismatch.	Dissolve the sample in the mobile phase (MeOH/Water) rather than pure MeOH or DMSO.
RT Drift	pH fluctuation affecting the amine.[5]	Buffer the aqueous phase to pH 3.0 (Formate) or pH 7.0 (Phosphate) to lock the ionization state.

References

• Qiao, J.-Q., et al. (2014). "Synthesis and Quality Control of 3,3'-Diamino Diphenyl Sulfone by High Performance Liquid Chromatography." Asian Journal of Chemistry, 26(15), 5015-5020. Link

• Organic Syntheses. (1938). "4,4'-Diaminodiphenylsulfone."[6][7] Org.[5][7][8] Synth., 18,[9][10][11] 22. (Describes the fundamental chemistry of sulfone acetylation and reduction). Link

• BenchChem. (2025). "Comparative Guide to HPLC Methods for the Purity Assessment of Sulfone Derivatives." (General reference for sulfone separation conditions). Link

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A Researcher's Guide to the UV-Vis Absorption Maxima of Diaryl Sulfone Chromophores

For researchers and professionals in drug development and materials science, understanding the photophysical properties of molecular scaffolds is paramount. The diaryl sulfone moiety is a key structural motif in a wide array of functional molecules, from pharmaceuticals to advanced polymers. Its electronic properties, particularly how it absorbs ultraviolet and visible (UV-Vis) light, are critical determinants of its function and potential applications. This guide provides an in-depth comparison of the UV-Vis absorption maxima (λmax) of various diaryl sulfone chromophores, supported by experimental data and protocols, to aid in the rational design and analysis of novel compounds.

The Diaryl Sulfone Chromophore: An Electronic Overview

The fundamental diaryl sulfone structure consists of a sulfonyl group (SO₂) bridging two aryl rings. The sulfonyl group acts as an electron-withdrawing group, influencing the electronic distribution across the entire molecule. The UV-Vis absorption of these compounds arises from electronic transitions, primarily π → π* transitions within the aromatic rings. The energy of these transitions, and thus the λmax, is highly sensitive to the nature of substituents on the aryl rings and the polarity of the surrounding solvent. This sensitivity makes UV-Vis spectroscopy a powerful tool for probing the electronic structure of these molecules.

Comparative Analysis of UV-Vis Absorption Maxima

The inherent electronic properties of the diaryl sulfone core and the influence of various substituents dictate the position of the UV-Vis absorption maxima. The following table summarizes the λmax for a selection of diaryl sulfone derivatives, illustrating the impact of substitution on their electronic absorption.

Compound Name	Substituents	Solvent	λmax (nm)	Reference(s)
Diphenyl Sulfone	Unsubstituted	Various	~235, 265, 272
Bis(4-hydroxyphenyl) Sulfone	4,4'-dihydroxy	Water	295	[1]
4-Chloro-4'-methyldiphenyl Sulfone	4-chloro, 4'-methyl	Not Specified	~250
4,4'-Diaminodiphenyl Sulfone (Dapsone)	4,4'-diamino	Ethanol	~260, 295	[2]

Key Observations and Mechanistic Insights:

• Parent Chromophore: The unsubstituted diphenyl sulfone exhibits multiple absorption bands in the UV region, characteristic of the phenyl groups.

• Electron-Donating Groups (EDGs): The presence of strong electron-donating groups, such as amino (-NH₂) or hydroxyl (-OH), leads to a significant bathochromic shift (a shift to longer wavelengths) of the λmax. This is attributed to the charge transfer character of the electronic transition from the electron-rich aryl ring to the electron-deficient sulfonyl group and the other aryl ring. For instance, bis(4-hydroxyphenyl) sulfone shows a λmax at 295 nm in water, a notable redshift compared to the parent diphenyl sulfone[1]. Similarly, 4,4'-diaminodiphenyl sulfone (dapsone) exhibits absorption bands around 260 nm and 295 nm in ethanol[2].

• Substituent Position: The position of the substituents on the aryl rings also plays a crucial role in determining the absorption maxima. Generally, para-substitution leads to more significant shifts compared to meta- or ortho-substitution due to more effective resonance delocalization.

The Influence of Solvent Polarity: Solvatochromism

The UV-Vis absorption spectra of diaryl sulfones can be significantly influenced by the polarity of the solvent, a phenomenon known as solvatochromism. The extent and direction of the spectral shift (hypsochromic or bathochromic) upon changing solvent polarity provide valuable information about the change in dipole moment of the molecule upon electronic excitation.

Generally, for diaryl sulfones with electron-donating and/or electron-withdrawing groups, an increase in solvent polarity often leads to a bathochromic shift of the charge-transfer band. This indicates that the excited state is more polar than the ground state and is therefore stabilized to a greater extent by polar solvents. A comprehensive analysis of solvatochromic behavior can be achieved by plotting the absorption maximum (in wavenumbers) against a solvent polarity scale, such as the Kamlet-Taft parameters[3][4].

Experimental Protocol for Determining UV-Vis Absorption Maxima

To ensure accurate and reproducible data, a standardized experimental protocol is essential. The following provides a step-by-step methodology for determining the UV-Vis absorption maxima of diaryl sulfone chromophores.

1. Sample Preparation:

• Solvent Selection: Choose a solvent that is transparent in the UV-Vis region of interest and in which the analyte is sufficiently soluble. Common solvents include ethanol, methanol, acetonitrile, and cyclohexane. The choice of solvent can influence the λmax, so it should be reported with the data[3].

• Concentration: Prepare a dilute solution of the diaryl sulfone derivative. The concentration should be adjusted to yield an absorbance value between 0.2 and 1.0 at the λmax to ensure adherence to the Beer-Lambert Law. A typical starting concentration is in the range of 10⁻⁵ to 10⁻⁴ M.

• Purity: Ensure the sample is of high purity to avoid interference from impurities in the absorption spectrum.

2. Instrumentation and Measurement:

• Spectrophotometer: Use a calibrated double-beam UV-Vis spectrophotometer.

• Cuvettes: Use matched quartz cuvettes with a standard path length of 1 cm.

• Baseline Correction: Record a baseline spectrum with the cuvette filled with the pure solvent. This will be automatically subtracted from the sample spectrum.

• Spectrum Acquisition: Record the absorption spectrum of the sample solution over the desired wavelength range (e.g., 200-400 nm for most diaryl sulfones).

• Determination of λmax: Identify the wavelength(s) at which the maximum absorbance occurs.

Below is a Graphviz diagram illustrating the general workflow for this experimental protocol.

Caption: Experimental workflow for determining the UV-Vis absorption maxima of diaryl sulfone chromophores.

Logical Framework for Data Interpretation

The interpretation of the UV-Vis absorption data for diaryl sulfones should be grounded in a logical framework that considers the interplay of molecular structure and environmental factors. The following diagram outlines the key relationships influencing the observed λmax.

Caption: Logical framework illustrating the key factors that influence the UV-Vis absorption maxima (λmax) of diaryl sulfone chromophores.

Conclusion

This guide provides a foundational understanding of the UV-Vis absorption properties of diaryl sulfone chromophores. The λmax is a sensitive parameter that reflects the intricate electronic structure of these molecules. By systematically comparing the effects of substituents and solvent polarity, researchers can gain valuable insights into structure-property relationships. The provided experimental protocol and logical framework for data interpretation are intended to support the rigorous and reproducible characterization of these important molecular entities in the pursuit of novel materials and therapeutics.

References

• Theoretical investigation of new series diphenylsulfone derivatives suitable candidates for organic light-emitting diodes (OLEDS) applications. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• Diphenyl sulfone. (n.d.). Cheméo. Retrieved February 14, 2024, from [Link]

• 4,4'-Dihydroxydiphenylsulfone. (2018, March 28). mzCloud. Retrieved February 14, 2024, from [Link]

• Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO. (n.d.). PMC. Retrieved February 14, 2024, from [Link]

• Diphenylsulfone, 4-chloro-4'-methyl-. (n.d.). NIST WebBook. Retrieved February 14, 2024, from [Link]

• Diphenyl sulfone. (n.d.). NIST WebBook. Retrieved February 14, 2024, from [Link]

• UV/Vis+ Photochemistry Database. (n.d.). science-softCon. Retrieved February 14, 2024, from [Link]

• (PDF) Photophysics and photochemistry of diphenyl sulfone. 2. Investigation of the S1 decay pathways. (2025, August 6). ResearchGate. Retrieved February 14, 2024, from [Link]

• Bis(4-aminophenyl)sulfone diglycylamide. (n.d.). PubChem. Retrieved February 14, 2024, from [Link]

• 4,4- Dihydroxy Diphenyl Sulfone. (n.d.). Ganesh Polychem Limited. Retrieved February 14, 2024, from [Link]

• Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine. (n.d.). PMC. Retrieved February 14, 2024, from [Link]

• Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. (2023, February 25). MDPI. Retrieved February 14, 2024, from [Link]

• 4,4'-Dihydroxydiphenyl Sulfone CAS 80-09-1. (n.d.). Kerton Chemical. Retrieved February 14, 2024, from [Link]

• 4,4'-Dihydroxydiphenyl sulfone bisfluorosulfinate. (n.d.). PubChem. Retrieved February 14, 2024, from [Link]

• Diphenyl sulfone. (n.d.). NIST WebBook. Retrieved February 14, 2024, from [Link]

• UV-Vis absorption spectra of the sulphide (P2), sulfoxide (P4) and sulfone (P6) based pyrene compounds in different organic solvents [10⁻⁵ M]. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

• UV-Vis Spectrum of Divinyl Sulfone. (n.d.). SIELC Technologies. Retrieved February 14, 2024, from [Link]

• (PDF) Revisit of 4,4′-Diaminodiphenyl Sulfone Photophysics in Different Solvents. (2025, August 5). ResearchGate. Retrieved February 14, 2024, from [Link]

• Experimental and Computational Study of Solvatochromic Effect on Substituted 1,3-Diarylpropenone. (2023, November 4). ResearchGate. Retrieved February 14, 2024, from [Link]

• Substituent Effects on Sulfur Phenolate Exchange Reactions: Reactivity and Bonding Analysis. (2025, October 9). Radboud Repository. Retrieved February 14, 2024, from [Link]

• Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. (2023, February 25). IRL @ UMSL. Retrieved February 14, 2024, from [Link]

• Substituent Effects on Sulfur Phenolate Exchange Reactions: Reactivity and Bonding Analysis. (2025, October 9). PMC. Retrieved February 14, 2024, from [Link]

• Vibronic Effects Analysis of the Substituent Effect on the Spectral Properties of the EMI and CPL of Three[5]Helicene Derivatives. (2024, December 26). MDPI. Retrieved February 14, 2024, from [Link]

• The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. (n.d.). Shimadzu. Retrieved February 14, 2024, from [Link]

• Reproducing the Solvatochromism of Merocyanines by PCM Calculations. (2024, August 29). MDPI. Retrieved February 14, 2024, from [Link]

• Study of Dipole Moment and Electronic Transitions of Some Oxazolone Derivatives Using Fluorescence and Ultraviolet Spectra. (2025, July 29). Preprints.org. Retrieved February 14, 2024, from [Link]

• a. UV-Vis absorption spectra of dyes 4a-4e in DMF with a concentration of 1×10-6 g/L. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

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• 4. researchgate.net [researchgate.net]
• 5. UV/Vis+ Photochemistry Database [science-softcon.de]

Structural &amp; Solid-State Analysis: Acetophenone-Sulfone Pharmacophores

This guide provides a technical analysis of the crystal structure and solid-state properties of acetophenone-sulfone derivatives, focusing on the pharmacophore 4-(methylsulfonyl)acetophenone and its structural analogs. It is designed for researchers in crystal engineering and medicinal chemistry.

A Comparative Guide for Drug Development & Crystal Engineering

Executive Technical Summary

The 4-(methylsulfonyl)phenyl moiety is a critical pharmacophore in modern medicinal chemistry, serving as the selectivity anchor in COX-2 inhibitors (e.g., Etoricoxib, Rofecoxib). Its structural rigidity and specific hydrogen-bond acceptor capabilities drive both its biological potency and its physicochemical challenges (low aqueous solubility).

This guide compares the crystallographic data of the parent scaffold against functionalized derivatives to elucidate the structure-property relationships (SPR) governing stability and solubility.

Key Findings at a Glance

Feature	Parent Scaffold (Sulfone)	Precursor (Sulfide)	Functionalized Derivative (Amide)
Compound	4-(Methylsulfonyl)acetophenone	4-(Methylthio)acetophenone	N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide
CAS No.	10297-73-1	1778-09-2	N/A (Research Analog)
Melting Point	126–129 °C	79–84 °C	~172–174 °C
Dominant Interaction	Strong C–H[1][2][3]···O (Sulfonyl)	Weak π–π / vdW	C–H···O + O···π (3.06 Å)
Lattice Stability	High (Rigid H-bond network)	Moderate	High (Dimerization)
Bio-Relevance	COX-2 Selectivity Anchor	Metabolic Precursor	Herbicide/Bioactive Analog

Comparative Crystal Structure Analysis

The Sulfone Effect: Lattice Energy & Packing

The transition from a sulfide (–SMe) to a sulfone (–SO₂Me) dramatically alters the solid-state landscape. The oxidation of the sulfur atom introduces two strong hydrogen bond acceptors (the sulfonyl oxygens), which significantly increases the lattice energy.

• Mechanism: In 4-(methylsulfonyl)acetophenone, the sulfonyl oxygens act as "hard" acceptors, locking the molecules into a rigid lattice via C–H···O hydrogen bonds with adjacent phenyl and methyl protons.

• Observation: This is quantitatively observed in the melting point jump from ~80°C (sulfide) to ~128°C (sulfone), indicating a more robust crystal lattice that resists thermal disruption.

Detailed Case Study: Interaction Geometry

Using N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide as a high-resolution structural model, we can map the specific interactions that stabilize these derivatives.

Crystallographic Parameters (Representative):

• Space Group: Monoclinic

  [4][5]

• Key Dihedral Angle: The amide group and fluorobenzene ring are often perpendicular (~87°), minimizing steric clash but maximizing intermolecular contact surface.

Hirshfeld Surface Analysis: Hirshfeld surface mapping reveals that the crystal packing is not driven by generic van der Waals forces, but by highly directional "synthons":

• Primary Synthon (Dimers): Inversion-related molecules form dimers linked by pairwise C–H···O bonds.

• Secondary Reinforcement (O···π): A specific short contact is observed between the sulfone oxygen and the centroid of the aromatic ring (Distance: 3.064 Å ). This

  interaction is critical for the high density and stability of sulfone crystals.

Experimental Protocol: Synthesis & Crystallization

To replicate these structures for in-house analysis (e.g., PXRD verification), follow this self-validating protocol.

Workflow Diagram

Figure 1: Synthetic workflow from sulfide precursor to single-crystal analysis.

Step-by-Step Methodology

• Oxidation (Sulfide

  Sulfone):

  • Dissolve 4-(methylthio)acetophenone (1.0 eq) in DCM.

  • Cool to 0°C. Slowly add m-chloroperbenzoic acid (m-CPBA, 2.2 eq) or 30%

    in acetic acid.

  • Validation: Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). The sulfone spot will be significantly more polar (lower

    ) than the sulfide.

• Purification:

  • Quench with saturated

    (to remove peroxides) and wash with (to remove acids).

  • Dry organic layer over

    and concentrate.

• Crystallization (Slow Evaporation):

  • Dissolve the crude white solid in a minimal amount of hot Ethanol or a DCM/Methanol (1:1) mixture.

  • Filter into a clean vial. Cover with Parafilm and poke 3-4 small holes.

  • Allow to stand at room temperature (20–25°C) for 3–5 days.

  • Success Criteria: Colorless, block-like crystals suitable for XRD (dimensions > 0.2 mm).

Performance Metrics: Solubility & Bioavailability

The very features that make the sulfone group structurally stable (rigid H-bond network) act as a liability for drug delivery.

The Solubility Challenge

Data from Etoricoxib (a complex acetophenone-sulfone derivative) highlights the issue. The strong lattice energy results in BCS Class II behavior (low solubility, high permeability).

Parameter	Etoricoxib (Form I)	Improvement Strategy
Lattice Energy	High (Stable)	Co-crystallization
Aqueous Solubility	Very Low (~3 µg/mL)	3.2-fold increase (w/ Meglumine)
Dissolution Rate	Slow	2.8-fold faster (60 min)

Scientific Insight: To improve the performance of acetophenone-sulfone candidates without altering the pharmacophore, researchers employ Crystal Engineering . By introducing a co-former (e.g., Meglumine) that disrupts the homomeric Sulfone-Sulfone H-bond network and replaces it with a Sulfone-Coformer network, the lattice energy is lowered, significantly boosting dissolution rates.

References

• PubChem. (2025).[1][6] 4-Methylsulfonylacetophenone | C9H10O3S.[1][2] National Library of Medicine. [Link]

• Geetha, D., et al. (2023). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. Acta Crystallographica Section E. [Link]

• Rasayan J. Chem. (2025). Improved Solubility and Dissolution of Etoricoxib via Multicomponent Crystallization. [Link]

• Cambridge Crystallographic Data Centre (CCDC). CSD Entry: 1-(4-(methylsulfonyl)phenyl)-2-pyridin-3-ylethanone oxime (P21/c). [Link]

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• 2. 10297-73-1 CAS Manufactory [m.chemicalbook.com]
• 3. Crystal structures of the sulfones of 2,3-diphenyl-2,3-di­hydro-4H-1,3-benzo­thia­zin-4-one and 2,3-diphenyl-2,3-di­hydro-4H-pyrido[3,2-e][1,3]thia­zin-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Alkenyl-2-oxindoles: Synthesis, antiproliferative and antiviral properties against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Etoricoxib | C18H15ClN2O2S | CID 123619 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Analysis of Sulfone Building Blocks by LC-MS

Introduction: The Critical Role of Purity in Sulfone Building Blocks for Drug Development

Sulfone-containing molecules are a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents. The diarylsulfone motif, for instance, is present in drugs ranging from antibacterial agents to antiviral and anticancer therapies. The precise structure and purity of the sulfone building blocks used in the synthesis of these active pharmaceutical ingredients (APIs) are paramount. Even minute impurities can have significant impacts on the safety and efficacy of the final drug product, potentially altering its pharmacological profile or introducing toxicity.[1]

This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and the more traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the purity analysis of sulfone building blocks. We will use 4,4'-dichlorodiphenyl sulfone (DCDPS), a common precursor for high-performance polymers and a representative sulfone building block, as our model compound to illustrate the principles and experimental realities.[2] Our focus will be on providing researchers, scientists, and drug development professionals with the technical insights needed to make informed decisions about their analytical strategies.

The Analytical Challenge: Beyond Simple Detection

The synthesis of aryl sulfones, such as DCDPS, often involves reactions like the sulfonation of chlorobenzene.[2] This process can lead to several process-related impurities that are critical to monitor:

• Isomeric Impurities: Positional isomers, such as 2,4'- and 3,4'-dichlorodiphenyl sulfone, are common byproducts and can be difficult to separate chromatographically due to their similar physicochemical properties.[3]

• Reaction Intermediates: The precursor, 4,4'-dichlorodiphenyl sulfoxide, can remain as an impurity if the oxidation step is incomplete.[4][5]

• Degradation Products: Under stress conditions such as heat, light, or exposure to acidic or basic environments, the sulfone core can degrade, leading to novel, often unknown, impurities.[6]

An ideal analytical method must not only quantify the main component but also possess the selectivity and sensitivity to detect, identify, and quantify these critical impurities at trace levels, often below the 0.1% threshold mandated by regulatory bodies like the ICH.[5][7]

LC-MS: The Gold Standard for Impurity Profiling

LC-MS combines the powerful separation capabilities of liquid chromatography with the highly sensitive and specific detection of mass spectrometry.[8] This combination provides a two-dimensional analytical space (retention time and mass-to-charge ratio) that is exceptionally powerful for impurity profiling.

The Causality Behind Choosing LC-MS

For the analysis of sulfone building blocks, LC-MS is the superior choice for several key reasons:

• Unambiguous Peak Identification: Unlike UV detection, which relies on a compound's ability to absorb light, MS provides the molecular weight of the eluting compound.[9] This allows for the confident identification of known impurities and provides critical information for the structural elucidation of unknown ones. For example, it can definitively distinguish between the DCDPS isomers (same mass) and the sulfoxide intermediate (different mass).

• Enhanced Sensitivity and Selectivity: Modern mass spectrometers offer detection limits in the nanogram-per-liter (ng/L) range or lower, far exceeding the capabilities of most UV detectors.[10] This is crucial for detecting and quantifying trace-level impurities, including potentially mutagenic ones that have very low safety thresholds.[11] Furthermore, techniques like Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) allow the instrument to selectively monitor for specific masses, effectively filtering out chemical noise and improving selectivity.[10]

• Peak Purity Assessment: LC-MS can assess the purity of a chromatographic peak by examining the mass spectrum across its width. The presence of multiple mass-to-charge ratios within a single peak indicates co-elution, a common issue that can be missed by UV detection alone.[8]

• Forced Degradation Studies: When subjecting a compound to stress conditions to understand its degradation pathways, LC-MS is indispensable.[6][12] It can detect and provide molecular weight information for novel degradation products that would be complete unknowns to a UV detector.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} Caption: High-level workflow for LC-MS purity analysis.

Comparative Analysis: LC-MS vs. HPLC-UV for DCDPS

To provide a practical comparison, we will outline methodologies for both techniques and then present a table summarizing their expected performance for the analysis of 4,4'-dichlorodiphenyl sulfone (DCDPS) and its key impurities.

Experimental Protocol 1: LC-MS Method for DCDPS Purity

This protocol is designed for high sensitivity and specificity, making it suitable for identifying and quantifying trace impurities.

• Sample Preparation:

  • Accurately weigh approximately 10.0 mg of the DCDPS sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This yields a stock solution of 100 µg/mL.

  • Further dilute as needed for calibration standards.

• LC Conditions:

  • LC System: UHPLC system for optimal resolution.

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water. The use of a volatile acid like formic acid is crucial for MS compatibility.[13][14]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 50% B

    • 2-15 min: 50% to 95% B

    • 15-17 min: 95% B

    • 17.1-20 min: 50% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

• MS Conditions:

  • Mass Spectrometer: High-Resolution Mass Spectrometer (e.g., Q-TOF).

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

  • Scan Range: m/z 100-500.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Data Acquisition: Full scan mode for impurity identification and Selected Ion Monitoring (SIM) for quantification of known impurities.

Experimental Protocol 2: HPLC-UV Method for DCDPS Purity

This protocol represents a more traditional approach for purity assessment.

• Sample Preparation:

  • Same as for the LC-MS method (100 µg/mL stock solution).

• HPLC Conditions:

  • HPLC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Same gradient profile as the LC-MS method.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 10 µL.

  • UV Detection: Diode Array Detector (DAD) monitoring at 258 nm, the absorbance maximum for DCDPS.

dot graph { layout=neato; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} Caption: Decision matrix for analytical method selection.

Data Presentation: A Performance Comparison

The following table summarizes the expected performance of the two methods for the analysis of DCDPS and its key impurities. The values are representative and illustrate the typical differences between the techniques.

Parameter	HPLC-UV	LC-MS (Full Scan)	LC-MS (SIM Mode)	Rationale & Justification
Limit of Detection (LOD)	~10 ng/mL (0.01%)	~1 ng/mL (0.001%)	~0.05 ng/mL (0.00005%)	MS detectors are inherently more sensitive. SIM mode further enhances sensitivity by reducing noise and focusing on specific ions.[11]
Limit of Quantification (LOQ)	~30 ng/mL (0.03%)	~3 ng/mL (0.003%)	~0.15 ng/mL (0.00015%)	Follows the same principle as LOD; quantifiable limits are significantly lower with MS.
Resolution (Rs) of 4,4' vs 2,4' isomer	1.3	1.3	1.3	Resolution is primarily a function of the chromatography, which is kept similar. Both methods may struggle to achieve baseline separation (Rs > 1.5).
Identification of 2,4' isomer	Based on Retention Time only (ambiguous if co-eluting)	Mass Confirmation (m/z 287.97)	Mass Confirmation (m/z 287.97)	LC-MS provides the molecular weight, confirming the peak is an isomer of DCDPS, not an unrelated impurity.
Identification of Sulfoxide Impurity	Based on Retention Time only	Mass Confirmation (m/z 271.97)	Mass Confirmation (m/z 271.97)	The mass difference (16 Da) is easily detected by MS, providing definitive identification of the sulfoxide.
Identification of Unknown Degradant	Not possible; peak appears with no structural info	Possible (Provides Molecular Weight)	Not applicable (requires target mass)	Full-scan LC-MS is crucial in forced degradation studies as it provides the molecular weight of new peaks, the first step in structural elucidation.

Note: Percentages are based on a 100 µg/mL sample concentration.

Trustworthiness: A Self-Validating System through Method Validation

To ensure the trustworthiness of any analytical data for regulatory submission, the chosen method must be validated according to ICH Q2(R1) guidelines.[13] This involves demonstrating:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities and degradants. LC-MS inherently offers higher specificity due to mass confirmation.[9]

• Linearity: A direct proportionality between the concentration of the analyte and the instrument's response over a defined range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

By rigorously validating the chosen LC-MS method against these parameters, we create a self-validating system that produces reliable and defensible data, which is the bedrock of scientific integrity in drug development.

Conclusion: Why LC-MS is the Authoritative Choice

While HPLC-UV is a robust and valuable tool for routine quality control of known compounds, its limitations in sensitivity and identification capabilities make it less suitable for the comprehensive purity analysis required during drug development. The characterization of impurities and potential degradants in crucial building blocks like sulfones demands a more powerful technique.

LC-MS provides an unparalleled combination of separation, sensitivity, and specificity. It not only quantifies impurities with greater accuracy at lower levels but also provides the critical molecular weight information necessary to identify unknown process-related impurities and degradation products. This capability is not just an analytical advantage; it is a crucial component of risk mitigation in the drug development process, ensuring the safety and quality of the final therapeutic product. For researchers, scientists, and drug development professionals committed to the highest standards of scientific integrity, LC-MS is the authoritative and indispensable tool for the purity analysis of sulfone building blocks.

References

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• 4,4'-Dichlorodiphenyl sulfone | 40 Publications | 139 Citations | Top Authors | Related Topics. Semantic Scholar. [Link]

• Preparation method of 4, 4 '-dichlorodiphenyl sulfone. Eureka | Patsnap. [Link]

• Separation of 4,4'-Dichlorodiphenyl sulfone on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Process for the production of 4,4'-dichlorodiphenyl sulfone.

• Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. MDPI. [Link]

• HPLC Analysis and Identification of Compounds Inhibiting Bacterial Growth in Ozone Gas Sterilized Polysulfone and Polycarbonate. Walsh Medical Media. [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. [Link]

• 〈476〉 Control of Organic Impurities in Drug Substances and Drug Products. USP-NF. [Link]

• Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. PubMed. [Link]

• The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. BioPharm International. [Link]

• Simultaneous Determination of Sulfonamides Antibiotics in Environmental Water and Seafood Samples Using Ultrasonic-Assisted Dispersive Liquid-Liquid Microextraction Coupled with High Performance Liquid Chromatography. MDPI. [Link]

• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. [Link]

• Control Organic Impurities in The Finished Products. SEN Pharma. [Link]

• Table 3 Direct comparison of LC-MS and HPLC-UV data (obtained using... ResearchGate. [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. [Link]

• Comparison of HPLC–DAD and LC–MS Techniques for the Determination of Tetracyclines in Medicated Feeds Using One Extraction. Springer. [Link]

• Quantification and validation of HPLC-UV and LC-MS assays for therapeutic drug monitoring of ertapenem in human plasma. PubMed. [Link]

• Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Agilent Technologies. [Link]

• Conversion and degradation pathways of sulfoximines. PubMed. [Link]

• (PDF) Advanced LC-MS/MS-Based Impurity Profiling And Forced Degradation Characterization Of Sulfamethoxazole And Clindamycin In Combined Pharmaceutical Formulations. ResearchGate. [Link]

• High-Throughput LC/MS Purification of Pharmaceutical Impurities. Agilent. [Link]

• Chemistry and Biochemistry of Sulfur Natural Compounds: Key Intermediates of Metabolism and Redox Biology. PMC. [Link]

• Application Notes: LC-MS. LCGC International. [Link]

• Pharmaceutical Impurity Detection Using LC-MS/MS. Payesh Darou Zist Azma. [Link]

• Recent Advances in the Synthesis of Sulfides, Sulfoxides and Sulfones via C-S Bond Construction from Non-Halide Substrates. MDPI. [Link]

• A process for the synthesis of aryl sulfones.

• Aryl sulfone synthesis by C-S coupling reactions. Organic Chemistry Portal. [Link]

• Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines with Electron-Deficient Alkenes. PMC. [Link]

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• Solvent and additive purity selections in bioanalytical LC–MS. Bioanalysis Zone. [Link]

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A Comparative Guide to the Biological Activity of Meta vs. Para Sulfone Isomers

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between a molecule's structure and its biological function is paramount. Isomerism, the phenomenon where molecules share the same chemical formula but differ in the arrangement of their atoms, can lead to vastly different pharmacological profiles.[1] This guide provides an in-depth technical comparison of the biological activities of meta and para sulfone isomers, offering insights grounded in experimental data and established scientific principles.

The Significance of Isomeric Variation in Sulfone-Based Drug Candidates

The sulfone group, a sulfur atom double-bonded to two oxygen atoms and single-bonded to two carbon atoms, is a key functional group in a multitude of biologically active compounds.[2][3][4] Its presence can influence a molecule's polarity, hydrogen bonding capacity, and metabolic stability.[5] The positional isomerism of the sulfone moiety on an aromatic ring, specifically the meta (1,3-substitution) versus the para (1,4-substitution) orientation, can profoundly impact how a molecule interacts with its biological target. These subtle structural differences can alter the molecule's shape, electronic distribution, and ability to fit into the binding pocket of an enzyme or receptor, thereby dictating its efficacy and selectivity.

Comparative Analysis of Biological Activity: Meta vs. Para Sulfone Isomers

The available scientific literature suggests that the relative biological activity of meta and para sulfone isomers is highly dependent on the specific biological target and the overall molecular scaffold. While a universal rule does not exist, certain trends have been observed in various therapeutic areas.

Anticancer Activity

In the realm of oncology, the positioning of the sulfone group can be a critical determinant of cytotoxic potency. For instance, in a study of bis-thiourea derivatives, which share structural similarities with diaryl sulfones, the para-isomers were generally found to be less active against various cancer cell lines compared to their corresponding meta-counterparts.[1] This suggests that the meta orientation may allow for more favorable interactions within the target's binding site. Conversely, other studies on different molecular scaffolds have shown potent anticancer activity with para-sulfone substitutions. The anticancer activity of methyl sulfone has also been investigated, showing it can decrease metastatic phenotypes and increase normal differentiated phenotypes in breast cancer cells.[6][7]

Antimicrobial Activity

In the context of antibacterial agents, particularly sulfonamides, the substitution pattern on the aromatic ring is crucial for activity. For some sulfonamides, substitution of the sulfamoyl group at the ortho or meta position can lead to a loss of antibacterial activity, whereas the para-substituted isomers are highly active.[8] This highlights the stringent structural requirements for binding to the target enzyme, dihydropteroate synthase, in bacteria.

Enzyme Inhibition

The inhibitory activity of sulfone isomers against specific enzymes also demonstrates the importance of their spatial arrangement. In a study on CYP17A1 inhibitors, a thioether group (a precursor to sulfones) in the meta position was found to be beneficial for inhibitory activity.[2] Interestingly, upon oxidation to the corresponding sulfoxide, the activity of the meta isomer decreased, while the oxidation of the para isomer was not as detrimental to its inhibitory effect.[2] This indicates that the electronic and steric effects of the sulfone group, and its precursors, interact differently with the enzyme's active site depending on their position.

Quantitative Comparison of Biological Activity

To provide a clearer picture of the differential effects of meta and para sulfone isomers, the following table summarizes hypothetical IC50 values for a generic diaryl sulfone scaffold against a cancer cell line. It is important to note that these are representative values and the actual activity will vary depending on the specific molecule and biological system.

Isomer Position	Compound	Target Cell Line	IC50 (µM)
meta	Meta-Diaryl Sulfone	MCF-7 (Breast Cancer)	15.5
para	Para-Diaryl Sulfone	MCF-7 (Breast Cancer)	28.2

This table is for illustrative purposes and does not represent actual experimental data from a single comparative study, as direct side-by-side comparisons in the literature are limited.

Experimental Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

To empirically determine and compare the anticancer activity of meta and para sulfone isomers, a robust and validated experimental protocol is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.[8]

Objective:

To determine the half-maximal inhibitory concentration (IC50) of meta and para sulfone isomers against a selected cancer cell line.

Materials:

• Meta and para sulfone isomer compounds

• Cancer cell line (e.g., MCF-7, A549, or HeLa)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• CO2 incubator

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count the cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate overnight in a humidified incubator at 37°C with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the meta and para sulfone isomers in DMSO.

  • Perform serial dilutions of the stock solutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank control (medium only).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plate for another 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Visualizing the Isomeric Impact: A Conceptual Workflow

The following diagram illustrates the conceptual workflow for comparing the biological activity of meta and para sulfone isomers.

Caption: Workflow for comparing meta vs. para sulfone isomers.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The differential biological activities of meta and para sulfone isomers can be attributed to a combination of steric and electronic factors.

• Steric Hindrance: The position of the sulfone group can influence the overall shape of the molecule and its ability to fit into a binding pocket. A para-substituent generally extends the molecule along its primary axis, while a meta-substituent introduces a bend. This can lead to different binding orientations and affinities.

• Electronic Effects: The sulfone group is strongly electron-withdrawing. The position of this group on an aromatic ring affects the electron density distribution across the molecule. This, in turn, can influence the strength of interactions with the biological target, such as hydrogen bonding or pi-stacking.

The following diagram illustrates a hypothetical interaction of meta and para isomers with a target protein's binding site.

Caption: Differential binding of meta and para isomers.

Conclusion and Future Directions

The positional isomerism of the sulfone group is a critical factor in determining the biological activity of drug candidates. While general trends can be observed in certain therapeutic areas, a definitive prediction of the more active isomer remains challenging without empirical data. The guide has provided a framework for understanding and evaluating the differences between meta and para sulfone isomers, including a detailed experimental protocol for their comparison.

Future research should focus on systematic comparative studies of meta and para sulfone isomers across a wider range of biological targets. Such studies, providing quantitative structure-activity relationship data, will be invaluable for the rational design of more potent and selective sulfone-based therapeutics.

References

• Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applic
• Anticancer activity and QSAR study of sulfur-containing thiourea and sulfonamide derivatives. (n.d.).
• Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships. (2020). Adichunchanagiri University.
• A Comparative Guide to the Biological Activity of Cis and Trans Isomers. (n.d.). Benchchem.
• Exploring the Potential of Sulfur Moieties in Compounds Inhibiting Steroidogenesis. (2023). MDPI.
• Methyl sulfone manifests anticancer activity in a metastatic murine breast cancer cell line and in human breast cancer tissue--part I: murine 4T1 (66cl-4) cell line. (2013).
• Methyl Sulfone Manifests Anticancer Activity in a metastatic Murine Breast Cancer Cell Line and in Human Breast Cancer Tissue - Part I: Murine 4T1 (66cl-4) Cell Line. (2013). Karger Publishers.
• The Role of Isomerism in Biological Activity. (n.d.). Solubility of Things.
• Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Deriv
• Cyclic sulfoxides and sulfones in drug design. (2020).

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• 4. researchgate.net [researchgate.net]
• 5. Antibacterial activity of synthetic 1,3‐bis(aryloxy)propan‐2‐amines against Gram‐positive bacteria - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

Establishing a Melting Point Standard for 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

To provide a robust comparative framework, we will benchmark the experimental determination against two structurally related, commercially available compounds: 4-Aminoacetophenone and 3-Aminobenzenesulfonamide. The selection of these compounds is based on the presence of key functional groups found in the target molecule, offering valuable context for the expected melting behavior.

Rationale for Comparative Standards

The absence of a certified reference standard for 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one necessitates a comparative approach to validate experimental findings. The chosen compounds, 4-Aminoacetophenone and 3-Aminobenzenesulfonamide, represent key structural motifs of the target molecule.

• 4-Aminoacetophenone (CAS: 99-92-3): This precursor provides the aminophenyl ethanone core of the target molecule. Its well-documented melting point serves as a fundamental baseline.

• 3-Aminobenzenesulfonamide (CAS: 98-18-0): This compound introduces the aminobenzenesulfonyl group, which significantly influences the intermolecular forces and, consequently, the melting point.

By accurately determining the melting points of these two standards alongside the target compound, researchers can build confidence in their in-house measurements and establish a reliable benchmark for future batches.

Comparative Data Overview

The following table summarizes the reported melting points for the selected comparative standards. These values will serve as the benchmark for our experimental protocols.

Compound Name	CAS Number	Reported Melting Point (°C)
4-Aminoacetophenone	99-92-3	103-107[1][2]
3-Aminobenzenesulfonamide	98-18-0	141-143[3]
1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one	2060058-47-9	Not Available

Experimental Protocols for Melting Point Determination

This section provides detailed, step-by-step methodologies for determining the melting point of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one and the comparative standards.

Capillary Melting Point Determination

The capillary method is a widely accepted and accessible technique for determining the melting point of a crystalline solid[4][5][6].

Protocol:

• Sample Preparation:

  • Ensure the sample is completely dry and homogenous.

  • If necessary, finely grind the crystalline sample into a powder using a mortar and pestle.

  • Tap the open end of a capillary tube onto the powdered sample to introduce a small amount of material.

  • Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end. The packed sample height should be between 2-3 mm[7][8].

• Apparatus Setup:

  • Insert the packed capillary tube into the heating block of the melting point apparatus.

  • Place a calibrated thermometer in the designated port.

• Melting Point Measurement:

  • Begin heating the block at a moderate rate (e.g., 5-10°C per minute) to approach the expected melting point.

  • When the temperature is approximately 15-20°C below the anticipated melting point, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium[7][9].

  • Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid crystal disappears (the clear point). This range represents the melting point of the substance.

  • Perform the measurement in triplicate for each compound and report the average range.

Caption: Workflow for Capillary Melting Point Determination.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature[10][11][12]. It provides a more precise and objective determination of the melting point.

Protocol:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the finely powdered sample into a clean DSC pan.

  • Seal the pan with a lid.

• Instrument Setup and Calibration:

  • Ensure the DSC instrument is calibrated using certified standards (e.g., indium).

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 25°C).

  • Ramp the temperature at a controlled rate, typically 5-10°C per minute, to a temperature well above the expected melting point.

  • Use an inert nitrogen purge gas to prevent oxidative degradation.

• Data Analysis:

  • The melting point is determined from the resulting thermogram. The peak of the endothermic event corresponds to the melting temperature. The onset temperature of the peak can also be reported.

  • Perform the analysis in triplicate for each compound and report the average onset and peak temperatures.

Caption: Workflow for DSC Melting Point Analysis.

Trustworthiness and Self-Validating System

The described protocols create a self-validating system for establishing a reliable melting point standard for 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one.

• Internal Consistency: By running the two known comparative standards alongside the target compound, any systematic errors in the instrumentation or procedure can be identified and corrected. The experimentally determined melting points of 4-Aminoacetophenone and 3-Aminobenzenesulfonamide should fall within their reported ranges.

• Methodological Corroboration: The use of two distinct analytical techniques, the visual capillary method and the calorimetric DSC method, provides a high degree of confidence in the obtained results. Agreement between the two methods further validates the determined melting point.

• Purity Indication: The sharpness of the melting range is a good indicator of the purity of the synthesized compound. A broad melting range often suggests the presence of impurities.

By adhering to these protocols, research and development laboratories can confidently establish and maintain a consistent and reliable melting point standard for 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one, ensuring the quality and reproducibility of their work.

References

• Melting Point Determination. (n.d.). In thinkSRS.com. Retrieved from [Link]

• Melting Point Apparatus Guidelines. (2010, May 3). University of Houston. Retrieved from [Link]

• 3-Aminobenzenesulfonamide. (n.d.). In CAS Common Chemistry. Retrieved from [Link]

• 3-Aminobenzenesulfonamide. (n.d.). In Chemigran Pte Ltd. Retrieved from [Link]

• Step-by-Step Procedures for Melting Point Determination. (2022, April 7). In Chemistry LibreTexts. Retrieved from [Link]

• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. (2025, May 19). In Torontech. Retrieved from [Link]

• Differential Scanning Calorimetry (DSC) Analysis Principle. (2026, January 9). In ResolveMass Laboratories Inc. Retrieved from [Link]

• Acetophenone, 4'-amino-. (n.d.). In NIST WebBook. Retrieved from [Link]

• Differential Scanning Calorimeter (DSC/DTA). (2026, February 9). In NETZSCH Analyzing & Testing. Retrieved from [Link]

• Melting Point Apparatus: What It Is & How to Determine Melting Point. (2025, August 19). In Hinotek. Retrieved from [Link]

• Differential Scanning Calorimetry (DSC). (n.d.). In METTLER TOLEDO. Retrieved from [Link]

• Differential scanning calorimetry. (2016, April 27). In CureFFI.org. Retrieved from [Link]

• Aminobenzenesulfonamide. (2025, June 11). In ChemBK. Retrieved from [Link]

• Melting Point Apparatus SMP40. (n.d.). In Stuart Equipment. Retrieved from [Link]

• 3-Aminobenzenesulfonamide, 98% Manufacturer, Supplier, India, China. (n.d.). In Ottokemi. Retrieved from [Link]

• Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals. (2023, April 25). In ASTM. Retrieved from [Link]

• Melting Point Determination. (n.d.). In Mettler Toledo. Retrieved from [Link]

• Measuring the Melting Point. (2023, May 8). In Westlab Canada. Retrieved from [Link]

• 1-(4-aminophenyl)ethanone. (2025, May 20). In ChemSynthesis. Retrieved from [Link]

• Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). (2021, March 16). In ResearchGate. Retrieved from [Link]

• Safety Data Sheet: Uridine-5'-monophosphoric acid disodium salt. (n.d.). In Chemos GmbH&Co.KG. Retrieved from [Link]

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• 12. mt.com [mt.com]

Safety & Regulatory Compliance

Technical Guide: Disposal of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one

The following technical guide details the proper disposal procedures for 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one (CAS No. 2060058-47-9).

This guide is structured for Senior Researchers and EHS Officers . It prioritizes high-temperature incineration as the only acceptable disposal method due to the chemical's functional groups (aromatic amine and diaryl sulfone), which pose environmental persistence and toxicity risks.

[1]

Chemical Profile & Hazard Identification

Before initiating disposal, the waste generator must characterize the material.[1][2] This compound is a diaryl sulfone derivative containing a reactive primary aromatic amine .

Property	Specification
Chemical Name	1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one
CAS Number	2060058-47-9
Molecular Formula	C₁₄H₁₃NO₃S
Molecular Weight	275.33 g/mol
Functional Groups	Acetyl (ketone), Sulfonyl (sulfone bridge), Primary Aromatic Amine
Physical State	Solid (typically off-white to pale yellow powder)

Structure-Activity Relationship (SAR) Hazard Assessment

• Aromatic Amine Toxicity: The primary aniline moiety (3-aminobenzene-) suggests potential for skin sensitization, methemoglobinemia, and aquatic toxicity .[1] Many aromatic amines are suspected mutagens.[3]

• Sulfone Persistence: The sulfonyl bridge (

  ) renders the core structure chemically stable and resistant to hydrolysis, increasing environmental persistence if released into water systems.

• Reactivity: Incompatible with strong oxidizers (reaction with amine) and strong acids (salt formation).

Core Disposal Directive: Incineration

Do not discharge into municipal sewer systems or trash. The only validated disposal method for this compound is destructive incineration at a permitted Hazardous Waste Combustor (HWC).

Why Incineration?

• Thermal Destruction: The stable sulfone bond requires temperatures >1000°C for complete mineralization into

  , , and .[1]

• Prevention of Leaching: Landfilling aromatic amines risks groundwater contamination via leachate, where they can bioaccumulate.[1]

Operational Disposal Protocol

Phase 1: Waste Segregation & Collection

Segregate this waste stream based on its physical state. Do not mix with oxidizing agents (e.g., nitric acid, peroxides) to prevent exothermic reactions.[1]

A. Solid Waste (Pure Substance)

• Container: Collect in a chemically compatible container: High-Density Polyethylene (HDPE) or Amber Glass with a Teflon-lined screw cap.

• Labeling: Affix a hazardous waste label.

  • Primary Hazard:TOXIC

  • Secondary Hazard:IRRITANT

  • Text: "Hazardous Waste: 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one. Solid. Toxic."

• Bagging: Place the sealed container inside a secondary clear polyethylene bag (double-bagging) to prevent surface contamination of the outer container.

B. Liquid Waste (Mother Liquor/Solvents)

If the compound is dissolved in a solvent (e.g., DMSO, Methanol, DCM):

• Solvent Compatibility: Ensure the collection carboy is compatible with the solvent carrier.

• Classification: The waste profile is dictated by the solvent (e.g., "Flammable Organic Waste" for methanol).

• Trace Contamination: The presence of the sulfone classifies the entire solvent volume as hazardous organic waste .

• No Precipitation: Do not attempt to precipitate the solid for separate disposal; incinerate the entire solution.

Phase 2: RCRA Waste Characterization (US Specific)

Under the Resource Conservation and Recovery Act (RCRA), this specific CAS is likely not "Listed" (P or U list) due to its novelty.[1] Therefore, the generator must determine if it is a Characteristic Waste .[1]

• Toxicity (Code D0xx): If the compound is not explicitly listed, it may still fail TCLP (Toxicity Characteristic Leaching Procedure) if it mimics regulated aromatic amines.

• Generator Status: Treat as Non-Regulated Hazardous Waste (if non-RCRA) or Characteristic Toxic pending analysis.

• Best Practice: Manage as RCRA Hazardous Waste regardless of listing status to ensure cradle-to-grave tracking.

Phase 3: Final Disposal

• Manifesting: List the waste on the Uniform Hazardous Waste Manifest (EPA Form 8700-22).

• Transport: Transfer to a licensed Treatment, Storage, and Disposal Facility (TSDF).[1]

• Destruction Code: Request disposal code H040 (Incineration) or H141 (Fuel Blending) if the solvent carrier allows.

Emergency Procedures

Spillage (Solid)[3]

• PPE: Wear nitrile gloves (double gloved), lab coat, and N95 dust mask or P100 respirator.[1]

• Containment: Do not dry sweep (creates dust). Cover spill with damp paper towels or an oil-based sweeping compound.

• Cleanup: Scoop material into a waste container. Wipe area with methanol-soaked pads, then soap and water.[1] Dispose of all cleanup materials as hazardous waste.

Exposure[6][7]

• Skin Contact: Wash with soap and water for 15 minutes. Aromatic amines can absorb through skin.

• Eye Contact: Rinse for 15 minutes.[4] Seek medical attention.

Decision Logic Visualization

The following diagram outlines the operational decision tree for disposing of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one.

Figure 1: Decision matrix for the segregation and disposal of aromatic sulfone waste.

References

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A User-Friendly Reference Document. (October 2009). Defines the criteria for characteristic hazardous waste (Ignitability, Corrosivity, Reactivity, Toxicity).[1][5]

  • [Link]

• Sigma-Aldrich.Safety Data Sheet (SDS) for Generic Aromatic Amines.

• National Institutes of Health (NIH) - PubChem.Compound Summary: 4-Aminophenyl sulfone (Dapsone Analog).

  • [Link]

• Code of Federal Regulations (CFR). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[5]

  • [Link]

Sources

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• 2. collectandrecycle.com [collectandrecycle.com]
• 3. Enzymatic treatment of sulfonated aromatic amines generated from reductive degradation of reactive azo dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. epa.gov [epa.gov]

Navigating the Handling of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one: A Guide to Personal Protective Equipment and Safe Operations

For researchers, scientists, and drug development professionals, the integrity of an experiment and personal safety are paramount. This guide provides an in-depth operational plan for the safe handling of 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one, a compound that, while promising in research, requires meticulous handling due to its potential hazards. This document moves beyond a simple checklist, offering a procedural and logical framework to ensure safety and operational excellence.

Understanding the Hazard Profile: A Synthesis of Structural Analogs

• 3-Aminobenzenesulfonamide : This component is known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3]

• Acetophenone : This aromatic ketone is classified as harmful if swallowed and is a known cause of serious eye irritation.[4][5][6]

By combining these profiles, we must assume that 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one is, at a minimum, a skin and eye irritant, potentially harmful if inhaled or swallowed, and may cause respiratory irritation.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical step in mitigating the risks associated with handling 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one. The following table summarizes the required PPE, with detailed explanations below.

Protection Type	Required PPE	Standard
Respiratory	NIOSH/MSHA approved respirator with particle filter	EN 149 or equivalent
Eye and Face	Chemical safety goggles with side shields	EN 166 or OSHA 29 CFR 1910.133
Hand	Nitrile or neoprene gloves	Consult manufacturer's resistance data
Body	Laboratory coat, long-sleeved	N/A
Footwear	Closed-toe shoes	N/A

Rationale for PPE Selection

• Respiratory Protection : Given that the compound is likely a solid and its analog, 3-aminobenzenesulfonamide, can cause respiratory irritation, a respirator is essential, especially when handling the powder form where dust can be generated.[1]

• Eye and Face Protection : Both structural analogs are known to cause serious eye irritation.[1][2][3][4][5] Therefore, chemical safety goggles are mandatory to prevent contact with dust or splashes.

• Hand Protection : To prevent skin irritation, chemically resistant gloves are required.[1][2][3] Nitrile or neoprene gloves are generally suitable for handling a wide range of organic chemicals.

• Body and Footwear : A standard laboratory coat and closed-toe shoes provide a fundamental barrier against accidental spills and contamination.

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation : Before handling, ensure that an emergency eyewash station and safety shower are accessible.[1]

• Donning PPE : Follow the correct sequence for donning PPE to ensure complete protection. A visual guide is provided below.

• Weighing and Transfer : Conduct all weighing and transfer operations within a certified chemical fume hood to minimize inhalation exposure.

• Solution Preparation : When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Post-Handling : After handling, thoroughly wash hands and any exposed skin with soap and water.[1][7]

• Doffing PPE : Remove PPE in the reverse order of donning to prevent cross-contamination.

Visual Workflow for PPE Donning

Caption: Sequential process for donning Personal Protective Equipment.

Disposal Plan: A Self-Validating System

Proper disposal of chemical waste and contaminated materials is a critical component of laboratory safety.

Waste Segregation and Disposal Protocol

• Solid Waste : Collect any solid 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one waste in a dedicated, labeled, and sealed container.

• Liquid Waste : Solutions containing the compound should be collected in a labeled, sealed waste container designated for organic waste.

• Contaminated PPE : Dispose of used gloves and other contaminated disposable PPE in a designated hazardous waste container.

• Disposal Vendor : All waste must be disposed of through an approved waste disposal plant or licensed contractor.[1][5][7]

Visual Workflow for Waste Disposal

Caption: Workflow for the safe segregation and disposal of chemical waste.

By adhering to these detailed procedures, researchers can confidently handle 1-[4-(3-Aminobenzenesulfonyl)phenyl]ethan-1-one, ensuring both personal safety and the integrity of their scientific endeavors. This guide serves as a foundational document for establishing a robust safety culture within the laboratory.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Acetophenone. Retrieved from [Link]

• International Labour Organization & World Health Organization. (2021). ICSC 1156 - ACETOPHENONE. Retrieved from [Link]

• Wikipedia. (n.d.). Acetophenone. Retrieved from [Link]

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